6-Bromoquinolin-4(3H)-one

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 6-Bromoquinolin-4(1H)-one

For Researchers, Scientists, and Drug Development Professionals

Foreword

The quinolin-4(1H)-one scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of compounds with diverse biological activities. The introduction of a bromine atom at the 6-position, yielding 6-Bromoquinolin-4(1H)-one, significantly modulates the electronic and lipophilic properties of the core structure, making it a valuable intermediate in the synthesis of novel therapeutic agents, including potential kinase inhibitors and anti-cancer drugs.[1]

This technical guide provides a comprehensive overview of the fundamental physicochemical properties of 6-Bromoquinolin-4(1H)-one. It is designed to be a practical resource for researchers, offering both established data and detailed experimental protocols for properties that are not yet fully characterized in the public domain. This document emphasizes the causality behind experimental choices and provides self-validating systems for the described protocols, ensuring scientific integrity and reproducibility.

A crucial structural note is the tautomerism between 6-Bromoquinolin-4(1H)-one and its enol form, 6-Bromoquinolin-4-ol. The keto form, 6-Bromoquinolin-4(1H)-one, is generally the more stable and prevalent tautomer, and as such, is the primary focus of this guide.

Core Physicochemical Properties

A summary of the core physicochemical properties of 6-Bromoquinolin-4(1H)-one is presented below. It is important to note that while some properties have been experimentally determined, others are based on predictive models and await experimental verification.

Property	Value	Source
Molecular Formula	C₉H₆BrNO	[2][3]
Molecular Weight	224.05 g/mol	[2][4]
Appearance	Off-white to light yellow/brown solid	[3][5]
Melting Point	282-284 °C	[2][3]
Boiling Point (Predicted)	321.7 ± 42.0 °C at 760 mmHg	[3][6]
pKa (Predicted)	1.39 ± 0.50	[3]
LogP (Predicted)	2.29	[6]

Spectroscopic and Analytical Characterization

The structural elucidation and purity assessment of 6-Bromoquinolin-4(1H)-one rely on a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural confirmation of 6-Bromoquinolin-4(1H)-one.

¹H NMR (DMSO-d₆, 400 MHz): The proton NMR spectrum of 6-Bromoquinolin-4(1H)-one in DMSO-d₆ typically exhibits the following signals:[2][5][7]

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~11.93	br s	-	NH
~8.17	d	~2.0	H-5
~7.96	dd	~7.5, 6.0	H-8
~7.79	dd	~9.0, 2.5	H-7
~7.53	d	~8.5	H-2
~6.08	d	~2.5	H-3

Infrared (IR) Spectroscopy

The IR spectrum of 6-Bromoquinolin-4(1H)-one is characterized by the following key absorption bands, which are indicative of its principal functional groups.[8][9]

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2800 (broad)	Strong	N-H stretch
~1640	Strong	C=O stretch (amide)
1600-1450	Medium-Strong	C=C aromatic ring stretches
~820	Strong	C-H out-of-plane bending (indicative of substitution pattern)

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. Under electron impact (EI) ionization, the molecular ion peak [M]⁺ should be observed at m/z 222/224, reflecting the isotopic distribution of bromine.[10]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the experimental determination of key physicochemical properties of 6-Bromoquinolin-4(1H)-one.

Determination of Aqueous Solubility (Shake-Flask Method)

This protocol outlines a reliable method for determining the equilibrium solubility of 6-Bromoquinolin-4(1H)-one in an aqueous medium.[11]

Materials:

• 6-Bromoquinolin-4(1H)-one

• Purified water (HPLC grade)

• Scintillation vials with screw caps

• Thermostatically controlled shaker

• Centrifuge

• 0.22 µm PTFE syringe filters

• HPLC system with UV detector

Procedure:

• Add an excess amount of 6-Bromoquinolin-4(1H)-one to a scintillation vial.

• Add a known volume of purified water to the vial.

• Seal the vial and place it in a thermostatically controlled shaker at a constant temperature (e.g., 25 °C).

• Shake the vial for 24-48 hours to ensure equilibrium is reached.

• Centrifuge the suspension to pellet the excess solid.

• Carefully withdraw the supernatant and filter it through a 0.22 µm PTFE syringe filter.

• Analyze the concentration of the dissolved compound in the filtrate using a validated HPLC method.

Workflow for Solubility Determination

Caption: Shake-flask method workflow for solubility determination.

Determination of pKa by Potentiometric Titration

This method allows for the determination of the acid dissociation constant(s) of 6-Bromoquinolin-4(1H)-one.[12]

Materials:

• 6-Bromoquinolin-4(1H)-one

• Methanol and water (HPLC grade)

• Standardized 0.1 M HCl and 0.1 M NaOH solutions

• Calibrated pH meter with an electrode

• Magnetic stirrer and stir bar

• Burette

Procedure:

• Prepare a solution of 6-Bromoquinolin-4(1H)-one of known concentration in a co-solvent system (e.g., methanol-water) due to its low aqueous solubility.

• Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

• Titrate the solution with the standardized acid or base, adding small increments of the titrant.

• Record the pH value after each addition, allowing the reading to stabilize.

• Continue the titration past the equivalence point(s).

• Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point.

Logic for Experimental Design

Caption: Rationale for pKa determination methodology.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of a 6-Bromoquinolin-4(1H)-one sample.[13]

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

Procedure:

• Prepare a stock solution of 6-Bromoquinolin-4(1H)-one in a suitable solvent (e.g., DMSO or methanol).

• Set up a gradient elution method, for example:

  • Start with 95% A and 5% B.

  • Ramp to 5% A and 95% B over 15 minutes.

  • Hold for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Set the flow rate to 1.0 mL/min and the detection wavelength to an appropriate value based on the UV spectrum of the compound (e.g., 254 nm).

• Inject the sample and record the chromatogram.

• Calculate the purity based on the relative peak areas.

Safety and Handling

6-Bromoquinolin-4(1H)-one should be handled with appropriate safety precautions in a well-ventilated area or fume hood.[14]

• Hazard Statements: Harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation.[14]

• Precautionary Measures: Wear protective gloves, clothing, and eye/face protection. Avoid breathing dust/fume/gas/mist/vapors/spray.[14]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store in a dark place and keep sealed.[1]

References

• Ossowski, T., Goulart, M. O. F., de Abreu, F. C., Sant'Ana, A. E. G., Miranda, P. R. B., de Oliveira Costa, C., Liwo, A., Falkowski, P., & Zarzeczanska, D. (2008). Determination of the pKa Values of some Biologically Active and Inactive Hydroxyquinones. Journal of the Brazilian Chemical Society, 19(1), 175-183. [Link]

• Chemsrc. 6-Bromo-4(1H)-quinolinone | CAS#:332366-57-1. [Link]

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• ResearchGate. Synthesis and structure of 6-bromo-4-hydroxy-2,3-tetramethylene-3,4-dihydroquinazoline and its mixed crystal with 4-hydroxy-2,3-tetramethylene-3,4-dihydroquinazoline. [Link]

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• Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

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A Comprehensive Technical Guide to the Synthesis of the 6-Bromoquinolin-4(1H)-one Core Structure

Abstract

The 6-bromoquinolin-4(1H)-one scaffold is a pivotal heterocyclic motif in modern medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its unique electronic properties and substitution pattern make it a valuable intermediate for the development of novel therapeutic agents, including kinase inhibitors and anti-cancer drugs.[1] This in-depth technical guide provides a comprehensive overview of the principal synthetic strategies for constructing this essential quinolinone core. We will delve into the mechanistic underpinnings of key reactions, offer field-proven insights into experimental choices, and provide detailed, reproducible protocols for laboratory-scale synthesis. This document is intended to serve as a practical resource for researchers, scientists, and drug development professionals engaged in the synthesis and application of quinoline-based compounds.

Introduction: The Significance of the 6-Bromoquinolin-4(1H)-one Scaffold

Quinolin-4(1H)-one derivatives are a prominent class of nitrogen-containing heterocycles that are central to the development of a wide array of pharmaceuticals.[1] The introduction of a bromine atom at the 6-position significantly influences the molecule's physicochemical properties and biological activity. This halogen substituent can serve as a handle for further functionalization through various cross-coupling reactions, enabling the generation of diverse compound libraries for drug discovery programs. The 6-bromoquinolin-4(1H)-one core, in particular, has been identified as a key building block for potent inhibitors of various kinases, which are critical targets in oncology.[1]

A thorough understanding of the synthetic routes to this core structure is paramount for medicinal chemists. The choice of synthetic strategy can impact not only the overall yield and purity of the final compound but also the accessibility of various substitution patterns on the quinolinone ring. This guide will focus on the most reliable and widely adopted methods for the synthesis of 6-bromoquinolin-4(1H)-one, with a particular emphasis on the Gould-Jacobs reaction.

Primary Synthetic Strategies: A Mechanistic Perspective

The construction of the 6-bromoquinolin-4(1H)-one core is most commonly achieved through cyclization reactions starting from a substituted aniline. The two most prevalent and effective methods are the Gould-Jacobs reaction and the Conrad-Limpach synthesis, both of which utilize 4-bromoaniline as a key starting material.[2]

The Gould-Jacobs Reaction: A Robust and Versatile Approach

The Gould-Jacobs reaction is a cornerstone in quinoline synthesis and represents a highly reliable method for preparing 4-hydroxyquinoline derivatives, which exist in tautomeric equilibrium with the 4-quinolinone form.[3][4] The reaction proceeds in a stepwise manner, beginning with the condensation of an aniline with an alkoxymethylenemalonic ester, followed by a thermal cyclization.[4]

The key intermediate in this synthesis is an anilidomethylenemalonic ester, which is formed by the reaction of 4-bromoaniline with a malonic ester derivative. This intermediate then undergoes a thermal 6-electron cyclization to form the quinolinone ring system.[4] A subsequent hydrolysis and decarboxylation step yields the desired 4-hydroxyquinoline.[4]

Mechanism of the Gould-Jacobs Reaction

The reaction begins with a nucleophilic attack of the aniline nitrogen onto the electrophilic carbon of the malonic ester derivative, leading to the formation of a condensation product.[4] The subsequent high-temperature cyclization is a pericyclic reaction that forms the fused pyridine ring.[4]

The Conrad-Limpach-Knorr Synthesis

An alternative, though often less regioselective for 4-quinolones, is the Conrad-Limpach-Knorr synthesis. This method involves the reaction of anilines with β-ketoesters.[5][6] Under kinetic control (lower temperatures), the reaction favors the formation of the 4-quinolone, while thermodynamic control (higher temperatures) leads to the isomeric 2-quinolone.[5][7]

For the synthesis of 6-bromoquinolin-4(1H)-one, 4-bromoaniline would be reacted with a β-ketoester. The initial condensation can be acid-catalyzed and is followed by a thermal cyclization.[6] The choice of reaction conditions is critical to ensure the desired regioselectivity.

Detailed Experimental Protocol: Gould-Jacobs Synthesis of 6-Bromoquinolin-4(1H)-one

The following protocol provides a detailed, step-by-step methodology for the synthesis of 6-bromoquinolin-4(1H)-one, adapted from established literature procedures.[1][8][9]

Materials and Reagents

Reagent	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
4-Bromoaniline	C₆H₆BrN	172.02	106-40-1
Meldrum's Acid	C₆H₈O₄	144.13	2033-24-1
Trimethyl Orthoformate	C₄H₁₀O₃	106.12	149-73-5
Diphenyl Ether	C₁₂H₁₀O	170.21	101-84-8
Hexane	C₆H₁₄	86.18	110-54-3
Dichloromethane	CH₂Cl₂	84.93	75-09-2
Methanol	CH₃OH	32.04	67-56-1

Step-by-Step Procedure

Step 1: Formation of the Intermediate: 5-[(4-bromophenylamino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione [1]

• In a round-bottom flask equipped with a reflux condenser and under a nitrogen atmosphere, dissolve Meldrum's acid (32.4 g) in trimethyl orthoformate (250 mL).

• Heat the mixture to reflux and stir for 3 hours.

• Cool the solution to approximately 50 °C.

• Slowly add a solution of 4-bromoaniline (25.8 g) in trimethyl orthoformate (80 mL) dropwise to the reaction mixture.

• After the addition is complete, continue to heat the mixture at reflux for an additional 2 hours.

• Remove the solvent by rotary evaporation under reduced pressure.

• To the residue, add hexane and filter the resulting solid.

• Wash the solid with hexane and dry it to obtain the intermediate as a yellow solid.

Step 2: Thermal Cyclization to form 6-Bromoquinolin-4(1H)-one [1]

• Preheat diphenyl ether (500 mL) to 245 °C in a suitable reaction vessel with vigorous stirring.

• Slowly add the dried intermediate from the previous step in small portions (approximately 1.0 g each) to the hot diphenyl ether. Caution: Control the rate of addition to prevent excessive gas evolution.

• After the addition is complete, heat the reaction mixture at 250 °C for 15 minutes.

• Cool the mixture to room temperature, which should result in the precipitation of the product.

• Dilute the mixture with hexane and filter the solid.

• Wash the collected solid sequentially with hexane and a 30% ether/hexane mixture.

Purification

The crude product can be purified by silica gel column chromatography using a mixture of dichloromethane and methanol (e.g., 16:1 to 10:1) as the eluent.[1] Combine the fractions containing the desired product and evaporate the solvent to yield 6-bromo-4-hydroxyquinoline as a light brown solid (yields typically around 73%).[1]

Troubleshooting and Optimization

Low Yield in Cyclization: The thermal cyclization step is often the most challenging.[2] Insufficient heating can lead to incomplete reaction.[2] It is crucial to maintain a consistent temperature of at least 250°C.[2] The purity of the anilidomethylenemalonate intermediate is also critical, as impurities can hinder the cyclization process.[2]

Side Reactions: In the Conrad-Limpach synthesis, the formation of the isomeric 2-hydroxyquinoline is a common side reaction, favored at higher initial condensation temperatures.[10] To favor the desired 4-hydroxyquinoline, the initial condensation should be conducted under kinetic control at lower temperatures.[10]

Conclusion

The synthesis of the 6-bromoquinolin-4(1H)-one core is a well-established yet nuanced process that is fundamental to the development of many important pharmaceutical compounds. The Gould-Jacobs reaction, in particular, offers a reliable and high-yielding route to this key intermediate. By understanding the underlying reaction mechanisms and carefully controlling experimental parameters, researchers can efficiently synthesize this valuable scaffold for their drug discovery endeavors. This guide provides the necessary theoretical foundation and practical protocols to empower scientists in their synthetic efforts.

References

• Synthesis Protocol for 6-Bromo-1-methylquinolin-4(1H)-one: An Essential Intermediate for Drug Discovery - Benchchem.
• Technical Support Center: Synthesis of 6-Bromo-1-methylquinolin-4(1H)-one - Benchchem.
• Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. Tetrahedron. 2010 Feb 6;66(6).
• Quinoline Synthesis: Conrad-Limpach-Knorr.
• Synthesis of 6-bromo-4-hydroxyquinoline - PrepChem.com.
• Synthesis of quinolines - Organic Chemistry Portal.
• Synthesis of 4-Hydroxyquinolin-2(1H)-one Analogues and 2-Substituted Quinolone Derivatives - ResearchGate.
• 6-BROMO-4-HYDROXYQUINOLINE | 145369-94-4 - ChemicalBook.
• Synthesis of Substituted Quinolines by Electrophilic Cyclization of N-(2-Alkynyl)anilines | Organic Letters - ACS Publications.
• The Synthesis of 4-Hydroxyquinolines.1 I. Through Ethoxymethylenemalonic Ester.
• The synthesis of 4-hydroxyquinolines; through ethoxymethylene malonic ester - PubMed.
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS - IIP Series.

• Conrad–Limpach synthesis - Wikipedia. Available from: [Link]

• Synthesis of quinolines via sequential addition and I 2 -mediated desulfurative cyclization.

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - MDPI. Available from: [Link]

• Synthesis of Quinolines from 3-Acetylaniline: Application Notes and Protocols - Benchchem.

• Synthesis of 6-bromo-4-iodoquinoline Wenhui Wang1, Yuping Guo1, a, Linxiao Wang1, Yiqiang OuYang1, Qinqin Wang1, Wufu Zhu1,b - Atlantis Press. Available from: [Link]

• (PDF) Synthesis of 6-bromo-4-iodoquinoline - ResearchGate. Available from: [Link]

• TOPIC 40. SYNTHESIS OF QUINOLINE | 40.10. CONRAD-LIMPACH-KNORR - YouTube. Available from: [Link]

• Technical Support Center: Conrad-Limpach Synthesis of Quinolines - Benchchem.

• The synthesis of some 4-quinolinols and 4-chloroquinolines by the ethoxymethylenemalonic ester method - PubMed. Available from: [Link]

• Application Notes and Protocols: 3-Acetyl-6-bromoquinolin-4(1H)-one in Organic Synthesis - Benchchem.

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - MDPI. Available from: [Link]

• Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition - TÜBİTAK Academic Journals. Available from: [Link]

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Foreword: Beyond Static Structures in Drug Discovery

An In-depth Technical Guide to the Tautomerism of 6-bromo-4-hydroxyquinoline

In the landscape of medicinal chemistry and drug development, molecules are often depicted as static, single-state entities. This simplification, while useful, belies a dynamic reality that is fundamental to a compound's behavior and efficacy: tautomerism. The equilibrium between two or more interconvertible structural isomers, or tautomers, dictates a molecule's physicochemical properties, from its hydrogen-bonding capabilities to its three-dimensional shape. For heterocyclic scaffolds like quinolines, which are cornerstones of many therapeutic agents, understanding this dynamic equilibrium is not merely an academic exercise—it is a prerequisite for rational drug design.[1][2][3]

This guide provides an in-depth exploration of the tautomerism of 6-bromo-4-hydroxyquinoline, a representative member of a class of compounds whose biological activity is intrinsically linked to its tautomeric state.[1][4] We will move beyond simple structural diagrams to dissect the factors governing its keto-enol equilibrium, provide robust, self-validating experimental protocols for its characterization, and discuss the profound implications of this phenomenon for researchers in drug discovery.

The Central Equilibrium: Keto vs. Enol Forms

The core of our discussion lies in the prototropic tautomerism between the 4-hydroxyquinoline (enol) form and the quinolin-4(1H)-one (keto) form of the 6-bromo-substituted scaffold.[1] This is a dynamic process involving the migration of a proton and a concurrent shift of double bonds.

The enol form, 6-bromoquinolin-4-ol , possesses a fully aromatic bicyclic system, a feature that confers significant thermodynamic stability.[4] Conversely, the keto form, 6-bromoquinolin-4(1H)-one , contains a non-aromatic nitrogen-containing ring but benefits from the stability of a cyclic amide (lactam) structure.[2] The predominance of one form over the other is a delicate balance, heavily influenced by the molecule's environment.

Caption: Integrated workflow for the characterization of tautomeric forms.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy is the cornerstone of tautomer analysis because it provides direct, high-resolution information about the chemical environment of each atom. The ¹³C chemical shift of the C4 carbon is a particularly decisive indicator, as its electronic environment differs drastically between a carbonyl group (keto) and an aromatic carbon bonded to a hydroxyl group (enol). [2][5] Detailed Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 6-bromo-4-hydroxyquinoline.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated polar aprotic solvent, such as DMSO-d₆, in a standard 5 mm NMR tube. [1]DMSO is an excellent choice as it readily dissolves both tautomers and its polarity often favors the keto form, providing a clear signature if present.

• Instrument Setup:

  • Utilize a high-resolution NMR spectrometer (≥400 MHz is recommended for optimal signal dispersion). [1] * Ensure the instrument is properly tuned and shimmed to achieve sharp, well-resolved peaks. The sample temperature should be controlled and recorded (e.g., 298 K).

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum. Ensure a sufficient relaxation delay (e.g., 5 seconds) for accurate integration if quantitative analysis is intended.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will likely be required to achieve a good signal-to-noise ratio.

• Data Analysis & Interpretation:

  • ¹H Spectrum: Search for a characteristic broad singlet in the downfield region (δ ≈ 12 ppm), which is indicative of the N-H proton of the keto form. [4]The absence of this signal and the potential presence of a phenolic O-H signal would suggest the enol form.

  • ¹³C Spectrum: This is the most unambiguous dataset. A signal in the range of δ ≈ 175-180 ppm is definitive for the C4 carbonyl carbon of the keto tautomer. [4][6]Conversely, a signal for C4 in the aromatic region (e.g., δ ≈ 160-170 ppm) would confirm the presence of the enol tautomer. [4]

Protocol 2: UV/Vis Spectroscopy

Causality: This technique complements NMR by providing quantitative insights into how the tautomeric equilibrium shifts in response to environmental changes, such as solvent polarity. [7][8]The distinct electronic conjugation systems of the keto and enol forms result in different absorption maxima (λ_max).

Detailed Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a stock solution of 6-bromo-4-hydroxyquinoline in a non-polar solvent (e.g., cyclohexane) and a polar, protic solvent (e.g., ethanol) to a concentration of approximately 10⁻⁴ M.

• Instrumentation:

  • Use a dual-beam UV/Vis spectrophotometer.

  • Use matched quartz cuvettes (1 cm path length) for the sample and a solvent blank.

• Spectrum Acquisition:

  • Record the absorption spectrum for each solution over a range of approximately 200-500 nm.

• Data Analysis & Interpretation:

  • Compare the spectra obtained in the different solvents. A significant shift in the λ_max or changes in the relative intensities of absorption bands indicates a solvent-induced shift in the tautomeric equilibrium. [7][9]The more conjugated, fully aromatic enol form is expected to absorb at a longer wavelength than the keto form. By observing which bands are enhanced in polar vs. non-polar solvents, the equilibrium shift can be qualitatively assessed.

Theoretical Corroboration: Computational Chemistry

Causality: Density Functional Theory (DFT) calculations provide a theoretical framework to validate experimental findings. By calculating the relative electronic energies of the optimized geometries of both tautomers, we can predict which form is more stable under different conditions (in vacuum or in solution via a Polarizable Continuum Model, PCM). [10] Methodology Outline:

• Software: Utilize a quantum chemistry package like Gaussian or ORCA.

• Method: Employ a reliable functional and basis set, such as B3LYP/6-311++G(d,p), which has been shown to be effective for this class of molecules. [4][10]3. Calculations:

  • Perform geometry optimization and frequency calculations for both the enol and keto tautomers in the gas phase to find the lowest energy conformers.

  • Repeat the calculations incorporating a PCM for different solvents (e.g., water, DMSO) to model the effect of solvation on tautomer stability.

  • Compare the resulting zero-point corrected electronic energies to determine the relative stability (ΔE) and predicted equilibrium constant.

Data Synthesis and Interpretation

Table 1: Characteristic Spectroscopic Signatures for Tautomer Identification

Tautomer Form	Analysis	Key Diagnostic Signal	Expected Chemical Shift (ppm)
Keto (Predominant)	¹³C NMR	Carbonyl Carbon (C4)	~176.0
¹H NMR	Amide Proton (N-H)	~12.2
Enol (Minor)	¹³C NMR	Aromatic Carbon (C4-OH)	~171.1 [4]
¹H NMR	Phenolic Proton (O-H)	Variable, often broad

Note: The ¹³C chemical shifts are highly diagnostic and serve as the most reliable indicator for distinguishing the forms in solution.[2][5]

Table 2: Representative DFT-Calculated Relative Energies (ΔE)

Environment	Favored Tautomer	Energy Difference (Keto vs. Enol)	Rationale
Gas Phase	Enol	~25-40 kJ/mol [4]	Maximized aromaticity
Polar Solvent (PCM)	Keto	Varies; Keto stabilization	Dipole interactions stabilize the more polar keto form

The experimental NMR data from a sample in DMSO-d₆ would show a ¹³C peak near 176 ppm, confirming the keto structure. This is corroborated by DFT calculations using a PCM for DMSO, which would show a lower energy for the keto tautomer compared to the enol form in that solvent.

Implications for Drug Design and Biological Activity

The tautomeric state of a molecule is not a trivial detail; it is a fundamental determinant of its biological function. The specific tautomer present at the site of action dictates the hydrogen bond donor and acceptor pattern, the overall molecular geometry, and the electrostatic potential surface available for interaction with a biological target. [2] Many quinolone-based antibiotics, for instance, exert their effect by inhibiting bacterial DNA gyrase and topoisomerase IV. [1]Docking studies and structure-activity relationships have established that the keto form, with its N-H hydrogen bond donor and C4=O hydrogen bond acceptor, is the biologically active tautomer responsible for these crucial interactions within the enzyme's active site. [1][4]

Caption: Relationship between tautomerism and biological function.

Therefore, for a drug development professional, stabilizing or ensuring the predominance of the active keto tautomer is a critical design consideration. This can be influenced by modifying other parts of the molecular scaffold to alter electronic properties or by formulation strategies that control the local environment.

Conclusion

The tautomerism of 6-bromo-4-hydroxyquinoline is a clear illustration of a fundamental principle in chemistry with direct consequences for pharmaceutical science. The equilibrium is heavily skewed towards the 6-bromoquinolin-4(1H)-one (keto) form in condensed phases, a preference driven by solvent stabilization and the inherent stability of the cyclic amide structure. An integrated analytical approach, led by the unambiguous power of ¹³C NMR and supported by UV/Vis spectroscopy and computational modeling, provides a robust framework for its definitive characterization. For researchers and scientists, recognizing and controlling this dynamic behavior is a key pillar in the rational design of effective and targeted therapeutics.

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The Quinolin-4-one Scaffold: Historical Discovery, Synthetic Evolution, and Pharmacological Impact

Introduction & Historical Context

The quinoline nucleus, a fused bicyclic system consisting of a benzene ring and a pyridine ring, was first isolated from coal tar in 1834 by the German chemist Friedlieb Ferdinand Runge[1]. While early applications of quinoline derivatives were largely confined to the dye industry, the structural class was eventually recognized as a "privileged scaffold" in medicinal chemistry[1].

The true pharmacological potential of the quinoline family was unlocked with the functionalization of the C4 position, leading to the quinolin-4-one (often referred to as 4-quinolone) scaffold[1]. The watershed moment for this scaffold occurred in 1962 with the discovery of nalidixic acid, the first synthetic quinolone antibiotic[2]. This catalyzed decades of iterative structural refinement, eventually yielding the fluoroquinolone class of broad-spectrum antimicrobials that dominate modern clinical practice[2].

Mechanism of Action: Dual-Enzyme Inhibition

The bactericidal efficacy of the quinolin-4-one scaffold stems from its ability to inhibit two essential bacterial type II topoisomerases: DNA gyrase (primarily targeted in Gram-negative bacteria) and Topoisomerase IV (primarily targeted in Gram-positive bacteria)[2].

As an application scientist analyzing target engagement, it is critical to understand that quinolones do not merely bind to the enzymes; they act as interfacial poisons. The quinolin-4-one core binds to the Quinolone Resistance-Determining Region (QRDR) of the enzyme, stabilizing a transient DNA-enzyme cleavage complex[3]. This stabilization traps the cleaved DNA, physically blocking the progression of the replication fork, which leads to the accumulation of lethal double-strand breaks (DSBs) and subsequent bacterial cell death[3].

Fig 1. Quinolin-4-one mechanism of action via DNA Gyrase/Topo IV inhibition.

Foundational Synthetic Methodologies

The synthesis of the quinolin-4-one core has evolved significantly. Two classical name reactions remain the bedrock of quinolone synthesis: the Conrad-Limpach synthesis and the Gould-Jacobs reaction.

The Conrad-Limpach Synthesis (1887)

Discovered by Max Conrad and Leonhard Limpach, this reaction involves the condensation of anilines with β-ketoesters[4].

• Mechanistic Causality: The regioselectivity of this reaction is entirely thermodynamically driven. Under kinetic conditions (moderate temperatures), the aniline nitrogen attacks the keto group of the β-ketoester, forming a β-aminoacrylate (Schiff base) intermediate[4][5]. The critical, rate-determining step is the subsequent electrocyclic ring closure, which requires immense thermal energy (~250 °C)[4].

• Solvent Selection: As an experimentalist, selecting the correct solvent here is not about solubility, but thermal capacity. If a low-boiling solvent is used, it will boil off before the activation energy barrier for annulation is reached. Therefore, high-boiling inert solvents like mineral oil or diphenyl ether are strictly required to achieve the >95% yields reported in optimized protocols[4][5].

The Gould-Jacobs Reaction (1939)

The Gould-Jacobs reaction is highly effective for synthesizing 4-hydroxyquinoline derivatives, particularly when starting with anilines bearing electron-donating groups at the meta-position[6][7]. It begins with the condensation of aniline with an alkoxymethylenemalonate ester (e.g., diethyl ethoxymethylenemalonate, EMME), followed by a 6-electron thermal cyclization, saponification, and decarboxylation[7].

Fig 2. Step-by-step workflow of the Gould-Jacobs reaction.

Modern Experimental Protocol: Microwave-Assisted Gould-Jacobs Synthesis

Classical thermal cyclizations require harsh conditions (e.g., boiling diphenyl ether at >250 °C for hours)[8]. To improve throughput and yield, modern laboratories utilize Microwave (MW) irradiation coupled with Eaton's reagent[8].

Causality of Reagent Choice: Eaton's reagent (1:10 w/w P₂O₅ in methanesulfonic acid) is chosen over traditional polyphosphoric acid (PPA) because it maintains a significantly lower viscosity at moderate temperatures[8]. This ensures homogenous heat distribution during the exothermic cyclization, preventing localized charring of the intermediate and drastically improving the purity profile[8].

Step-by-Step Methodology

• Enamine Condensation: In a 2.5 mL microwave vial, combine 4-substituted aniline (2.0 mmol) and EMME (2.0 mmol) under neat conditions[8].

• Microwave Irradiation: Seal the vial and subject it to MW irradiation at 170 °C and 850 W for exactly 7 minutes[8]. The rapid, localized dielectric heating forces the immediate elimination of ethanol, driving the equilibrium toward the diethyl anilinomethylene malonate intermediate[8].

• Isolation: Cool the vial to room temperature to precipitate the solid intermediate. Filter and wash with ice-cold acetonitrile (3 mL) to remove unreacted starting materials[6].

  • Self-Validation Step: Monitor the filtrate via Thin-Layer Chromatography (TLC). The complete disappearance of the aniline starting spot confirms quantitative enamine formation[6].

• Catalytic Cyclization: Dissolve the dried intermediate in Eaton's reagent. The mild Lewis acidic environment facilitates the 6-electron electrocyclization at lower temperatures, yielding the ethyl 4-quinolone-3-carboxylate[8].

• Decarboxylation: Treat the resulting ester with aqueous NaOH to hydrolyze it to a carboxylic acid, followed by thermal decarboxylation (>200 °C) until CO₂ evolution ceases, yielding the pure quinolin-4-one core[6][7].

  • Self-Validation Step: Confirm structural integrity via ¹H NMR. The characteristic downfield shift of the C5 proton (~8.0–8.4 ppm)—caused by the deshielding effect of the newly formed C4 carbonyl group—validates successful cyclization.

Structure-Activity Relationship (SAR) & Quantitative Efficacy

The evolution of the quinolin-4-one scaffold into modern fluoroquinolones demonstrates a masterclass in SAR. The addition of a fluorine atom at C6 and a piperazine ring at C7 (yielding 2nd-generation drugs like Ciprofloxacin) exponentially increased Gram-negative potency[2]. Subsequent generations (3rd and 4th) introduced methoxy groups at C8 (e.g., Moxifloxacin) to enhance affinity for Topoisomerase IV, drastically lowering the Minimum Inhibitory Concentration (MIC) against atypical and Gram-positive organisms[9].

Table 1: Comparative MIC Data of Fluoroquinolone Generations Data demonstrates the generational shift in potency against atypical and anaerobic pathogens.

Fluoroquinolone	Generation	Mycoplasma pneumoniae MIC (mg/L)	Prevotella spp. MIC90 (mg/L)
Ciprofloxacin	2nd	1.0	>8.0
Levofloxacin	3rd	0.5	1.0 - 8.0
Moxifloxacin	4th	0.125	0.5 - 4.0
Gatifloxacin	4th	0.125	0.125 - 4.0

Quantitative data synthesized from comparative susceptibility studies[9].

Conclusion & Future Perspectives

The quinolin-4-one scaffold has transcended its origins as a simple antibacterial core. Recent crystallographic studies have demonstrated that highly functionalized quinazolin-4-one and quinolin-4-one derivatives act as potent HIV-1 capsid modulators, effectively inhibiting the binding of the host factor CPSF6 to the viral capsid hexamer at submicromolar concentrations[10]. Furthermore, the scaffold is seeing a renaissance in agrochemistry, with novel quinoline derivatives exhibiting 100% fungicidal activity against Phytophthora infestans (late blight) at low concentrations[11]. The synthetic versatility of the C4-carbonyl ensures that this privileged scaffold will remain at the forefront of drug discovery for decades to come.

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A Technical Guide to the Biological Potential of Bromine-Substituted Quinolinone Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents. The strategic introduction of bromine atoms onto this scaffold profoundly influences its physicochemical properties, often enhancing lipophilicity, metabolic stability, and target binding affinity through halogen bonding. This guide provides a comprehensive technical overview of the synthesis, biological activities, and structure-activity relationships of bromine-substituted quinolinone compounds. We delve into their significant potential as anticancer, antimicrobial, and neuroprotective agents, detailing the underlying mechanisms of action. Furthermore, this document furnishes detailed experimental protocols for key biological assays and visualizes complex pathways and workflows to support researchers in this dynamic field of drug discovery.

Introduction: The Quinolinone Scaffold and the Impact of Bromination

The quinolinone core is a bicyclic heterocyclic system that has garnered immense interest in pharmaceutical research due to its presence in a wide array of biologically active compounds.[1][2] Its derivatives have demonstrated a remarkable spectrum of activities, including anticancer, anti-inflammatory, antibacterial, antiviral, and antifungal properties.[1][2]

The functionalization of the quinoline ring at various positions has led to the development of novel derivatives with enhanced therapeutic potential.[1] Bromination, a specific type of halogenation, is a powerful tool in medicinal chemistry to modulate a molecule's properties. The introduction of a bromine atom can:

• Increase Lipophilicity: Enhancing the molecule's ability to cross biological membranes.

• Improve Metabolic Stability: Blocking sites susceptible to metabolic degradation, thereby increasing the compound's half-life.

• Facilitate Target Binding: Bromine can act as a bulky group to provide steric hindrance or participate in halogen bonding, a non-covalent interaction that can enhance binding affinity to protein targets.

• Serve as a Synthetic Handle: The bromo-substituent can be easily replaced by other functional groups through reactions like Suzuki couplings, allowing for further diversification of the lead compound.[3]

Synthetic Strategies for Bromine-Substituted Quinolinones

The synthesis of bromo-quinolinones can be broadly categorized into two main approaches: direct bromination of a pre-existing quinolinone core or constructing the quinolinone ring from brominated precursors.[4]

• Direct Electrophilic Bromination: This is a common method where the quinolinone ring undergoes electrophilic aromatic substitution. The reaction typically employs brominating agents like molecular bromine (Br₂) or N-Bromosuccinimide (NBS).[4] The regioselectivity of the bromination is influenced by the existing substituents on the ring and the reaction conditions. For instance, activating groups like hydroxyl (-OH) can facilitate di- or tri-bromination under milder conditions.[4]

• Synthesis from Brominated Precursors: Classical quinoline synthesis reactions, such as the Doebner-von Miller reaction, can be adapted by using brominated anilines as starting materials to incorporate bromine atoms into the final quinolinone structure.[4]

A common synthetic workflow is illustrated below:

Caption: General workflow from synthesis to in vitro evaluation.

Key Biological Activities and Mechanisms of Action

Anticancer Activity

Bromine-substituted quinolinones have emerged as a promising class of anticancer agents, exhibiting potent antiproliferative effects against a range of cancer cell lines.[5][6]

Mechanisms of Action:

• Induction of Apoptosis: A primary mechanism is the induction of programmed cell death (apoptosis) in cancer cells.[7] This is often achieved through the activation of both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways, leading to the activation of caspases (like caspase-8 and caspase-9) and subsequent DNA fragmentation.[7] Compounds like 5,7-dibromo-8-hydroxyquinoline have been shown to induce apoptosis in various cancer cell lines.[1][5]

• Topoisomerase Inhibition: Certain bromo-quinolinone derivatives act as inhibitors of topoisomerase I, a crucial enzyme involved in DNA replication and repair.[5][7] By inhibiting this enzyme, these compounds prevent the relaxation of supercoiled DNA, leading to DNA damage and cell death.[1][7]

• Kinase Inhibition: Quinoline derivatives can also target protein kinases, such as those in the PI3K/Akt signaling pathway, which are often dysregulated in cancer and play a key role in cell survival and proliferation.[8]

Caption: Key anticancer mechanisms of bromo-quinolinones.

Structure-Activity Relationship (SAR):

The position and number of bromine substituents significantly impact the anticancer potency.

• Studies have shown that bromine atoms at the C-5 and C-7 positions of the quinoline ring often lead to significant inhibitory activity against cancer cell proliferation.[5]

• The presence of a hydroxyl group at the C-8 position, in conjunction with bromine substitution, appears to enhance anticancer potential.[1][6]

• The addition of other electron-withdrawing groups, such as a nitro group, can synergistically enhance the antiproliferative effects of bromo-quinolinones.[5]

Quantitative Data Summary:

Compound	Cancer Cell Line	IC50 (µg/mL)	Reference
5,7-dibromo-8-hydroxyquinoline	C6 (rat brain tumor)	6.7 - 25.6	[1][6]
5,7-dibromo-8-hydroxyquinoline	HeLa (human cervix)	6.7 - 25.6	[1][6]
5,7-dibromo-8-hydroxyquinoline	HT29 (human colon)	6.7 - 25.6	[1][6]
Compound 11 (a dibromo-dimethoxy-hydroxyquinoline)	C6, HeLa, HT29	5.45 - 9.6	[5]
6,8-dibromo-5-nitroquinoline (Compound 17)	HT29	~7.9 (26.2 µM)	[5]

Antimicrobial Activity

Quinoline derivatives have a long history as antimicrobial agents, and bromination can enhance this activity.[2][9] They exhibit a broad spectrum of action against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[9]

Mechanisms of Action:

• Bacterial DNA Gyrase Inhibition: Similar to fluoroquinolone antibiotics, bromo-quinolinones can inhibit bacterial DNA gyrase (a type II topoisomerase), an enzyme essential for DNA replication, recombination, and repair in bacteria.[9] This leads to a bactericidal effect.

• Disruption of Fungal Cell Membranes: In fungi, these compounds can interfere with the biosynthesis of ergosterol, a critical component of the fungal cell membrane.[9] This disruption leads to increased membrane permeability and ultimately cell lysis.[9]

Quantitative Data Summary:

Compound Class	Organism	MIC (µg/mL)	Reference
Quinoline Derivatives	Staphylococcus aureus	3.12 - 12.5	[9]
Quinoline Derivatives	Bacillus cereus	3.12 - 12.5	[9]
Quinoline Derivatives	Escherichia coli	3.12 - 25	[9]
Quinoline Derivatives	Pseudomonas aeruginosa	3.12 - 25	[9]

Neuroprotective Potential

Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by complex pathologies, including oxidative stress, inflammation, and neuronal apoptosis.[10][11] Quinoline derivatives, including brominated analogues, are being explored as multi-target-directed ligands (MTDLs) to combat these conditions.[10][12]

Mechanisms of Action:

• Antioxidant Activity: These compounds can mitigate oxidative stress by directly scavenging free radicals and modulating the expression of antioxidant enzymes.[10][13]

• Cholinesterase Inhibition: Some derivatives can inhibit acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine.[12] This action is a key therapeutic strategy in Alzheimer's disease.

• Anti-inflammatory Effects: They can reduce the production of inflammatory mediators like nitric oxide in brain cells, thus protecting neurons from inflammatory damage.[11]

Experimental Protocols

MTT Assay for In Vitro Antiproliferative Effects

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Procedure:

• Cell Seeding: Seed cancer cells (e.g., HeLa, HT29) in 96-well plates at a predetermined density and allow them to adhere overnight.[7]

• Compound Treatment: Treat the cells with various concentrations of the bromine-substituted quinolinone compounds for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., 5-Fluorouracil).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Procedure:

• Preparation: Prepare a series of twofold dilutions of the test compound in a liquid growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculation: Add a standardized suspension of the test microorganism (e.g., S. aureus, E. coli) to each well.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Observation: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which no visible growth is observed.

DNA Laddering Assay for Apoptosis

This assay visualizes the characteristic fragmentation of genomic DNA that occurs during the late stages of apoptosis.

Procedure:

• Cell Treatment: Treat cancer cells with the test compound for a specified duration to induce apoptosis.[7]

• DNA Extraction: Collect both adherent and floating cells and extract the genomic DNA using a suitable kit or protocol.[7]

• Electrophoresis: Separate the extracted DNA fragments by size using agarose gel electrophoresis.[7]

• Visualization: Stain the gel with an intercalating dye (e.g., ethidium bromide) and visualize the DNA under UV light. Apoptotic cells will display a characteristic "ladder" pattern of DNA fragments, while DNA from non-apoptotic cells will appear as a single high molecular weight band.[7]

Future Perspectives and Conclusion

Bromine-substituted quinolinone compounds represent a fertile ground for the discovery of novel therapeutics. Their versatile biological activities, coupled with the tunable nature of their chemical structure, make them highly attractive candidates for drug development. Future research should focus on optimizing their potency and selectivity, improving their pharmacokinetic profiles, and conducting in vivo studies to validate their therapeutic efficacy. The synergistic effects observed with the inclusion of other functional groups, like nitro substituents, highlight the potential for creating highly potent, multi-targeted agents.[5] The continued exploration of this chemical space is crucial for addressing pressing global health challenges, including cancer, antimicrobial resistance, and neurodegenerative diseases.[2][9]

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• A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents | Bentham Science Publishers. (URL: )
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• Bromination of quinolin-4(1H)-ones as an efficient strategy for the development of new antibacterial agents | Journal of Organic and Pharmaceutical Chemistry. (URL: )
• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E. (URL: )
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Introduction to quinolinone derivatives for medicinal chemistry applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Quinolinone Core

The quinolinone scaffold, a bicyclic heterocyclic system comprising a benzene ring fused to a pyridinone ring, stands as a cornerstone in the edifice of medicinal chemistry.[1][2] Its inherent structural features, including a hydrogen bond donor/acceptor system, a planar aromatic surface capable of π-π stacking interactions, and multiple sites for chemical modification, have rendered it a "privileged scaffold."[3][4] This distinction arises from its recurring presence in a multitude of natural products and synthetic molecules that exhibit a remarkable breadth of biological activities.[2][4] From the historical significance of quinine in combating malaria to the development of modern anticancer and antibacterial agents, the quinoline and its quinolinone derivatives have consistently provided a robust framework for the design of therapeutically relevant molecules.[1][5] This guide aims to provide a comprehensive overview of quinolinone derivatives for medicinal chemistry applications, delving into their synthesis, diverse biological activities, and the underlying principles that govern their therapeutic efficacy.

I. The Quinolinone Core: A Versatile Pharmacophore

The versatility of the quinolinone scaffold is a key determinant of its success in drug discovery. Its ability to interact with a wide array of biological targets stems from its unique physicochemical properties. The nitrogen atom in the heterocyclic ring can act as a hydrogen bond acceptor, while the adjacent carbonyl group in the "one" (oxo) derivatives provides a strong hydrogen bond donor/acceptor site. This dual nature facilitates anchoring within the active sites of various enzymes and receptors. Furthermore, the aromatic rings provide a platform for π-π stacking and hydrophobic interactions, crucial for target binding and affinity.

The strategic functionalization of the quinolinone core at its various positions (typically numbered 1 through 8) allows for the fine-tuning of its pharmacological profile. Substitutions can modulate potency, selectivity, and pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This adaptability has led to the development of quinolinone derivatives with a wide spectrum of therapeutic applications.

II. Synthetic Strategies: Building the Quinolinone Framework

The construction of the quinolinone scaffold can be achieved through several classical and modern synthetic methodologies. The choice of a particular synthetic route often depends on the desired substitution pattern and the availability of starting materials.

Classical Name Reactions:

Several well-established name reactions provide reliable access to the quinolinone core:

• Skraup Synthesis: This reaction involves the condensation of an aromatic amine (e.g., aniline) with glycerol, sulfuric acid, and an oxidizing agent (e.g., nitrobenzene) to yield a quinoline, which can then be oxidized to the corresponding quinolinone.[6]

• Doebner-von Miller Reaction: A variation of the Skraup synthesis, this method utilizes α,β-unsaturated aldehydes or ketones in the presence of an acid catalyst to react with anilines.[7]

• Combes Synthesis: This approach involves the acid-catalyzed cyclization of an enamine formed from the reaction of an aniline with a β-diketone.[6][7]

• Friedländer Synthesis: This method provides a straightforward route to substituted quinolines (and subsequently quinolinones) by the condensation of an o-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[7][8]

These classical methods, while robust, often require harsh reaction conditions. Modern advancements have focused on developing milder and more efficient protocols.

Modern Synthetic Approaches:

Contemporary synthetic chemistry offers a range of more sophisticated and versatile methods for quinolinone synthesis:

• Transition-Metal Catalysis: Palladium-catalyzed cross-coupling reactions, such as the Suzuki and Heck reactions, have become powerful tools for the functionalization of pre-formed quinolinone cores.[8]

• Multicomponent Reactions: These reactions, where three or more reactants combine in a single step to form the product, offer a highly efficient and atom-economical approach to generating diverse libraries of quinolinone derivatives.[7][8]

• Green Chemistry Protocols: The use of environmentally benign solvents, catalysts, and energy sources (e.g., microwave irradiation) is increasingly being incorporated into quinolinone synthesis to minimize waste and improve sustainability.[6][8]

The choice of synthetic strategy is a critical decision in any drug discovery program. A self-validating protocol for the synthesis of a quinolinone derivative would typically involve:

• Reaction Optimization: Systematic variation of reaction parameters (temperature, solvent, catalyst, reaction time) to maximize yield and purity.

• Product Characterization: Unambiguous confirmation of the desired product's structure using a combination of spectroscopic techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy).

• Purity Assessment: Determination of product purity using methods like High-Performance Liquid Chromatography (HPLC) to ensure the absence of confounding impurities in subsequent biological assays.

III. Diverse Biological Activities and Medicinal Chemistry Applications

The quinolinone scaffold is a prolific source of compounds with a wide range of biological activities, leading to their application in various therapeutic areas.

A. Anticancer Activity

Quinolinone derivatives have emerged as a significant class of anticancer agents, exhibiting multiple mechanisms of action.[9][10][11]

• Kinase Inhibition: Many quinolinone derivatives act as potent inhibitors of various protein kinases that are crucial for cancer cell proliferation and survival.[3][12] For instance, they have been shown to inhibit Pim-1 kinase, Src kinase, and Fms-like tyrosine kinase 3 (FLT3), all of which are implicated in different types of cancer.[9][13] The quinolinone scaffold can effectively occupy the ATP-binding pocket of these kinases, disrupting their catalytic activity.[5] Several FDA-approved quinoline-containing drugs, such as Lenvatinib and Cabozantinib, function as tyrosine kinase inhibitors.[14]

• Topoisomerase Inhibition: Some quinolinone derivatives can intercalate into DNA and inhibit the function of topoisomerase enzymes, which are essential for DNA replication and repair.[5][9] This disruption of DNA metabolism leads to cell cycle arrest and apoptosis in cancer cells.

• Tubulin Polymerization Inhibition: Certain quinoline derivatives have been found to inhibit the polymerization of tubulin, a key component of the cytoskeleton.[3][10] This interference with microtubule dynamics disrupts mitosis and leads to cancer cell death.

The development of quinolinone-based anticancer agents often involves extensive Structure-Activity Relationship (SAR) studies to optimize their potency and selectivity.[11]

Table 1: Anticancer Activity of Representative Quinolinone Derivatives

Compound	Target(s)	Cancer Type(s)	IC50/EC50
KR65370	FLT3 Kinase	Acute Myeloid Leukemia	0.57 nM[13]
Compound 5	PIM-1 Kinase	Prostate Cancer	GI50 = 1.29 µM[9]
Compound 42	Tubulin Polymerization	Liver Cancer (HepG-2)	261 nM[3]

B. Antibacterial Activity

The quinolone and quinolinone cores are central to a major class of synthetic antibiotics.[1][15] The fluoroquinolones, such as ciprofloxacin and levofloxacin, are widely used to treat a variety of bacterial infections.[15]

• Mechanism of Action: These compounds primarily target bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[1][16] By inhibiting these enzymes, they prevent bacterial DNA replication and repair, leading to bacterial cell death.

The emergence of antibiotic resistance is a major challenge, driving the development of new quinolinone derivatives with improved efficacy against resistant strains.[15][17] Research in this area focuses on:

• Modifications to the Core Structure: Introducing novel substituents to overcome existing resistance mechanisms.

• Hybrid Molecules: Combining the quinolinone scaffold with other antibacterial pharmacophores to create dual-action agents.[1]

• Targeting Non-Topoisomerase Pathways: Exploring alternative bacterial targets to circumvent resistance.[1]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

A standard method to assess the antibacterial activity of quinolinone derivatives is the determination of the Minimum Inhibitory Concentration (MIC) using a broth microdilution assay.

• Preparation of Bacterial Inoculum: A standardized suspension of the target bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) is prepared in a suitable broth medium to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Serial Dilution of Test Compound: The quinolinone derivative is serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well containing the diluted compound is inoculated with the bacterial suspension. Positive (bacteria only) and negative (broth only) controls are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

This protocol is self-validating through the inclusion of positive and negative controls, ensuring the viability of the bacteria and the sterility of the medium.

C. Neuroprotective Activity

Quinolinone derivatives are also being investigated for their potential in treating neurodegenerative diseases such as Alzheimer's disease.[18][19][20] Their neuroprotective effects are often attributed to a multi-target approach.

• Enzyme Inhibition: Some derivatives can inhibit enzymes like acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.[19][20][21] Inhibition of AChE can help to improve cognitive function in Alzheimer's patients.

• Inhibition of Aβ Aggregation: The aggregation of amyloid-beta (Aβ) peptides is a hallmark of Alzheimer's disease. Certain quinolinone hybrids have been shown to inhibit the fibrillation of Aβ oligomers.[22]

• Antioxidant and Anti-inflammatory Properties: Oxidative stress and neuroinflammation are also implicated in the pathogenesis of neurodegenerative diseases. Some quinolinone derivatives exhibit antioxidant and anti-inflammatory activities, which can contribute to their neuroprotective effects.[18]

The ability of these compounds to cross the blood-brain barrier is a critical factor for their therapeutic efficacy in the central nervous system.[18]

Diagram: Multi-Target Approach of Quinolinone Derivatives in Alzheimer's Disease

Caption: Multi-target mechanism of quinolinone derivatives for neuroprotection.

IV. Pharmacokinetics and Drug-Likeness

The therapeutic success of any drug candidate is contingent upon its pharmacokinetic profile. Quinolinone derivatives generally exhibit favorable pharmacokinetic properties.[23][24]

• Bioavailability: Many quinolones have excellent oral bioavailability, often exceeding 95%.[25]

• Distribution: They typically have a high volume of distribution, indicating good penetration into various tissues and body fluids.[23][25]

• Metabolism and Elimination: Elimination occurs through both renal and extrarenal pathways, and biotransformation is generally limited.[23][26]

However, it is crucial to consider potential drug-drug interactions. For instance, the co-administration of quinolones with antacids containing magnesium or aluminum can reduce their oral bioavailability.[25][27]

V. Future Perspectives and Conclusion

The quinolinone scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Future research directions are likely to focus on:

• Scaffold Hopping and Bioisosteric Replacement: These strategies involve replacing the core quinolinone structure or its functional groups with other moieties to explore new chemical space, improve properties, and circumvent existing patents.[28][29][30]

• Development of Multi-Target Ligands: Designing single molecules that can modulate multiple targets simultaneously is a promising approach for treating complex diseases like cancer and neurodegenerative disorders.[22]

• Advanced Drug Delivery Systems: Utilizing novel drug delivery technologies to enhance the therapeutic index of quinolinone derivatives by improving their targeted delivery and reducing off-target effects.

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Structural Dynamics, Synthesis, and Applications of 6-Bromoquinolin-4(3H)-one: A Technical Whitepaper

Executive Summary

The quinolone scaffold is a privileged pharmacophore in medicinal chemistry, forming the structural backbone of numerous antibacterial, antimalarial, and antineoplastic agents. Among its halogenated derivatives, 6-bromoquinolin-4(3H)-one (and its stable tautomers) serves as a critical electrophilic hub for advanced cross-coupling reactions and conjugate chemistry. This whitepaper provides an in-depth technical analysis of its structural dynamics, physicochemical properties, validated synthetic methodologies, and downstream applications in drug development.

Chemical Identity, Synonyms, and Tautomeric Dynamics

A fundamental characteristic of 4-quinolones is their complex tautomerism. While the compound is frequently queried in computational and patent databases under the specific keto-isomer 6-bromoquinolin-4(3H)-one (CAS 1116339-53-7)[1], this 3H-keto form is thermodynamically unfavorable. The localization of the proton at the C3 position disrupts the aromaticity of the heterocyclic ring.

In solution and solid states, the compound exists almost exclusively as a thermodynamic equilibrium between two stable forms: the 1H-keto form and the enol form [2][]. The 1H-keto form is heavily stabilized by intermolecular hydrogen bonding and resonance delocalization across the nitrogen atom, making it the dominant species in polar aprotic solvents (e.g., DMSO)[2].

Table 1: Nomenclature and Tautomeric CAS Registry

Tautomeric Form	Primary IUPAC Name / Synonym	CAS Registry Number	Stability Profile
3H-Keto	6-bromoquinolin-4(3H)-one	1116339-53-7[1]	Transient / Unstable
1H-Keto	6-bromo-1H-quinolin-4-one	332366-57-1[2]	Highly Stable (Dominant)
Enol	6-bromo-4-hydroxyquinoline	145369-94-4[]	Stable

Common Synonyms: 6-bromo-4-oxo-4H-quinoline; 6-bromoquinolone; 4-hydroxy-6-bromoquinoline; 6-bromo-1,4-dihydroquinolin-4-one[2][][4].

Physicochemical Profile

Understanding the physical properties of the 6-bromoquinolone scaffold is essential for predicting its behavior in chromatographic purification and biological assays.

Table 2: Quantitative Physicochemical Data

Property	Value
Molecular Formula	C9H6BrNO[2][4]
Molecular Weight	224.05 g/mol [][4]
Melting Point	282 – 284 °C[2]
Boiling Point	321.7 ± 42.0 °C at 760 mmHg[][4]
Density	1.62 g/cm³[]
LogP (Octanol/Water)	2.29[4]
Topological Polar Surface Area (TPSA)	32.86 Ų (1H-one)[4] / 29.4 Ų (3H-one)[1]

Synthetic Methodology: The Meldrum's Acid Route

The synthesis of the 6-bromo-4-quinolone core is most efficiently achieved via a modified Conrad-Limpach cyclization utilizing Meldrum's acid. This approach is strategically favored over traditional β-keto ester methods due to the higher electrophilicity of the intermediate and a cleaner thermal cyclization profile[2][5].

Experimental Protocol: Step-by-Step Synthesis

Note: The following protocol is a self-validating system designed for high-yield isolation of the 1H-keto tautomer.

Phase 1: Electrophilic Activation & Condensation

• Activation: Dissolve 32.4 g (225.0 mmol) of Meldrum's acid in 250 mL of trimethyl orthoformate[5]. Stir and heat the mixture to reflux for 3 hours under a continuous nitrogen atmosphere. Causality: This generates a highly electrophilic methoxymethylene derivative necessary for amine attack[5].

• Amine Addition: Cool the solution to approximately 50 °C. Slowly add a solution of 25.8 g (150.0 mmol) of 4-bromoaniline dissolved in 80 mL of trimethyl orthoformate dropwise to the reaction vessel[5].

• Condensation: Resume heating and reflux for an additional 2 hours to form the stable enamine intermediate[5].

• Isolation: Evaporate the solvent under reduced pressure. Dilute the residue with hexane, filter, wash the solid with hexane, and dry to afford the yellow solid Meldrum's acid derivative[5].

Phase 2: Thermal Cyclization 5. Preparation: Pre-heat 500 mL of diphenyl ether (Ph2O) to 245 °C[5]. 6. Cyclization (Critical Step): Slowly add the yellow solid intermediate in small portions (~1.0 g each) to the hot diphenyl ether. Causality: At 245 °C, the Meldrum's acid moiety undergoes cycloreversion, extruding acetone and carbon dioxide to form a highly reactive ketene that undergoes intramolecular Friedel-Crafts acylation. The rate of addition must be strictly controlled to prevent violent outgassing and potential loss of containment[5]. 7. Maturation: Stir the reaction mixture at 250 °C for 15 minutes[5]. 8. Purification: Cool to room temperature, dilute with hexane, and filter. Purify the crude product via silica gel column chromatography using a dichloromethane/methanol gradient (16:1 to 10:1). This yields the final product as a light brown solid (approx. 73% yield)[2][5].

Figure 1: Step-by-step synthetic workflow of 6-bromoquinolin-4(1H)-one via Meldrum's acid.

Applications in Drug Development: Cross-Coupling Chemistry

The C6 position of the quinolone ring, functionalized with a bromine atom, serves as an optimal electrophilic site for palladium-catalyzed cross-coupling. In the development of photodynamic antibacterial agents, researchers utilize the Buchwald-Hartwig amination to conjugate the quinolone core with complex macrocycles like porphyrins[6].

Mechanistic Causality in Catalyst Selection: To synthesize porphyrin/4-quinolone conjugates—which are highly effective in the photoinactivation of Gram-positive bacteria such as Staphylococcus aureus—the 6-bromoquinolone is first N-alkylated to enhance solubility[6]. It is then coupled with an amine-functionalized porphyrin (e.g., 2-amino-5,10,15,20-tetraphenylporphyrinato nickel(II))[6].

The choice of rac-BINAP as the supporting ligand in this Buchwald-Hartwig amination is critical. Its bidentate structure and large bite angle stabilize the palladium intermediate against degradation at elevated temperatures. This architectural stabilization facilitates the sterically demanding reductive elimination step required to form the new C-N bond between the bulky porphyrin and the quinolone scaffold[6].

Figure 2: Logical workflow for developing porphyrin/4-quinolone antibacterial conjugates.

Safety, Handling, and Regulatory Data

6-Bromoquinolin-4-one derivatives exhibit several acute toxicity hazards that require strict laboratory controls.

• GHS Hazard Classifications: The compound is classified as Harmful if swallowed (H302), Harmful in contact with skin (H312), and Harmful if inhaled (H332)[7]. Furthermore, it causes skin irritation (H315) and serious eye irritation (H319)[7].

• Handling Protocols: Operation must be conducted within a well-ventilated fume hood to avoid inhalation of dust, mist, or aerosols. Personnel must wear chemical impermeable gloves and appropriate eye protection[8].

• Spill Mitigation: In the event of an accidental release, personnel must evacuate the immediate area, remove all sources of ignition, and utilize methods that avoid dust formation during cleanup[8].

References

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• CAS 145369-94-4 (6-Bromo-4-hydroxyquinoline) - BOC Sciences.

• 1116339-53-7 6-bromoquinolin-4(3H)-one - Guidechem. 1

• 6-Bromo-1,4-dihydroquinolin-4-one | C9H6BrNO | CID 12403680 - PubChem. 7

• ethyl 6-broMo-4-oxo-1,4-dihydroquinoline-3-carboxylate Safety Data Sheets - Echemi. 8

• RSC Advances - Royal Society of Chemistry. 6

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An In-depth Technical Guide to the Chemical Reactivity of the Quinolinone Ring System

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The quinolinone scaffold is a privileged heterocyclic motif, forming the core of numerous natural products, pharmaceuticals, and functional materials.[1][2] Its unique electronic and structural features give rise to a rich and diverse chemical reactivity, making it a versatile building block in modern organic synthesis and medicinal chemistry. This guide provides a comprehensive exploration of the quinolinone ring system's reactivity, moving beyond a simple catalog of reactions to explain the underlying mechanistic principles and strategic considerations that guide synthetic choices. We will delve into electrophilic and nucleophilic substitutions, reactions at the pyridinone core, modern cross-coupling strategies, and the intriguing photochemical behavior of these molecules. Each section is supported by field-proven experimental protocols and visual aids to empower researchers in their synthetic endeavors.

Introduction: The Quinolinone Core - Structure and Electronic Landscape

The quinolinone ring system consists of a benzene ring fused to a pyridinone ring. Two primary isomers exist: the quinolin-2(1H)-one and the quinolin-4(1H)-one. This guide will primarily focus on the quinolin-2(1H)-one tautomer, also known as carbostyril, which is the more stable and commonly encountered form.

The reactivity of the quinolinone system is a tale of two rings. The benzene ring is relatively electron-rich and behaves like a typical aromatic carbocycle, undergoing electrophilic aromatic substitution.[3] In contrast, the pyridinone ring is electron-deficient due to the influence of the electronegative nitrogen atom and the electron-withdrawing carbonyl group.[4][5] This electronic dichotomy dictates the regioselectivity of various transformations and provides multiple handles for functionalization.

Diagram 1: General Reactivity Map of the Quinolinone Ring System

A summary of the primary modes of reactivity on the quinolinone scaffold.

Electrophilic Aromatic Substitution (EAS)

Electrophilic attack preferentially occurs on the electron-rich carbocyclic (benzene) ring. The directing influence of the fused pyridinone system typically favors substitution at positions 6 and 8, with the specific outcome often depending on reaction conditions.

Halogenation

Halogenation is a fundamental transformation for introducing a versatile synthetic handle for further modifications, particularly palladium-catalyzed cross-coupling reactions.

Causality Behind Experimental Choices: The choice of halogenating agent and catalyst is critical. For bromination, using Br₂ in acetic acid is a standard method. The acid acts as a solvent and a mild catalyst. For less reactive substrates or to achieve poly-halogenation, a stronger Lewis acid catalyst might be required.

Protocol: Bromination of Quinolin-2(1H)-one

• Setup: In a fume hood, dissolve quinolin-2(1H)-one (1.0 eq) in glacial acetic acid (approx. 0.2 M) in a round-bottom flask equipped with a magnetic stir bar and a dropping funnel.

• Reagent Addition: Slowly add a solution of bromine (1.1 eq) in glacial acetic acid from the dropping funnel over 30 minutes at room temperature.

• Reaction: Stir the mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Pour the reaction mixture into a beaker containing an ice-water slurry. The product will precipitate.

• Isolation: Collect the solid precipitate by vacuum filtration, wash with cold water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Purification: Recrystallize the crude product from ethanol to yield 6-bromoquinolin-2(1H)-one as the major product.

Nitration

Nitration introduces a nitro group, which is a powerful electron-withdrawing group and a precursor to an amino group via reduction.

Causality Behind Experimental Choices: A mixture of concentrated sulfuric acid and nitric acid (a "nitrating mixture") is the classic electrophile source. Sulfuric acid protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺). The reaction temperature must be carefully controlled, as nitration is highly exothermic and can lead to undesired byproducts or decomposition at elevated temperatures.

Protocol: Nitration of Quinolin-2(1H)-one

• Setup: In a fume hood, add quinolin-2(1H)-one (1.0 eq) portion-wise to concentrated sulfuric acid in a flask cooled in an ice bath (0-5 °C), ensuring the temperature does not exceed 10 °C.

• Nitrating Mixture: Separately, prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (2.0 eq) in a flask cooled in an ice bath.

• Reagent Addition: Add the cold nitrating mixture dropwise to the quinolinone solution, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-3 hours.

• Workup: Carefully pour the reaction mixture onto crushed ice.

• Isolation: Collect the resulting yellow precipitate by vacuum filtration, wash thoroughly with cold water to remove residual acid, and dry the solid. This typically yields a mixture of 5-nitro- and 8-nitroquinolin-2(1H)-one.

• Purification: The isomers can be separated by column chromatography on silica gel.

Reactivity of the Pyridinone Ring

The electron-deficient pyridinone ring is susceptible to nucleophilic attack and reactions involving the amide functionality and the enone-like double bond.

N-Alkylation and N-Arylation

The nitrogen atom (N1) is nucleophilic and can be readily alkylated or arylated under basic conditions.

Causality Behind Experimental Choices: A moderately strong base like potassium carbonate (K₂CO₃) or sodium hydride (NaH) is required to deprotonate the N-H group, forming the more nucleophilic quinolin-2-olate anion. The choice of solvent is also important; polar aprotic solvents like DMF or acetonitrile are ideal as they solvate the cation without interfering with the nucleophile.

Protocol: N-Benzylation of Quinolin-2(1H)-one

• Setup: To a solution of quinolin-2(1H)-one (1.0 eq) in anhydrous DMF (0.3 M) in a flame-dried flask under a nitrogen atmosphere, add potassium carbonate (1.5 eq).

• Reagent Addition: Stir the suspension for 15 minutes at room temperature, then add benzyl bromide (1.2 eq) dropwise.

• Reaction: Heat the reaction mixture to 60 °C and stir for 3-5 hours, monitoring by TLC.

• Workup: After cooling to room temperature, pour the mixture into water and extract with ethyl acetate (3 x 50 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford 1-benzylquinolin-2(1H)-one.

Reactions at C3 and C4

The C3 and C4 positions form a double bond that can behave like an enone, undergoing addition reactions. Furthermore, direct functionalization at C3 is possible via lithiation.

Base-Catalyzed Electrophilic Substitution at C3: Treatment of quinolin-2(1H)-one with a strong base like n-butyllithium can lead to a regioselective C3-lithiation.[6] This occurs via an O,C3-dianion intermediate, where the initial N-deprotonation and subsequent coordination of lithium directs the second deprotonation to the ortho C3 position. This powerful strategy allows for the introduction of various electrophiles at a traditionally unreactive site.

Diagram 2: C3-Lithiation Mechanism

Simplified workflow for C3 functionalization via directed ortho-metalation.

Nucleophilic Substitution at C4: To achieve nucleophilic substitution, the C4 position must first be equipped with a good leaving group, such as a halogen. 4-chloroquinolin-2(1H)-ones are valuable intermediates that readily react with various nucleophiles (e.g., amines, thiols, azides) to yield 4-substituted products.[7][8]

Protocol: Synthesis of 4-Azido-8-methylquinolin-2(1H)-one [7]

• Setup: Dissolve 4-chloro-8-methylquinolin-2(1H)-one (1.0 eq) in ethanol in a round-bottom flask.

• Reagent Addition: Add a solution of sodium azide (1.5 eq) in a minimal amount of water.

• Reaction: Heat the mixture under reflux for 4 hours.

• Workup: Allow the reaction to cool. The product will precipitate from the solution.

• Isolation: Collect the solid by vacuum filtration, wash with water, and then with a small amount of cold ethanol.

• Purification: The product is often pure enough for subsequent steps, but can be recrystallized from ethanol if necessary.

Palladium-Catalyzed Cross-Coupling Reactions

The introduction of palladium-catalyzed cross-coupling reactions has revolutionized the functionalization of halo-quinolinones, enabling the efficient formation of C-C, C-N, and C-O bonds.[9][10][11][12][13] These methods are cornerstones of modern drug discovery programs.

Causality Behind Experimental Choices: The success of a cross-coupling reaction hinges on the careful selection of the catalyst (Pd source), ligand, base, and solvent. The ligand stabilizes the palladium center and facilitates the catalytic cycle. Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) are often effective for challenging couplings. The base is required for the transmetalation step (in Suzuki couplings) or to facilitate reductive elimination.

Table 1: Common Palladium-Catalyzed Cross-Coupling Reactions on Halo-Quinolinones

Reaction Name	Coupling Partners	Key Reagents	Bond Formed
Suzuki-Miyaura	Halo-quinolinone + Organoboron Reagent	Pd Catalyst, Ligand, Base	C-C
Buchwald-Hartwig	Halo-quinolinone + Amine/Alcohol	Pd Catalyst, Ligand, Base	C-N / C-O
Sonogashira	Halo-quinolinone + Terminal Alkyne	Pd Catalyst, Cu(I) co-catalyst, Base	C-C (sp)
Heck	Halo-quinolinone + Alkene	Pd Catalyst, Base	C-C (sp²)

Protocol: Suzuki-Miyaura Coupling of 6-Bromoquinolin-2(1H)-one

• Setup: In a Schlenk tube under an inert atmosphere (Argon or Nitrogen), combine 6-bromoquinolin-2(1H)-one (1.0 eq), phenylboronic acid (1.5 eq), and potassium carbonate (3.0 eq).

• Catalyst Addition: Add the palladium catalyst, such as Pd(PPh₃)₄ (5 mol%).

• Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio).

• Reaction: Heat the mixture to 90-100 °C and stir vigorously for 8-12 hours. Monitor the reaction by TLC or LC-MS.

• Workup: After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Isolation: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the residue by column chromatography on silica gel to yield 6-phenylquinolin-2(1H)-one.

Diagram 3: Suzuki-Miyaura Catalytic Cycle

A generalized representation of the key steps in a Suzuki-Miyaura coupling.

Photochemical Reactivity

Quinolinones and their derivatives, particularly fluoroquinolones, exhibit significant photochemical activity.[14] Upon irradiation with UV light, they can be promoted to an excited state, leading to a variety of reactions including cycloadditions and reductions.[14]

Photochemical [2+2] and [4+2] Cycloadditions: The excited state of a quinolinone can act as a diene or dienophile in cycloaddition reactions. These dearomative processes are powerful tools for rapidly building molecular complexity and accessing three-dimensional structures from flat aromatic precursors.[15][16][17]

Photoreduction: In the presence of a hydrogen atom donor, the excited quinolinone can undergo reduction. For example, photochemical reduction with γ-terpinene can selectively reduce the pyridine ring, offering a chemoselective alternative to catalytic hydrogenation.[18][19]

Causality Behind Experimental Choices: Photochemical reactions require a specific wavelength of light to excite the substrate. The choice of solvent can be crucial, as it can influence the energy and lifetime of the excited state. For sensitized reactions, a photosensitizer is chosen that absorbs light efficiently and can transfer its energy to the quinolinone substrate.

Protocol: General Procedure for Photochemical Dearomative Cycloaddition [15]

• Setup: In a quartz reaction tube, dissolve the quinoline substrate (1.0 eq) and the alkene (2.0-5.0 eq) in an appropriate degassed solvent (e.g., acetonitrile).

• Sensitizer (if required): Add a photosensitizer if direct irradiation is ineffective.

• Irradiation: Place the tube in a photoreactor equipped with lamps of the appropriate wavelength (e.g., 365 nm LEDs) and irradiate while stirring and cooling to maintain a constant temperature.

• Monitoring: Monitor the reaction by NMR analysis of aliquots taken from the reaction mixture.

• Workup: Once the reaction is complete, remove the solvent under reduced pressure.

• Purification: Purify the resulting cycloadduct by column chromatography.

Conclusion

The quinolinone ring system is a remarkably versatile scaffold whose reactivity can be precisely controlled through a deep understanding of its electronic properties. From classical electrophilic substitutions on the carbocyclic ring to modern palladium-catalyzed functionalizations and elegant photochemical transformations, the synthetic chemist has a vast toolkit at their disposal. This guide has aimed to provide not just the "what" but the "why" behind these reactions, offering a foundation of mechanistic insight and practical protocols. As the demand for novel, complex molecules in drug discovery and materials science continues to grow, the rich and varied chemistry of the quinolinone core ensures it will remain a central player in the field for years to come.

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Potential Therapeutic Targets for Derivatives of 6-Bromoquinolin-4(3H)-one: A Strategic Guide for Drug Discovery

An In-Depth Technical Guide

Prepared by: Gemini, Senior Application Scientist

Abstract

The quinoline scaffold represents a "privileged" structure in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities.[1][2] The specific derivative, 6-Bromoquinolin-4(3H)-one, and its analogues offer a synthetically versatile platform for developing novel drugs. The introduction of the bromine atom at the 6-position has been shown to enhance or modulate the biological effects of quinoline and quinazolinone derivatives, making this scaffold particularly compelling for further investigation.[3][4] This guide provides a comprehensive analysis of the most promising therapeutic targets for these compounds, grounded in current scientific literature. We will explore key target classes including protein kinases, mediators of microtubule dynamics, enzymes involved in DNA maintenance and neuroinflammation, and ion channels. Furthermore, this document details robust, field-proven methodologies for the identification and validation of these molecular targets, equipping research and development teams with the strategic and technical insights necessary to accelerate their drug discovery programs.

The 6-Bromoquinolin-4(3H)-one Scaffold: A Primer

Quinoline and its isomer, quinolone, are heterocyclic aromatic compounds that have garnered significant interest from medicinal chemists.[2][4] Their rigid, planar structure and the presence of a nitrogen heteroatom provide ideal characteristics for binding to a multitude of biological targets. Structural modifications can be readily made to the quinoline ring, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties.[5] The 4-quinolone core, in particular, is central to a class of widely used fluoroquinolone antibiotics, which famously target bacterial topoisomerases.[6][7]

The focus of this guide, the 6-Bromoquinolin-4(3H)-one moiety, combines this privileged core with a halogen substituent. Halogenation, especially at the 6-position, is a common strategy in drug design to improve potency and alter metabolic profiles.[3][4] Derivatives have demonstrated a broad spectrum of activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects, suggesting they interact with a diverse range of cellular machinery.[8][9][10][11] The critical next step for any drug development program based on this scaffold is to move beyond phenotypic screening and definitively identify the molecular targets responsible for these effects.

Key Therapeutic Target Classes & Associated Disease Areas

Our analysis of the existing literature reveals that derivatives of the broader quinoline and quinolinone class interact with several major classes of proteins. These interactions form the basis of their therapeutic potential across oncology, neurodegenerative disorders, and infectious diseases.

Target Class	Associated Disease Area(s)	Key Examples
Protein Kinases	Oncology, Inflammatory Diseases	EGFR, VEGFR, PI3K, c-Met, CDKs, Aurora Kinase, GAK[1][12][13][14]
Cytoskeletal Proteins	Oncology	Tubulin[1][2]
DNA Maintenance & Epigenetics	Oncology, Infectious Diseases	Topoisomerase I/II, HDACs, Bromodomains (BRD9)[1][15][16]
Neuro-inflammatory Enzymes	Neurodegenerative Diseases	Acetylcholinesterase (AChE), NADPH oxidase (NOX-2)[10][17]
Ion Channels	Pain, Cardiovascular Disease, Neurological Disorders	P2X Receptors, Potassium (Kv) Channels[18][19]
Bacterial Enzymes	Infectious Diseases	DNA Gyrase, Topoisomerase IV, β-lactamase[7][8]

Deep Dive into High-Priority Target Classes

Protein Kinases in Oncology

Protein kinases are among the most successfully targeted enzyme families in modern cancer therapy.[1] They are critical nodes in signaling pathways that control cell proliferation, survival, and angiogenesis. Quinoline-based molecules have shown remarkable efficacy as kinase inhibitors, often acting as ATP-competitive ligands that bind in the enzyme's active site.[12][14]

Key kinase targets for quinoline derivatives include:

• EGFR and VEGFR: Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) are crucial drivers of tumor growth and angiogenesis. Several quinoline derivatives have been developed as potent inhibitors of these receptor tyrosine kinases.[1][14][20]

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell survival and proliferation and is frequently dysregulated in cancer. Quinoline-chalcone hybrids have been specifically designed to inhibit this cascade.[20] AMG-319, a quinoline derivative, was found to inhibit the PI3Kδ subtype.[1]

• c-Met: The c-Met receptor is another tyrosine kinase implicated in cell motility and invasion, making it a key target for preventing metastasis.[14]

• NAK Family Kinases: Recent studies have identified cyclin G-associated kinase (GAK), a member of the Numb-associated kinase (NAK) family, as a target for quinoline derivatives in Ewing Sarcoma, highlighting the potential for discovering novel kinase targets for this scaffold.[13]

Below is a representative diagram of a common signaling pathway targeted by quinoline derivatives.

Caption: EGFR and PI3K signaling pathways, common targets for quinoline inhibitors.

Cytoskeletal Dynamics: Tubulin Polymerization

The mitotic spindle, composed of microtubules, is essential for cell division. Drugs that disrupt microtubule dynamics are highly effective anticancer agents. Several quinoline derivatives have been shown to inhibit tubulin polymerization, often by binding to the colchicine binding site.[1][2] This mechanism leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[20] This makes tubulin a high-value target for 6-bromoquinolin-4(3H)-one derivatives designed as antimitotic agents.

Neuroinflammation and Degeneration Targets

Neurodegenerative diseases like Alzheimer's and Parkinson's are complex disorders with multiple contributing factors, including cholinergic system deficits, oxidative stress, and metal dysregulation.[10][21]

• Acetylcholinesterase (AChE): Inhibition of AChE is a primary strategy for treating Alzheimer's disease.[22] The quinoline scaffold is well-suited for designing AChE inhibitors.[10]

• NADPH Oxidase (NOX-2): This enzyme is a major source of reactive oxygen species (ROS) in the brain, and its overactivity contributes to oxidative stress-induced neuronal damage. Quinazolin-4(3H)-one derivatives have been identified as selective NOX-2 inhibitors, presenting a novel therapeutic avenue.[17]

• Metal Chelation: The accumulation of metal ions like iron in the brain is linked to oxidative stress in neurodegenerative diseases.[21] The quinoline core can act as a chelating agent, sequestering these metal ions and mitigating their neurotoxic effects.

Methodologies for Target Identification & Validation

To move from a promising compound to a validated drug candidate, a systematic approach to target identification (deconvolution) and validation is essential.[23][24]

Target Identification Protocols

These methods are designed to isolate and identify the specific protein(s) that a bioactive compound binds to within a complex cellular environment.

This is a classic and robust method for target identification.[25][26] It relies on immobilizing the small molecule (the "bait") to a solid support and using it to "pull down" its binding partners from a cell lysate.

Causality: By immobilizing the derivative, we can physically separate its direct binding partners from the millions of other proteins in a cell lysate. The key is to attach the linker at a position on the quinolinone scaffold that does not interfere with its biological activity, as determined by Structure-Activity Relationship (SAR) studies.

Step-by-Step Methodology:

• Probe Synthesis: Synthesize an analogue of the 6-bromoquinolin-4(3H)-one derivative with a linker arm (e.g., polyethylene glycol) terminating in a reactive group or a biotin tag.[25] This should be done at a non-essential position determined from SAR data.

• Immobilization: Covalently attach the linker-modified probe to a solid support, such as agarose or magnetic beads.[25] If using a biotin tag, beads coated with streptavidin are used.

• Lysate Preparation: Prepare a native protein lysate from the target cells or tissue. It is critical to use lysis buffers that do not disrupt native protein conformations.

• Incubation: Incubate the immobilized probe with the cell lysate to allow the target protein(s) to bind. A control experiment using beads without the probe is run in parallel to identify non-specific binders.

• Washing: Wash the beads extensively with buffer to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins from the beads. This can be done by changing pH, increasing salt concentration, or using a competitive binder.

• Protein Identification: Separate the eluted proteins using SDS-PAGE and identify the unique bands (not present in the control) via mass spectrometry (LC-MS/MS).[25]

Caption: Workflow for an affinity-based pull-down assay with mass spectrometry.

DARTS is an alternative method that does not require chemical modification of the compound.[27] It is based on the principle that the binding of a small molecule can stabilize its target protein against proteolysis.[25][27]

Causality: A protein's native conformation is susceptible to cleavage by proteases at specific sites. When a drug binds, it often induces a conformational change or sterically hinders these sites, making the protein more resistant to digestion. This change in stability is the detectable signal.

Step-by-Step Methodology:

• Lysate Preparation: Prepare a native protein lysate from target cells.

• Drug Incubation: Aliquot the lysate into two tubes. To one, add the 6-bromoquinolin-4(3H)-one derivative (treatment). To the other, add the vehicle (e.g., DMSO) as a control. Incubate to allow binding.

• Protease Digestion: Add a protease, such as thermolysin or pronase, to both tubes and incubate for a set time.

• Stop Digestion: Stop the reaction by adding a protease inhibitor or by heat denaturation.

• Analysis: Analyze the samples by SDS-PAGE. Look for protein bands that are present or more intense in the drug-treated sample compared to the control. These protected bands represent potential targets.

• Identification: Excise the bands of interest and identify the proteins using mass spectrometry.

Caption: Conceptual workflow for the DARTS (Drug Affinity Responsive Target Stability) method.

Target Validation Protocols

Once a putative target is identified, its role in the compound's mechanism of action must be validated.

If a kinase is identified, its inhibition must be quantified. This is typically done using an in vitro biochemical assay.

Step-by-Step Methodology:

• Reagents: Obtain the purified, recombinant kinase, a suitable substrate (peptide or protein), and ATP (often radiolabeled ³²P-ATP or ³³P-ATP).

• Reaction Setup: In a multi-well plate, set up reactions containing the kinase, substrate, and ATP in a suitable buffer.

• Inhibitor Addition: Add the 6-bromoquinolin-4(3H)-one derivative at a range of concentrations to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity).

• Incubation: Allow the phosphorylation reaction to proceed for a set time at the optimal temperature.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. If using radiolabeled ATP, this can be done by capturing the substrate on a filter membrane and measuring radioactivity with a scintillation counter. Non-radioactive methods (e.g., fluorescence-based) are also common.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀.

Synthesis & Future Outlook

The 6-Bromoquinolin-4(3H)-one scaffold is a highly promising starting point for the development of novel therapeutics. The extensive research into related quinoline and quinolinone compounds provides a strong foundation for predicting potential target classes. The most fertile ground for investigation appears to be in oncology, particularly through the inhibition of protein kinases and tubulin polymerization.[1][2][15] However, compelling opportunities also exist in developing agents for neurodegenerative diseases by targeting enzymes like AChE and NOX-2, and in creating new antimicrobial agents.[8][10][17]

The successful progression of any drug discovery program hinges on the robust identification and validation of the drug's molecular target. The methodologies outlined in this guide—from affinity-based proteomics to specific enzymatic assays—provide a clear and validated path forward. By combining rational design based on existing knowledge with these empirical target deconvolution techniques, researchers can unlock the full therapeutic potential of 6-bromoquinolin-4(3H)-one derivatives and develop next-generation medicines for a range of challenging diseases.

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• Chini, M. G., Giordano, A., et al. (2022). 6‐Methylquinazolin‐4(3H)‐one Based Compounds as BRD9 Epigenetic Reader Binders. European Journal of Organic Chemistry, 2022(39), e202200868. Available at: [Link]

• Abdel-Samii, Z. K., et al. (2009). Novel 3-(p-substituted phenyl)-6-bromo-4(3H)-quinazolinone derivatives of promising antiinflammatory and analgesic properties. Medicinal Chemistry Research, 18, 671-690. Available at: [Link]

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• Singh, N., et al. (2022). The Expanding Role of Pyridine Derivatives as Privileged Scaffolds in Cardiac Ionic Channels. IntechOpen. Available at: [Link]

• Bassyouni, F., et al. (2011). Nonclassical Biological Activities of Quinolone Derivatives. Journal of Amino Acids, 2011, 859083. Available at: [Link]

• Acharya, A., et al. (2024). INTEGRATING QUINOLINE CHEMISTRY INTO ANTIHYPERTENSIVE DRUG DISCOVERY: PROGRESS AND PROSPECTIVES. International Journal of Creative Research Thoughts, 12(3), d541-d554. Available at: [Link]

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Safety, handling, and hazard information for 6-Bromoquinolin-4(3H)-one

6-Bromoquinolin-4(3H)-one: A Comprehensive Technical Guide on Structural Dynamics, Safety, and Synthetic Handling

As a highly versatile halogenated N-heterocycle, 6-Bromoquinolin-4(3H)-one (often referred to by its tautomeric name, 6-Bromoquinolin-4-ol) is a critical building block in medicinal chemistry and materials science. Its unique structural properties—specifically its tautomeric equilibrium and metal-chelating potential—make it an invaluable scaffold for developing antimicrobial, anticancer, and neuroprotective agents[1].

This whitepaper provides an authoritative, causality-driven guide to the physicochemical profiling, mechanistic toxicology, and self-validating synthetic handling of this compound.

Physicochemical Profiling & Structural Dynamics

Understanding the physical properties of 6-Bromoquinolin-4(3H)-one is the first step in predicting its chemical behavior and implementing safe handling procedures. The compound exists in a dynamic tautomeric equilibrium between the keto form (4(3H)-one) and the enol form (4-ol). This tautomerism dictates its reactivity, shifting between electrophilic and nucleophilic states depending on the solvent and reagent environment.

Table 1: Quantitative Physicochemical Data

Parameter	Value	Mechanistic Causality / Significance
CAS Registry Numbers	1116339-53-7 (3H-one)145369-94-4 (4-ol)	Identifies specific tautomeric states critical for predicting nucleophilic vs. electrophilic reactivity[2].
Molecular Weight	224.05 g/mol	Optimal steric profile for deep-pocket kinase inhibition and metal chelation[3].
Melting Point	281–283 °C	High thermal stability indicates robust intermolecular hydrogen bonding within the crystal lattice[3].
LogP (Predicted)	1.35	Moderate lipophilicity enables cellular membrane permeability while maintaining aqueous solubility[4].
pKa (Predicted)	~3.83	Dictates the ionization state at physiological pH, influencing target binding kinetics[3].

Mechanistic Toxicology and Hazard Profile

The safe handling of 6-Bromoquinolin-4(3H)-one requires an understanding of why it is hazardous, rather than simply memorizing its safety labels. The compound is classified under the Globally Harmonized System (GHS) as an Irritant (Xi) and falls under Acute Toxicity Category 4 (Oral) [3].

• H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The electron-withdrawing nature of the bromine atom increases the electrophilicity of the quinoline core. When the fine powder contacts ocular mucosa or respiratory epithelium, the mildly acidic nature of the compound (pKa ~3.83) combined with its lipophilicity facilitates rapid tissue penetration. This induces localized protein denaturation and inflammatory cascades[5].

• H302 (Harmful if swallowed) & H332 (Harmful if inhaled): Systemic absorption of the quinoline scaffold risks the disruption of cellular homeostasis. The core structure has inherent metal-chelating properties (particularly for Cu²⁺ and Zn²⁺), which can interfere with metalloenzymes if inhaled as fine dust[1].

Safety & Handling Workflow

To mitigate these risks, engineering controls and Personal Protective Equipment (PPE) must be rigorously applied.

Stepwise safety and handling workflow for halogenated quinoline derivatives.

Storage Protocols: The compound must be stored in a cool, dark, and dry environment (preferably <15 °C)[6]. Causality: Halogenated N-heterocycles are highly susceptible to photo-oxidation. Prolonged UV exposure generates radical species, leading to the degradation and discoloration of the powder, which can introduce impurities into sensitive downstream cross-coupling reactions.

Synthetic Workflows & Self-Validating Protocols

The most common synthetic operation performed on 6-Bromoquinolin-4(3H)-one is its conversion into 6-bromo-4-chloroquinoline. The native 4-hydroxy/4-oxo group is a poor leaving group. By utilizing Phosphorus Oxychloride (POCl₃), the hydroxyl moiety is converted into a highly reactive phosphorodichloridate intermediate, enabling a Nucleophilic Aromatic Substitution (SNAr)[7].

Tautomeric equilibrium and downstream activation pathway for 6-Bromoquinolin-4(3H)-one.

Protocol: Dehydroxylative Chlorination to 6-Bromo-4-chloroquinoline

This protocol is designed as a self-validating system to ensure maximum yield while prioritizing operator safety.

Step 1: Equipment Preparation Ensure the fume hood face velocity is >0.5 m/s. Assemble a dry, multi-neck round-bottom flask equipped with a reflux condenser and a calcium chloride (CaCl₂) drying tube. Causality: Complete exclusion of moisture is critical. POCl₃ reacts violently with water to release highly corrosive HCl gas.

Step 2: Reagent Charging Suspend 1.0 equivalent of 6-Bromoquinolin-4(3H)-one in 3.0–5.0 equivalents of POCl₃. Causality: The excess POCl₃ acts simultaneously as the solvent and the activating reagent, ensuring the reaction remains a stirrable slurry as the solid starting material dissolves upon activation.

Step 3: Catalytic Activation Carefully add 0.1 equivalents of anhydrous N,N-Dimethylformamide (DMF). Causality: DMF reacts with POCl₃ to form the Vilsmeier-Haack reagent (a highly electrophilic chloroiminium ion). This intermediate rapidly activates the tautomeric 4-hydroxyl group, significantly lowering the activation energy barrier for the subsequent SNAr reaction.

Step 4: Thermal Reflux & Validation Heat the reaction mixture to 110 °C for 3 hours. Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (3:1) mobile phase. Do not proceed to quenching until the starting material spot completely disappears. Premature quenching leaves unreacted phosphorodichloridate intermediates, complicating purification.

Step 5: Quenching and Workup Cool the mixture to room temperature. Slowly and dropwise, pour the reaction mixture over a large excess of crushed ice under vigorous stirring. Causality: Controlled hydrolysis of the unreacted POCl₃ over ice prevents a thermal runaway and suppresses the volatilization of HCl.

Step 6: Isolation Neutralize the highly acidic aqueous layer with saturated Na₂CO₃ until pH 8 is reached. Filter the resulting precipitate, wash with cold distilled water to remove residual inorganic salts, and dry under high vacuum to yield the activated 6-bromo-4-chloroquinoline electrophile.

References

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Protocols & Analytical Methods

Gould-Jacobs reaction protocol for 6-bromoquinolin-4(1H)-one synthesis

Application Note: Advanced Protocol for the Synthesis of 6-Bromoquinolin-4(1H)-one via the Gould-Jacobs Reaction

Rationale & Scaffold Significance

The 6-bromoquinolin-4(1H)-one scaffold is a highly versatile, privileged building block in modern drug discovery. While quinolones are historically recognized for their potent antibacterial properties (e.g., nalidixic acid, ciprofloxacin)[1], halogenated quinolin-4-ones have recently been repurposed as potent anticancer agents. Specifically, they serve as tailor-made Topoisomerase 1 (Top1) poisons that trap Top1-DNA cleavage complexes to induce apoptosis in cancer cells[2],[3]. The classical remains the most robust, scalable method for synthesizing this core heterocycle[4].

Mechanistic Logic & Causality

As a continuous four-step cascade, the Gould-Jacobs protocol requires precise thermodynamic control[4],[5]. Understanding the causality behind each step is critical for optimizing yield and purity:

• Condensation : Nucleophilic attack of the primary amine of 4-bromoaniline on the electron-deficient double bond of diethyl ethoxymethylenemalonate (DEEM). The elimination of ethanol drives the formation of the anilidomethylenemalonate intermediate[4],[5].

• Thermal Cyclization (Benzannulation) : This step requires extreme thermal energy (>250 °C) to overcome the high activation barrier of the 6π electrocyclization[5]. High-boiling solvents like Dowtherm A or diphenyl ether are mandatory to prevent substrate decomposition while providing uniform heat transfer[1],[6].

• Saponification : Base-catalyzed hydrolysis converts the stable ethyl ester into a highly water-soluble sodium carboxylate salt, allowing for facile separation from organic impurities[4].

• Decarboxylation : Thermal extrusion of CO₂ from the carboxylic acid yields the final 4-quinolone. The loss of gaseous CO₂ provides the thermodynamic driving force, rendering the step irreversible[4],[5].

Mechanistic sequence of the Gould-Jacobs reaction for 6-bromoquinolin-4(1H)-one synthesis.

Quantitative Reagent Matrix

Data summarized for a standard 10.0 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount	Functional Role
4-Bromoaniline	172.02	1.0 eq	1.72 g	Core Starting Material
Diethyl ethoxymethylenemalonate (DEEM)	216.23	1.1 eq	2.38 g (2.2 mL)	Condensation Reagent
Dowtherm A / Diphenyl ether	N/A	Solvent	10.0 mL	High-boiling Heat Transfer Medium
Sodium Hydroxide (10% aq)	40.00	Excess	15.0 mL	Saponification Base
Hydrochloric Acid (Conc.)	36.46	Excess	to pH 2	Acidification Agent

Step-by-Step Experimental Methodology

Note: This protocol is designed as a self-validating system. Do not proceed to the subsequent step unless the In-Process Quality Control (IPQC) criteria are met.

Step 1: Condensation to Anilidomethylenemalonate

• Procedure : In a 50 mL round-bottom flask, combine 4-bromoaniline (1.72 g, 10.0 mmol) and DEEM (2.38 g, 11.0 mmol). Heat the neat mixture to 120 °C under a nitrogen atmosphere for 2 hours[5].

• Causality : Running the reaction neat maximizes molecular collision frequency. Applying a mild vacuum (approx. 200 mbar) during the last 30 minutes continuously removes the ethanol byproduct. This Le Chatelier shift ensures >95% conversion[5].

• IPQC Validation : Thin-Layer Chromatography (TLC) using Hexane:EtOAc (3:1) must show the complete disappearance of the aniline spot and the appearance of a new UV-active intermediate spot.

Step 2: Thermal Cyclization (Benzannulation)

• Procedure : To the crude intermediate from Step 1, add 10 mL of Dowtherm A. Equip the flask with a reflux condenser and heat the solution to 250 °C using a sand bath for 1.5 hours[5].

• Causality : Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether) provides the exact thermal window required for the 6π electrocyclization without boiling off or degrading the substrate[5].

• IPQC Validation : Cool the reaction mixture to room temperature. Slowly add 30 mL of hexanes while stirring vigorously. The product, ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate, will precipitate as a tan solid. Filter and wash with cold hexanes (3 x 10 mL) to remove all traces of Dowtherm A.

Step 3: Saponification

• Procedure : Suspend the ester intermediate in 15 mL of 10% aqueous NaOH. Reflux the mixture at 100 °C for 2 hours[4].

• Causality : The strong base hydrolyzes the ester, and the resulting sodium salt dissolves completely in the aqueous layer, allowing for easy separation from any unreacted organic impurities[4].

• IPQC Validation : The suspension should become a clear solution. Cool to 0 °C in an ice bath and slowly acidify with concentrated HCl to pH 2. A thick off-white precipitate of 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylic acid will form immediately. Filter, wash with distilled water, and dry thoroughly under vacuum.

Step 4: Decarboxylation

• Procedure : Suspend the dried carboxylic acid in 10 mL of diphenyl ether. Heat to 220–250 °C until the evolution of CO₂ gas ceases (typically 1–2 hours)[5].

• Causality : Extreme thermal energy cleaves the C-C bond of the carboxyl group. The irreversible loss of gaseous CO₂ drives the reaction to completion[4],[5].

• Final Validation : Cool the mixture to room temperature and precipitate the final product by adding 30 mL of hexanes. Filter and recrystallize from hot ethanol. ¹H NMR (DMSO-d₆) must show the disappearance of the carboxylic acid proton (~13 ppm) and the emergence of the characteristic C3-H alkene proton of the quinolone ring at δ 6.0–6.5 ppm[7],[8]. Mass spectrometry should confirm the [M+H]⁺ peak with the characteristic 1:1 isotopic pattern of bromine (¹⁹Br and ⁸¹Br)[7].

Step-by-step experimental workflow for the synthesis of 6-bromoquinolin-4(1H)-one.

Troubleshooting & Optimization Insights

• Incomplete Cyclization : If the intermediate fails to cyclize, the thermal energy is insufficient. Ensure the heating apparatus is calibrated and the solvent is truly reaching >250 °C[5].

• Decarboxylation Failure : If the carboxylic acid does not dissolve and evolve gas in diphenyl ether, trace water or salts from the saponification step may be inhibiting thermal transfer. Ensure the intermediate is dried under high vacuum before proceeding[5].

References

• Title: Gould–Jacobs reaction - Wikipedia Source: Wikipedia URL: [Link]

• Title: Quinolin-4-ones: Methods of Synthesis and Application in Medicine Source: Molecules (MDPI) URL: [Link]

• Title: Discovery and Mechanistic Study of Tailor-Made Quinoline Derivatives as Topoisomerase 1 Poison with Potent Anticancer Activity Source: Journal of Medicinal Chemistry (ACS) URL: [Link]

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• 8. pubs.acs.org [pubs.acs.org]

The Conrad-Limpach Synthesis: A Robust Strategy for the Preparation of Substituted Quinolone-4-ones

An Application Note and Protocol Guide for Researchers

Abstract: The quinolin-4-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The Conrad-Limpach synthesis is a cornerstone of synthetic methodology for accessing this important class of heterocycles. This application note provides a detailed examination of the Conrad-Limpach synthesis, offering in-depth mechanistic insights, comprehensive experimental protocols, and expert-driven advice for researchers, scientists, and drug development professionals. We will explore the reaction's scope, limitations, and practical considerations to empower chemists to successfully apply this powerful transformation in their work.

Introduction: The Enduring Importance of Quinolone-4-ones

The quinolone framework is a recurring motif in a vast array of biologically active compounds, most notably in the realm of antibacterial agents. The substitution pattern on the quinolone ring system dictates the molecule's pharmacological properties. The quinolin-4-one core, in particular, is found in compounds with diverse activities, including antibacterial, anticancer, and anti-inflammatory properties.

The Conrad-Limpach synthesis, first reported in the late 19th century, remains a highly reliable and versatile method for constructing the quinolin-4-one ring system. It is a two-step process that involves the condensation of an aniline with a β-ketoester, followed by a thermal cyclization of the resulting enaminone intermediate. The reaction's enduring appeal lies in its operational simplicity, use of readily available starting materials, and the ability to generate a wide range of substituted quinolin-4-ones.

Mechanism and Regioselectivity: A Tale of Two Pathways

The Conrad-Limpach synthesis is often discussed in conjunction with the closely related Knorr quinoline synthesis. Both pathways begin with the same reactants—an aniline and a β-ketoester—but their outcomes are dictated by the reaction conditions, which control the regioselectivity of the final cyclization.

The overall process can be dissected into two key stages:

• Stage 1: Formation of the β-Aminoacrylate Intermediate: An aniline reacts with a β-ketoester. Under milder conditions (often acid-catalyzed, at or near room temperature), the more nucleophilic amino group of the aniline preferentially attacks the ketone carbonyl of the β-ketoester. Subsequent dehydration yields the more stable β-aminoacrylate (an enaminone). This is the key intermediate for the Conrad-Limpach pathway.

• Stage 2: Thermal Cyclization: The β-aminoacrylate intermediate undergoes an intramolecular cyclization at high temperatures (typically >200 °C). This is a 6-π electrocyclization followed by tautomerization to furnish the final quinolin-4-one product. The high temperature is necessary to overcome the activation energy for the ring-closing step.

The regioselectivity is a critical point of control. If the initial condensation is carried out under harsher, typically acidic conditions at higher temperatures, the aniline may react at the ester carbonyl, leading to an anilide intermediate. This anilide then cyclizes via the Knorr pathway to yield a quinolin-2-one. Therefore, careful temperature control in the initial step is paramount for directing the synthesis towards the desired quinolin-4-one isomer.

Application Note &amp; Protocol: Selective N-Methylation of 6-Bromoquinolin-4(1H)-one

Introduction: The Importance of N-Methylated Quinolones

Quinolin-4(1H)-one derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous biologically active compounds.[1] The strategic functionalization of the quinolone scaffold is a key approach in drug discovery to modulate physicochemical properties and pharmacological activity. Specifically, N-methylation at the 1-position can significantly impact a molecule's solubility, metabolic stability, and target-binding affinity.[2] 6-Bromo-1-methylquinolin-4(1H)-one is a crucial intermediate in the synthesis of novel therapeutics, including potential kinase inhibitors and anti-cancer agents.[1]

This document provides a detailed, field-proven protocol for the selective N-methylation of 6-Bromoquinolin-4(1H)-one. It is designed for researchers, scientists, and drug development professionals, offering a reproducible methodology grounded in established chemical principles. We will delve into the causality behind reagent selection and reaction conditions to empower users to not only replicate the procedure but also to troubleshoot and adapt it as needed.

Reaction Mechanism and Selectivity

The methylation of 6-Bromoquinolin-4(1H)-one is a classic nucleophilic substitution reaction. The process begins with the deprotonation of the nitrogen atom in the quinolinone ring by a suitable base, creating a nucleophilic anion. This anion then attacks the electrophilic methyl group of the methylating agent (e.g., methyl iodide), forming the N-C bond.

A critical challenge in this synthesis is controlling the regioselectivity. The starting material exists in a tautomeric equilibrium between the lactam (quinolin-4(1H)-one) and lactim (4-hydroxyquinoline) forms. This gives rise to two potential nucleophilic sites: the nitrogen atom and the oxygen atom.

• N-methylation (Desired): Occurs on the nitrogen atom of the lactam tautomer.

• O-methylation (Side-Product): Occurs on the oxygen atom of the lactim tautomer, yielding 6-bromo-4-methoxyquinoline.[3]

The choice of base and solvent system is paramount in directing the reaction towards the desired N-methylated product. Generally, polar aprotic solvents like N,N-Dimethylformamide (DMF) favor N-alkylation.[3] Stronger bases like sodium hydride (NaH) tend to promote N-methylation, while weaker bases such as potassium carbonate (K₂CO₃) can sometimes lead to a mixture of N- and O-methylated products.[4] This protocol utilizes conditions optimized for high N-selectivity.

Experimental Protocol

This protocol is designed to selectively yield 6-bromo-1-methylquinolin-4(1H)-one.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
6-Bromoquinolin-4(1H)-one	≥97%	Commercially Available	Starting material.
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercially Available	Highly reactive and pyrophoric. Handle with extreme care under inert atmosphere.
Methyl Iodide (CH₃I)	≥99%, stabilized	Commercially Available	Toxic and a potential carcinogen. Handle in a fume hood.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially Available	Use a fresh bottle or freshly distilled solvent.
Deionized Water	N/A	Laboratory Supply	For work-up.
Ethyl Acetate	ACS Grade	Laboratory Supply	For extraction.
Brine (Saturated NaCl)	N/A	Laboratory Supply	For extraction wash.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Laboratory Supply	For drying organic layer.

Equipment

• Round-bottom flask with a magnetic stir bar

• Septa and nitrogen/argon inlet for inert atmosphere

• Syringes for liquid transfer

• Magnetic stir plate with heating capabilities

• Thermometer or temperature probe

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• Standard glassware for work-up and purification

Step-by-Step Procedure

Step 1: Reaction Setup

• Place 6-Bromoquinolin-4(1H)-one (1.0 eq) into a dry round-bottom flask equipped with a magnetic stir bar.

• Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes.

• Add anhydrous DMF (approx. 10 mL per 1 mmol of starting material) via syringe.

• Stir the suspension at room temperature until the starting material is fully dissolved or evenly suspended.

Scientist's Note: Anhydrous conditions are critical. Water can quench the sodium hydride and hydrolyze the DMF at higher temperatures, leading to poor yield and side reactions.

Step 2: Deprotonation

• Carefully add Sodium Hydride (NaH, 60% dispersion, 1.1 eq) portion-wise to the stirred solution at room temperature.

• Observe for the evolution of hydrogen gas.

• Continue stirring at room temperature for 30-60 minutes after the gas evolution ceases to ensure complete deprotonation.[4]

Scientist's Note: NaH is a strong, non-nucleophilic base ideal for deprotonating the N-H of the quinolinone without competing in the subsequent substitution step.[4] Adding it slowly prevents an uncontrolled exotherm and excessive foaming from hydrogen evolution.

Step 3: N-Methylation

• Cool the reaction mixture in an ice bath to 0 °C.

• Slowly add Methyl Iodide (CH₃I, 1.1-1.2 eq) dropwise via syringe.[3]

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Gently heat the reaction to 50-60 °C and stir for 2-4 hours.[3][4]

Scientist's Note: Methyl iodide is a "soft" and highly reactive methylating agent, which favors reaction at the "softer" nitrogen atom over the "harder" oxygen atom.[4] Initial cooling controls the exotherm of the reaction, while subsequent heating ensures the reaction goes to completion.

Step 4: Reaction Monitoring

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Use a solvent system such as Ethyl Acetate/Hexane (e.g., 1:1 or 2:1 ratio) to develop the plate.

• The reaction is complete when the starting material spot is no longer visible.

Step 5: Work-up and Isolation

• Cool the reaction mixture to room temperature.

• Carefully pour the mixture into a beaker containing ice water (approx. 10 times the volume of DMF). This will quench any unreacted NaH and precipitate the product.

• Stir for 15-30 minutes, during which a solid should precipitate.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid thoroughly with deionized water to remove DMF and salts.

• Dry the crude product under vacuum.

Scientist's Note: Pouring the reaction mixture into ice water is a standard method for precipitating organic solids from DMF solutions.[3] Thorough washing is essential to remove residual DMF, which can complicate subsequent purification steps.

Step 6: Purification

• The crude solid can be purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.[1][3]

• If significant impurities are present, purification by silica gel column chromatography may be necessary.[1][3]

Workflow and Data Summary

Experimental Workflow Diagram

The following diagram illustrates the key steps of the N-methylation protocol.

Caption: Workflow for the N-methylation of 6-Bromoquinolin-4(1H)-one.

Summary of Reaction Conditions

Parameter	Recommended Condition	Rationale
Substrate	6-Bromoquinolin-4(1H)-one	1.0 equivalent
Base	Sodium Hydride (NaH)	1.1 equivalents; Strong, non-nucleophilic base favors N-deprotonation.[4]
Methylating Agent	Methyl Iodide (CH₃I)	1.1-1.2 equivalents; Highly reactive, "soft" electrophile favors N-alkylation.[3][4]
Solvent	Anhydrous DMF	Polar aprotic solvent favors SN2 reactions and N-alkylation.[3]
Temperature	50-60 °C	Provides sufficient energy for reaction completion while minimizing side reactions.[3][4]
Reaction Time	2-4 hours (TLC monitored)	Ensures reaction proceeds to completion.[1][4]
Expected Yield	>80% (post-purification)	Based on literature for similar transformations.

Troubleshooting and Field-Proven Insights

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive NaH (hydrolyzed).2. Wet solvent or glassware.3. Insufficient temperature/time.	1. Use fresh NaH from a newly opened container.2. Ensure all glassware is oven-dried and solvent is anhydrous.3. Increase temperature moderately (e.g., to 70 °C) and/or extend reaction time, monitoring by TLC.[3]
Formation of O-Methylated Impurity	Reaction conditions favoring O-alkylation.	While NaH/DMF strongly favors N-alkylation, if O-methylation is observed, ensure the base is fully reacted with the substrate before adding methyl iodide. Running the reaction at a lower temperature for a longer time may also increase selectivity.[3]
Product Fails to Precipitate	1. Insufficient water added during quench.2. Product is more soluble than expected.	1. Add more ice water to the DMF solution.2. If precipitation is poor, extract the aqueous DMF mixture with a suitable organic solvent like Ethyl Acetate, wash the organic layer multiple times with water and brine to remove DMF, dry, and concentrate.[1][4]

Validation and Characterization

The identity and purity of the final product, 6-Bromo-1-methylquinolin-4(1H)-one, should be confirmed using standard analytical techniques:

• ¹H NMR: Expect a new singlet corresponding to the N-CH₃ group around 3.5-4.0 ppm and the disappearance of the broad N-H signal.

• Mass Spectrometry: The molecular ion peak should correspond to the expected mass of the product (C₁₀H₈BrNO).

• Melting Point: Compare the observed melting point with literature values to assess purity.

References

• Technical Support Center: Synthesis of 6-Bromo-1-methylquinolin-4(1H)-one. Benchchem.
• Synthesis Protocol for 6-Bromo-1-methylquinolin-4(1H)
• Technical Support Center: Optimizing Methylation of 6-bromo-4-hydroxyquinoline. Benchchem.
• Cheng, H.-G., Pu, M., Kundu, G., & Schoenebeck, F. (2020). Selective Methylation of Amides, N-Heterocycles, Thiols, and Alcohols with Tetramethylammonium Fluoride. Organic Letters, 22(2), 331-334.
• Zhao, S. (2011). N-Methylation of NH-Containing Heterocycles with Dimethyl Carbonate Catalyzed by TMEDA.
• Heni, J., et al. (2019). Synthesis and biological activity of methylated derivatives of the Pseudomonas metabolites HHQ, HQNO and PQS. Beilstein Journal of Organic Chemistry, 15, 192-199.
• Feron, V. M., et al. (2018). Insights into the impact of N- and O-methylation on aqueous solubility and lipophilicity using matched molecular pair analysis. MedChemComm, 9(5), 819-831.

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• 4. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: 6-Bromoquinolin-4(3H)-one as a Cornerstone Intermediate in Modern Drug Discovery

Introduction: The Quinolinone Scaffold and the Strategic Role of 6-Bromoquinolin-4(3H)-one

The quinolin-4(1H)-one, or quinolone, framework is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Its rigid, planar structure and capacity for diverse substitution patterns have made it a cornerstone in the development of therapeutics ranging from antibacterial agents to potent kinase inhibitors for oncology.[3][4] Quinoline derivatives exhibit significant inhibitory activity across a broad spectrum of kinases, highlighting their potential to disrupt aberrant signaling that drives tumor growth and progression.[3]

Within this important class of molecules, 6-Bromoquinolin-4(3H)-one has emerged as a particularly strategic and versatile synthetic intermediate. Its value lies in the bromine atom at the 6-position, which acts as a highly effective "synthetic handle." This functional group is primed for a variety of powerful transformations, most notably palladium-catalyzed cross-coupling reactions, which allow for the precise and efficient installation of diverse molecular fragments.[5][6] This capability enables medicinal chemists to systematically explore the chemical space around the quinolinone core, optimizing a compound's potency, selectivity, and pharmacokinetic properties.

This guide provides an in-depth exploration of 6-Bromoquinolin-4(3H)-one, detailing its synthesis and subsequent application in key synthetic transformations that are fundamental to contemporary drug discovery programs. We will provide field-tested protocols, explain the rationale behind experimental choices, and illustrate its utility through a case study in the synthesis of advanced drug-like molecules.

Physicochemical Properties and Safety Data

A thorough understanding of the physical properties and handling requirements of a starting material is critical for reproducible and safe experimentation.

Property	Value	Source(s)
Chemical Name	6-Bromoquinolin-4(3H)-one
Synonyms	6-Bromo-4-hydroxyquinoline, 6-Bromo-4-quinolone	[7]
CAS Number	332366-57-1 / 145369-94-4	[7]
Molecular Formula	C₉H₆BrNO	[7]
Molecular Weight	224.05 g/mol	[7]
Appearance	Light brown to off-white solid	[8]
Melting Point	282-284 °C	[7][8]

Safety & Handling:

• Hazard Statements: Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.

• Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid breathing dust.

• Storage: Keep container tightly sealed in a dry, dark, and well-ventilated place at room temperature.

Synthesis Protocol: 6-Bromoquinolin-4(3H)-one

The most reliable and scalable synthesis of the title compound is a two-step process involving a condensation reaction to form an enamine intermediate, followed by a high-temperature thermal cyclization, often referred to as the Gould-Jacobs reaction.[8][9]

Workflow for Synthesis of 6-Bromoquinolin-4(3H)-one

Caption: Synthetic workflow for 6-Bromoquinolin-4(3H)-one.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 5-[(4-bromophenylamino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione [8]

• Reagent Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add Meldrum's acid (32.4 g, 225.0 mmol) and trimethyl orthoformate (250 mL).

• Initial Reaction: Stir the mixture and heat to reflux for 3 hours under a nitrogen atmosphere.

• Addition of Aniline: Cool the solution to approximately 50 °C. Slowly add a solution of 4-bromoaniline (25.8 g, 150.0 mmol) in trimethyl orthoformate (80 mL) dropwise over 30 minutes.

• Completion of Condensation: After the addition is complete, heat the reaction mixture to reflux for an additional 2 hours. A yellow precipitate will form.

• Isolation: Cool the mixture to room temperature. Remove the solvent by rotary evaporation under reduced pressure. To the residue, add n-hexane (200 mL) and stir vigorously. Collect the yellow solid by vacuum filtration, wash with fresh hexane (2 x 50 mL), and dry under vacuum.

Step 2: Synthesis of 6-Bromoquinolin-4(3H)-one [8]

• Reaction Setup: In a 1 L three-neck flask equipped with a mechanical stirrer, a high-temperature thermometer, and a nitrogen inlet, add diphenyl ether (500 mL). Heat the solvent to 245-250 °C.

  • Scientist's Note (Causality): Diphenyl ether is used as a high-boiling solvent to provide the necessary thermal energy for the intramolecular cyclization and elimination of acetone and carbon dioxide from the Meldrum's acid-derived intermediate. This is a classic cyclization strategy to form the quinolone ring.

• Cyclization: Carefully add the intermediate from Step 1 in small portions (~1.0 g each) to the hot diphenyl ether. Control the rate of addition to prevent excessive frothing from gas evolution.

• Reaction Completion: After all the intermediate has been added, maintain the temperature at 250 °C for 15 minutes.

• Precipitation and Isolation: Cool the reaction mixture to room temperature. The product will precipitate as a solid. Add n-hexane (300 mL) to dilute the mixture and facilitate filtration.

• Purification: Collect the solid by vacuum filtration. Wash the filter cake sequentially with hexane (2 x 100 mL) and a 30% diethyl ether/hexane mixture (100 mL) to remove residual diphenyl ether. The crude product can be further purified by recrystallization from ethanol or by silica gel column chromatography (eluent: dichloromethane/methanol, 16:1 to 10:1) to yield 6-bromoquinolin-4(3H)-one as a light brown solid.[8]

Core Applications: Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic power of 6-bromoquinolin-4(3H)-one is unlocked through palladium-catalyzed cross-coupling, a Nobel Prize-winning technology that has revolutionized the construction of C-C, C-N, and C-O bonds.[10] The bromine atom at the 6-position is an ideal electrophile for these transformations.

A. Suzuki-Miyaura Coupling: Forging C-C Bonds

This reaction is paramount for creating biaryl structures, a common motif in kinase inhibitors that often interact with hydrophobic pockets in the ATP-binding site.[5][11]

Caption: Suzuki-Miyaura coupling workflow.

General Protocol: Suzuki-Miyaura Coupling

• Reagent Setup: To a flame-dried Schlenk flask, add 6-bromoquinolin-4(3H)-one (1.0 mmol), the desired aryl or heteroaryl boronic acid (1.2 mmol), and a base such as potassium carbonate (2.5 mmol).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%).

• Solvent and Degassing: Evacuate and backfill the flask with nitrogen or argon three times. Add a degassed solvent mixture, such as 1,4-dioxane/water (4:1, 10 mL).

  • Scientist's Note (Trustworthiness): Degassing is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst, leading to failed or low-yielding reactions.

• Reaction: Heat the mixture to 80-100 °C and stir until thin-layer chromatography (TLC) or LC-MS analysis indicates the consumption of the starting material (typically 4-16 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (50 mL) and wash with water (2 x 25 mL) and brine (25 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography to obtain the 6-aryl-quinolin-4(3H)-one product.

B. Buchwald-Hartwig Amination: Forging C-N Bonds

This reaction is essential for introducing primary or secondary amines, which can serve as key hydrogen bond donors or acceptors to engage with the hinge region of protein kinases or other biological targets.[12]

Caption: Buchwald-Hartwig amination workflow.

General Protocol: Buchwald-Hartwig Amination

• Reagent Setup (Glovebox Recommended): In an oven-dried vial inside a glovebox, add 6-bromoquinolin-4(3H)-one (1.0 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol), a suitable phosphine ligand (e.g., Xantphos, 0.05 mmol), and a strong, non-nucleophilic base (e.g., sodium tert-butoxide, 1.4 mmol).

  • Scientist's Note (Expertise): The choice of ligand is crucial and often requires screening. Buchwald and Hartwig have developed specialized ligands that are highly effective for C-N bond formation.[12] Using a strong, sterically hindered base like NaOtBu is necessary to deprotonate the amine in the catalytic cycle without acting as a competing nucleophile.

• Addition of Reagents: Add the amine (1.2 mmol) and an anhydrous, degassed solvent such as toluene or dioxane (5 mL).

• Reaction: Seal the vial and heat to 90-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS until completion (typically 6-24 hours).

• Work-up: Cool the reaction to room temperature. Carefully quench with saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by silica gel chromatography to yield the desired 6-amino-quinolin-4(3H)-one derivative.

Case Study: Synthetic Pathway to a Soluble Epoxide Hydrolase (sEH) Inhibitor Scaffold

Soluble epoxide hydrolase (sEH) inhibitors are a promising class of therapeutics for treating inflammatory and cardiovascular diseases.[13] The drug candidate GSK2256294 is a potent sEH inhibitor featuring a complex substituted quinoline core, demonstrating the power of using functionalized quinolines in drug design.[14][15][16] The following workflow illustrates how 6-bromoquinolin-4(3H)-one can be used to construct a related, advanced scaffold.

Caption: Multi-step synthesis toward an advanced drug-like scaffold.

This multi-step sequence showcases the strategic value of the intermediate. First, the N-H position is functionalized, which can modulate solubility and metabolic stability.[1] Second, the crucial C-C bond is formed via Suzuki coupling, installing the second major part of the pharmacophore. Finally, subsequent modifications on the newly introduced aryl ring can be performed to complete the synthesis of the target molecule. Each step relies on robust and well-understood chemistry, making 6-bromoquinolin-4(3H)-one a reliable and powerful starting point for the synthesis of complex and novel therapeutic agents.

Conclusion

6-Bromoquinolin-4(3H)-one is more than just a chemical; it is a versatile platform for innovation in drug discovery. Its well-defined reactivity, particularly at the C6-bromo and N1-H positions, provides medicinal chemists with a reliable and powerful toolkit for generating diverse libraries of novel compounds. The protocols detailed herein for its synthesis and subsequent palladium-catalyzed functionalization offer a proven roadmap for leveraging this intermediate to its full potential. As researchers continue to target complex diseases with increasingly sophisticated molecules, the strategic use of foundational building blocks like 6-bromoquinolin-4(3H)-one will remain indispensable in the quest for the next generation of medicines.

References

• Bemis, G. W., et al. (2008). Synthesis and biological activity of quinolinone and dihydroquinolinone p38 MAP kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(9), 2863-2867. Available at: [Link]

• Dorgan, D. J., et al. (2021). Soluble Epoxide Hydrolase Inhibitor GSK2256294 for Acute Ischemic Stroke. NIH RePORTER. Available at: [Link]

• Wang, X., et al. (2011). Synthesis and c-Met Kinase Inhibition of 3,5-Disubstituted and 3,5,7-Trisubstituted Quinolines: Identification of 3-(4-Acetylpiperazin-1-yl)-5-(3-nitrobenzylamino)-7-(trifluoromethyl)quinoline as a Novel Anticancer Agent. Journal of Medicinal Chemistry, 54(7), 2155-2171. Available at: [Link]

• Kim, I. H., et al. (2015). Multigram-scale synthesis of GSK 2,256,294, an inhibitor of soluble epoxide hydrolase in clinical evaluation. Tetrahedron Letters, 56(3), 518-520. Available at: [Link]

• Mokhtar, M., et al. (2021). Design and green synthesis of novel quinolinone derivatives of potential anti-breast cancer activity against MCF-7 cell line targeting multi-receptor tyrosine kinases. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1606-1624. Available at: [Link]

• Wang, C., et al. (2021). Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products. Journal of Medicinal Chemistry, 64(1), 210-239. Available at: [Link]

• Norman, R. A., et al. (2010). Toward the Comprehensive Systematic Enumeration and Synthesis of Novel Kinase Inhibitors Based on a 4-Anilinoquinazoline Binding Mode. Journal of Medicinal Chemistry, 53(4), 1687-1701. Available at: [Link]

• El-Gamal, M. I., et al. (2025). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). ChemMedChem. Available at: [Link]

• Inceoglu, B., et al. (2021). Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products. Journal of Medicinal Chemistry, 64(1), 210-239. Available at: [Link]

• Wang, W., et al. (2016). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. Available at: [Link]

• Bose, P., & Lovely, C. (2011). Synthesis of a Quinolone Derivative. Scribd. Available at: [Link]

• Magano, J., & Dunetz, J. R. (2012). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Chemical Reviews, 111(3), 2177-2250. Available at: [Link]

• Candeias, N. R., et al. (2009). Palladium-Catalysed Synthesis and Transformation of Quinolones. Current Organic Chemistry, 13(14), 1417-1448. Available at: [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. Available at: [Link]

• Patel, N. B., & Patel, J. C. (2011). Synthesis of some 6-bromo quinazolinone derivatives for their pharamcological activities. ResearchGate. Available at: [Link]

• Wang, W., et al. (2022). Synthesis of 6-bromo-4-iodoquinoline. ResearchGate. Available at: [Link]

• PrepChem. Synthesis of 6-bromo-4-hydroxyquinoline. PrepChem.com. Available at: [Link]

• Gashaw, T., & Getahun, K. (2023). Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. RSC Advances, 13(13), 8547-8569. Available at: [Link]

• LibreTexts Chemistry. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. Available at: [Link]

• Osarodion, O. P. (2023). Synthesis And Antibacterial Activity of 6-Bromo-2-(O-Aminophenyl)-3-Amino-Quinazolin-4(3h). Medires Publishing. Available at: [Link]

• Jones, T. K., et al. (2024). Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. Journal of Medicinal Chemistry. Available at: [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize Organisation. Available at: [Link]

• ZaiQi Bio-Tech. 6-Bromoquinolin-4-ol. ZaiQi Bio-Tech Product Page. Available at: [Link]

• Osarodion, O. P. (2025). Fusion and Anti–inflammatory Activity of 6-bromo-2-(o-aminophenyl)-3-amino-Quinazolin-4(3H). SCIREA Journal of Clinical Medicine. Available at: [Link]

• Giordano, A., et al. (2022). 6‐Methylquinazolin‐4(3H)‐one Based Compounds as BRD9 Epigenetic Reader Binders. ChemBioChem, 23(11), e202200103. Available at: [Link]

• Emory University. (2022). Quinazolin-4(3H)-one Derivatives as NOX-2 Inhibitors: Composition of Matter, Methods of Preparation and Their Use. Emory University Technology Transfer. Available at: [Link]

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Topic: Comprehensive Spectroscopic Analysis and Characterization of 6-Bromoquinolin-4(1H)-one by NMR

An Application Note from the Office of the Senior Application Scientist

Abstract

6-Bromoquinolin-4(1H)-one is a key heterocyclic scaffold used in the synthesis of pharmacologically active compounds. Unambiguous structural verification of this intermediate is critical for ensuring the integrity of subsequent drug development pathways. This application note provides a detailed, field-proven guide for the comprehensive characterization of 6-Bromoquinolin-4(1H)-one using a suite of Nuclear Magnetic Resonance (NMR) spectroscopy techniques, including ¹H, ¹³C, Distortionless Enhancement by Polarization Transfer (DEPT-135), and Heteronuclear Multiple Bond Correlation (HMBC). We present not only the step-by-step protocols but also the underlying scientific rationale for experimental choices and data interpretation, empowering researchers to achieve confident structural elucidation.

Introduction: The Quinolinone Core and the Need for Precision

The quinolin-4-one moiety is a privileged structure in medicinal chemistry, forming the backbone of numerous antibacterial, anticancer, and antimalarial agents. The specific functionalization of this core, such as the introduction of a bromine atom at the 6-position, profoundly influences molecular interactions and biological activity. Consequently, rigorous characterization is not merely a procedural step but a foundational requirement for meaningful research.

NMR spectroscopy stands as the gold standard for the structural elucidation of organic molecules. Its power lies in its ability to map the precise connectivity and chemical environment of each atom in a molecule. This guide details a multi-faceted NMR approach to provide irrefutable evidence for the structure of 6-Bromoquinolin-4(1H)-one, addressing potential ambiguities such as tautomerism (the keto-enol equilibrium inherent to 4-hydroxyquinolines) and confirming the specific isomeric substitution pattern.

Foundational Principles: A Multi-Technique NMR Strategy

A single NMR experiment provides only a partial view of a molecule. A robust characterization relies on the synergistic integration of several techniques.

• ¹H NMR Spectroscopy: This is the cornerstone experiment, providing information about the number of distinct proton environments, their electronic surroundings (chemical shift), their relative numbers (integration), and the proximity of neighboring protons (spin-spin coupling). In the quinolinone system, the electron-withdrawing effects of the nitrogen atom, the carbonyl group, and the bromine substituent create a disperse and highly informative spectrum.[1]

• ¹³C & DEPT-135 NMR Spectroscopy: While ¹³C NMR reveals all unique carbon environments, the DEPT-135 experiment provides crucial information about the number of protons attached to each carbon.[2] This technique uses a specific pulse angle (135°) to generate a spectrum where methine (CH) and methyl (CH₃) carbons appear as positive signals, and methylene (CH₂) carbons appear as negative signals.[3] Critically, quaternary carbons (those with no attached protons) are absent in a DEPT-135 spectrum, allowing for their unambiguous identification when comparing the DEPT-135 and the standard broadband-decoupled ¹³C spectra.[2][3]

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This powerful 2D experiment is the final piece of the structural puzzle. It reveals correlations between protons and carbons that are separated by two or three bonds (²JCH and ³JCH).[4] This is indispensable for mapping the molecular skeleton, especially for assigning quaternary carbons by observing their correlations to nearby protons.[5][6]

Experimental Workflow and Detailed Protocols

The quality of NMR data is fundamentally dependent on meticulous sample preparation and systematic data acquisition.

Fig 1. Comprehensive workflow for NMR analysis.

Protocol 1: NMR Sample Preparation

Causality: The goal is a perfectly homogeneous solution free of particulate matter, which is essential for achieving sharp, well-resolved NMR signals. The choice of solvent is critical. Dimethyl sulfoxide-d6 (DMSO-d6) is selected for its excellent solvating power for polar quinolinones and, importantly, its ability to allow for the observation of the exchangeable N-H proton.[7]

Materials:

• 6-Bromoquinolin-4(1H)-one (10-15 mg for ¹H; 20-50 mg for ¹³C)

• Deuterated solvent (DMSO-d6, high purity)

• High-quality 5 mm NMR tube and cap

• Pasteur pipette and glass wool or a syringe filter

Procedure:

• Weighing: Accurately weigh 10-15 mg of the compound into a clean, dry vial. For ¹³C experiments, a higher concentration is recommended to improve the signal-to-noise ratio in a reasonable time.[7]

• Dissolution: Add approximately 0.7 mL of DMSO-d6 to the vial.[8] Vortex or gently agitate until the solid is completely dissolved. The solution should be clear.

• Filtration (Critical Step): Tightly pack a small plug of glass wool into a Pasteur pipette. Filter the sample solution through the glass wool directly into the NMR tube. This removes any suspended microparticles that can severely degrade the magnetic field homogeneity and broaden the spectral lines.

• Capping and Cleaning: Securely cap the NMR tube. Wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) dampened with isopropanol to remove any fingerprints or dust.

• Labeling: Clearly label the NMR tube with a unique identifier.

Protocol 2: NMR Data Acquisition

Causality: This protocol outlines a standard workflow on a modern Fourier transform NMR spectrometer. The steps of locking, tuning, and shimming are fundamental to setting up the instrument for optimal performance.[9]

Procedure:

• Instrument Setup: Insert the sample into the spectrometer.

• Locking: Initiate the lock procedure, which uses the deuterium signal from the solvent (DMSO-d6) to stabilize the magnetic field frequency.[10]

• Tuning and Matching: Tune and match the probe for the relevant nuclei (¹H and ¹³C). This step ensures maximum radiofrequency power is transmitted to and received from the sample, maximizing sensitivity.[9]

• Shimming: Perform automated or manual shimming of the magnetic field. This process optimizes the field homogeneity, resulting in sharp, symmetrical peak shapes, which is crucial for resolving fine coupling details.[10]

• ¹H Acquisition: Acquire a standard one-dimensional proton spectrum. A sufficient number of scans (e.g., 8 or 16) should be co-added to achieve a good signal-to-noise ratio.

• ¹³C & DEPT-135 Acquisition: Acquire a standard proton-decoupled ¹³C spectrum and a DEPT-135 spectrum. Due to the low natural abundance of ¹³C, a larger number of scans will be required.

• HMBC Acquisition: Set up and run the 2D HMBC experiment. The parameters should be optimized for detecting long-range couplings, typically in the range of 4-10 Hz.[6]

Protocol 3: Data Processing

Causality: The raw NMR signal is a free induction decay (FID), a time-domain signal. This must be mathematically converted into the familiar frequency-domain spectrum.

Procedure:

• Fourier Transformation: Apply a Fourier transform to the FID to convert it into a frequency spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum so that all peaks are purely in the absorption mode (positive and symmetrical).

• Baseline Correction: Apply a baseline correction algorithm to ensure the baseline of the spectrum is flat and at zero intensity.

• Referencing: Calibrate the chemical shift axis. For DMSO-d6, the residual solvent peak is referenced to δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C.

• Integration: For the ¹H spectrum, integrate the signals to determine the relative number of protons represented by each peak.

Results and Data Interpretation: Assembling the Structural Proof

¹H NMR Analysis

The ¹H NMR spectrum provides the initial, high-resolution fingerprint of the molecule. The signals are assigned based on their chemical shift, multiplicity, and coupling constants.

Table 1: ¹H NMR Data for 6-Bromoquinolin-4(1H)-one in DMSO-d6

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Assignment
NH	~11.93	br s	-	Exchangeable proton, typically broad and far downfield.[11][12]
H-5	~8.17	d	J = 2.0 Hz	Doublet due to meta-coupling (⁴J) with H-7. Deshielded by adjacent Br.[11][12]
H-2	~7.96	d	J ≈ 7.5 Hz	Doublet due to ortho-coupling (³J) with H-3. Deshielded by adjacent nitrogen.[11][12]
H-7	~7.79	dd	J = 9.0, 2.5 Hz	Doublet of doublets due to ortho-coupling with H-8 and meta-coupling with H-5.[11][12]
H-8	~7.53	d	J = 8.5 Hz	Doublet due to ortho-coupling with H-7.[11][12]
H-3	~6.08	d	J ≈ 7.5 Hz	Doublet due to ortho-coupling with H-2. Significantly upfield due to enone system.[11][12]

Data sourced from literature values.[11][12]

¹³C NMR and DEPT-135 Analysis

The combination of ¹³C and DEPT-135 allows for the complete assignment of all carbon signals and their types. Quaternary carbons (C-4, C-6, C-4a, C-8a) are identified by their presence in the ¹³C spectrum and absence in the DEPT-135 spectrum.

Table 2: Predicted ¹³C NMR and DEPT-135 Data for 6-Bromoquinolin-4(1H)-one

Carbon Assignment	Predicted Shift (δ, ppm)	DEPT-135 Phase	Rationale for Assignment
C-4	~177	Absent	Carbonyl carbon, highly deshielded. Quaternary.
C-8a	~140	Absent	Quaternary carbon adjacent to nitrogen.
C-2	~138	Positive (CH)	CH carbon adjacent to nitrogen.
C-7	~135	Positive (CH)	Aromatic CH.
C-4a	~125	Absent	Quaternary carbon in the ring junction.
C-5	~124	Positive (CH)	Aromatic CH deshielded by Br.
C-8	~119	Positive (CH)	Aromatic CH.
C-6	~116	Absent	Quaternary carbon directly attached to bromine (ipso-carbon).

| C-3 | ~110 | Positive (CH) | CH carbon in the enone system. |

HMBC Analysis: Confirming the Connectivity

The HMBC spectrum provides the definitive links between protons and carbons across the molecular framework, solidifying the assignments from the 1D spectra. The diagram below illustrates the most crucial correlations needed to assemble the quinolinone core.

Note: A placeholder image is used in the DOT script. The final rendered document would overlay arrows on the chemical structure.

Fig 2. Key 2- and 3-bond HMBC correlations.

Key Verifying Correlations:

• H-5 to C-4, C-6, and C-8a: The correlations from the H-5 proton to the carbonyl carbon (C-4), the bromine-bearing carbon (C-6), and the bridgehead carbon (C-8a) firmly establish the connectivity around the bromine substituent.

• H-2 to C-4: This ³J correlation is crucial for linking the pyridinone ring to the carbonyl group.

• H-8 to C-4a: This correlation helps to lock in the assignment of the carbocyclic ring and its fusion to the rest of the system.

• NH to C-2 and C-8a: The correlations from the N-H proton to both C-2 and C-8a provide definitive proof of the pyridinone ring structure.

Conclusion

The structural characterization of 6-Bromoquinolin-4(1H)-one is confidently achieved through a systematic and multi-pronged NMR approach. Standard ¹H and ¹³C NMR provide initial assignments, which are then refined and confirmed using DEPT-135 to differentiate carbon types. The final, unambiguous proof of connectivity is delivered by the 2D HMBC experiment, which allows for the assignment of all non-protonated carbons and confirms the overall molecular architecture. The protocols and interpretive framework detailed in this note provide researchers with a robust system for the validation of this and similar heterocyclic structures, ensuring data integrity in drug discovery and development programs.

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1H NMR and 13C NMR data interpretation for quinolinone derivatives

An Application Note on the Structural Elucidation of Quinolinone Derivatives using 1H and 13C NMR Spectroscopy

Introduction

Quinolinone derivatives represent a vital class of heterocyclic compounds, forming the structural backbone of numerous natural products and synthetic molecules with significant applications in medicinal chemistry and drug development.[1] Their diverse biological activities, including antibacterial, anticancer, and antimalarial properties, are intrinsically linked to their specific substitution patterns and stereochemistry.[1][2] Consequently, the precise and unambiguous structural characterization of these molecules is a cornerstone of research and development in this field.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive tool for the structural elucidation of quinolinone compounds in solution.[3] By providing detailed information about the molecule's carbon framework and the chemical environment of each proton, 1H and 13C NMR spectroscopy enable researchers to confirm molecular structures, assess purity, and understand the electronic effects of various substituents.[1] This application note serves as a technical guide for researchers, scientists, and drug development professionals, offering field-proven protocols and in-depth insights into the interpretation of 1H and 13C NMR data for quinolinone derivatives.

Core Principles of NMR for Quinolinone Analysis

The structural analysis of quinolinone derivatives by NMR rests on interpreting three key parameters:

• Chemical Shift (δ) : The position of a signal in the NMR spectrum, measured in parts per million (ppm), is dictated by the electronic environment of the nucleus (1H or 13C). Electron-withdrawing groups (like the quinolinone carbonyl) deshield nearby nuclei, shifting their signals to a higher ppm value (downfield). Conversely, electron-donating groups shield nuclei, moving signals to a lower ppm value (upfield).[4]

• Integration : In 1H NMR, the area under a signal is directly proportional to the number of protons it represents. This allows for a quantitative count of the protons in each unique chemical environment.

• Spin-Spin Coupling (J) : The interaction between non-equivalent nuclei on adjacent atoms causes signals to split into multiplets (e.g., doublets, triplets). The magnitude of this splitting, known as the coupling constant (J) and measured in Hertz (Hz), provides crucial information about the connectivity of atoms within the molecule.

1H NMR Data Interpretation for Quinolinone Derivatives

The 1H NMR spectrum of a quinolinone provides a detailed map of its proton environments. The aromatic region (typically δ 7.0-9.0 ppm) is often complex but highly informative.

Characteristic Chemical Shifts and Substituent Effects:

• N-H Proton : The proton on the nitrogen atom of the quinolinone ring is often observed as a broad singlet, typically downfield (δ 11.5-12.5 ppm in DMSO-d6), due to hydrogen bonding and exchange.[5]

• H3 and H4 Protons (in 2-Quinolones) : These protons appear as doublets due to their coupling to each other. In unsubstituted 2-quinolinone, H3 is typically found around δ 6.5 ppm and H4 around δ 7.9 ppm.[5]

• Benzene Ring Protons (H5, H6, H7, H8) : These protons resonate in the aromatic region, and their exact shifts are highly sensitive to the substitution pattern. The H5 and H8 protons are often shifted further downfield compared to H6 and H7.

• Substituent Influence : The electronic nature of substituents dramatically alters the chemical shifts.[6]

  • Electron-Withdrawing Groups (EWGs) such as -NO2 or -CF3 at the C-4 position cause a significant downfield shift (deshielding) of the H-3 proton.[6]

  • Electron-Donating Groups (EDGs) like -OH or -OCH3 will cause an upfield shift (shielding) of nearby protons.

The logical influence of substituents on the chemical shifts within the quinolinone core is a critical aspect of spectral interpretation.

Workflow for NMR Analysis of Quinolinone Compounds.

Troubleshooting and Advanced Techniques

• Signal Overlap : In complex or highly substituted quinolinones, signals in the aromatic region may overlap, complicating interpretation. [7]Acquiring the spectrum in a different solvent (e.g., Benzene-d6 or Pyridine-d5) can alter the chemical shifts and may resolve the overlap. [7][8]* Broad Peaks : Broad signals can be caused by several factors, including poor shimming, the presence of solid particles, high sample concentration leading to viscosity issues, or chemical exchange phenomena. [9][7][10]Re-shimming, re-filtering the sample, or diluting the sample can often solve the issue.

• Complex Structures : For unambiguous assignment of all protons and carbons in complex derivatives, 2D NMR experiments are indispensable. [11][12] * COSY (Correlation Spectroscopy) identifies which protons are coupled to each other, helping to trace out spin systems. [7] * HSQC (Heteronuclear Single Quantum Coherence) correlates each proton signal to its directly attached carbon. [1][7] * HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons over 2-3 bonds, which is critical for assigning quaternary (non-protonated) carbons and connecting different fragments of the molecule. [13][7]

References

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Application of 6-Bromoquinolin-4(3H)-one derivatives as fluorescent probes

An in-depth guide for researchers, scientists, and drug development professionals on the application of 6-Bromoquinolin-4(3H)-one derivatives as a versatile platform for fluorescent probe development.

Introduction: The Quinolinone Scaffold as a Privileged Fluorophore

In the landscape of molecular tools for biological and chemical sensing, fluorescent probes stand out for their high sensitivity, rapid response, and the ability to enable real-time visualization of dynamic processes. The rational design of these probes hinges on a central fluorophore whose photophysical properties can be modulated by specific molecular events. The 6-Bromoquinolin-4(3H)-one core has emerged as a particularly valuable and versatile scaffold for this purpose.[1]

The utility of this heterocyclic system is rooted in several key features:

• Intrinsic Fluorescence: The quinoline core possesses inherent fluorescence, providing a foundational signal that can be tailored and harnessed.[1]

• Reactive Handle for Derivatization: The bromine substituent at the 6-position serves as a crucial reactive site. It readily participates in a variety of cross-coupling reactions (e.g., Suzuki, Sonogashira) and nucleophilic substitutions, allowing for the strategic attachment of different functional groups and recognition moieties.[1]

• Tunable Photophysical Properties: The electronic properties of the quinoline ring can be finely tuned. By strategically introducing electron-donating and electron-withdrawing groups, a "push-pull" system can be established, enabling the rational design of probes with specific excitation/emission profiles, high sensitivity, and significant fluorescence response upon binding to an analyte.[1]

This modular design, combining the quinoline fluorophore, a linker, and a recognition unit, has led to the development of a wide range of probes for sensing metal ions, imaging biological systems, and exploring therapeutic applications.[1] This guide provides a comprehensive overview of the synthesis, properties, and applications of these powerful molecular tools.

Synthesis of 6-Bromoquinolin-4(3H)-one Derivatives: A General Workflow

The construction of fluorescent probes based on the 6-bromoquinolin-4(3H)-one scaffold is a multi-step process that begins with the synthesis of the core heterocyclic ring system.[1][2] A common and effective strategy involves the cyclization of a substituted aniline precursor. The bromo-substituent, introduced early in the synthesis, provides the essential reactive handle for later functionalization to create the final probe.[1]

Caption: General synthetic workflow for 6-bromoquinolin-4(3H)-one-based fluorescent probes.

Protocol 1: Synthesis of the Core Scaffold: 6-Bromoquinolin-4-ol

This protocol details a representative synthesis of the 6-bromoquinolin-4-ol scaffold, which exists in tautomeric equilibrium with 6-Bromoquinolin-4(1H)-one. This method is adapted from established procedures involving the thermal cyclization of an intermediate derived from 4-bromoaniline.[3][4][5]

Materials:

• 4-Bromoaniline

• 2,2-Dimethyl-1,3-dioxane-4,6-dione (Meldrum's acid)

• Triethyl orthoformate

• Ethanol (EtOH)

• Diphenyl ether (Ph₂O)

• Petroleum ether

• Ethyl acetate (EtOAc)

Procedure:

• Step 1: Synthesis of 5-(((4-Bromophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione.

  • In a round-bottom flask, dissolve 4-bromoaniline and Meldrum's acid in ethanol.

  • Add triethyl orthoformate to the mixture.

  • Reflux the reaction mixture for approximately 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture. The product will often precipitate out of the solution.

  • Collect the white, solid product by filtration, wash with cold ethanol, and dry under vacuum.[4]

  • Causality Note: This step forms the key acyclic intermediate. Ethanol is a suitable solvent for this condensation reaction, and refluxing provides the necessary energy to drive the reaction to completion.

• Step 2: Synthesis of 6-Bromoquinolin-4-ol via Thermal Cyclization.

  • In a separate high-temperature-resistant flask, preheat diphenyl ether to approximately 250-260 °C.[3][5]

  • Slowly and carefully add the intermediate from Step 1 in small portions to the hot diphenyl ether. The mixture will effervesce as the cyclization reaction proceeds.

  • Maintain the high temperature for 10-15 minutes after the addition is complete to ensure full cyclization.[3]

  • Causality Note: Diphenyl ether serves as a high-boiling point solvent, providing the extreme thermal energy required for the intramolecular cyclization and elimination reaction that forms the quinolinone ring.

  • Allow the reaction mixture to cool to approximately 60 °C.

  • Add petroleum ether to precipitate the crude product.[5]

  • Collect the solid by filtration and wash thoroughly with petroleum ether and ethyl acetate to remove the diphenyl ether solvent.

  • Dry the resulting solid product, 6-bromoquinolin-4-ol, under reduced pressure. The product is typically a brown or yellowish solid.[3][5]

Application in Analyte Detection: Sensing Metal Ions

A primary application of 6-bromoquinolin-4(3H)-one derivatives is in the detection of various analytes, particularly heavy and transition metal ions like Fe³⁺.[1][6] The design principle involves coupling the quinolinone fluorophore to a specific recognition moiety (a receptor) that can selectively bind the target ion. This binding event perturbs the electronic structure of the fluorophore, resulting in a measurable change in its fluorescence properties, such as quenching (turn-off) or enhancement (turn-on).[1][6]

Caption: Mechanism of a 'turn-off' fluorescent sensor for analyte detection.

Protocol 2: General Procedure for Metal Ion Detection using a Quinolinone-Based Probe

This protocol outlines a typical fluorescence titration experiment to characterize the response of a probe to a specific metal ion.

Materials:

• Stock solution of the fluorescent probe (e.g., 1 mM in DMSO or ACN).

• Stock solution of the target metal ion salt (e.g., 10 mM FeCl₃ in deionized water).

• Appropriate buffer solution (e.g., HEPES or Tris-HCl, pH 7.4).

• Fluorometer and quartz cuvettes.

Procedure:

• Preparation of the Test Solution:

  • In a quartz cuvette, prepare a dilute solution of the fluorescent probe (e.g., 10 µM) in the chosen buffer.

  • Causality Note: The buffer maintains a stable pH, which is critical as the fluorescence of many probes and the binding affinity of the receptor can be pH-dependent.

• Initial Fluorescence Measurement:

  • Place the cuvette in the fluorometer.

  • Set the appropriate excitation wavelength (determined from the probe's absorption spectrum) and record the initial fluorescence emission spectrum. The intensity at the emission maximum (λ_em) is the baseline reading (F₀).

• Titration:

  • Add small, incremental amounts of the metal ion stock solution to the cuvette (e.g., adding 1-10 µL aliquots).

  • After each addition, mix the solution gently and allow it to equilibrate for 1-2 minutes.

  • Causality Note: Equilibration time allows the binding reaction between the probe and the metal ion to reach completion, ensuring a stable and accurate fluorescence reading.

  • Record the fluorescence emission spectrum after each addition. Note the new intensity (F) at λ_em.

• Data Analysis:

  • Plot the fluorescence intensity (or the ratio F/F₀) against the concentration of the added metal ion.

  • This dose-response curve can be used to determine key parameters such as the limit of detection (LOD) and the binding constant.

• Selectivity Test:

  • To confirm the probe's selectivity, repeat the experiment using a range of other potentially interfering ions at the same concentration and compare the fluorescence response. A highly selective probe will show a significant response only to the target ion.

Data Presentation: Performance Characteristics of a Representative Probe

The performance of a fluorescent probe is typically summarized by several key metrics.

Parameter	Description	Typical Value (Hypothetical)
Analyte	The specific ion or molecule the probe is designed to detect.	Fe³⁺
Response Type	Whether fluorescence increases ('Turn-On') or decreases ('Turn-Off').	Turn-Off (Quenching)
Limit of Detection (LOD)	The lowest concentration of the analyte that can be reliably detected.	50 nM
Linear Range	The concentration range over which the fluorescence response is proportional to the analyte concentration.	0.1 - 20 µM
Selectivity	The degree to which the probe responds to the target analyte over other similar species.	>50-fold selective over other common metal ions.
Response Time	The time required to reach a stable fluorescence signal after adding the analyte.	< 2 minutes

Application in Biological Systems: Live Cell Imaging

The utility of 6-bromoquinolin-4(3H)-one derivatives extends to biological imaging, where they can be used to visualize and track analytes within the complex environment of living cells.[1] For a probe to be effective in this context, it must exhibit good cell permeability, low cytotoxicity, and maintain its sensing properties within the intracellular environment.

Caption: A typical workflow for live cell imaging experiments using a fluorescent probe.[1]

Protocol 3: General Procedure for Live Cell Fluorescence Imaging

This protocol provides a generalized workflow for staining live cells with a quinolinone-based fluorescent probe to detect an intracellular analyte.

Materials:

• Relevant cell line (e.g., HeLa, A549) cultured in appropriate medium.

• Glass-bottom dishes or 96-well imaging plates.

• Fluorescent probe stock solution (1 mM in DMSO).

• Phosphate-buffered saline (PBS).

• Fluorescence microscope equipped with appropriate filters.

Procedure:

• Cell Culture:

  • Seed the cells onto glass-bottom dishes or imaging plates at an appropriate density.

  • Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO₂.

  • Causality Note: This allows the cells to recover from seeding and reach a healthy, adherent state suitable for imaging.

• Probe Loading:

  • Remove the culture medium and wash the cells once with PBS.

  • Prepare a working solution of the fluorescent probe (e.g., 5-10 µM) in serum-free cell culture medium.

  • Incubate the cells with the probe solution for 15-30 minutes at 37°C.

  • Causality Note: Serum-free medium is often used during probe loading to prevent non-specific binding of the probe to proteins in the serum. The incubation period is optimized to allow sufficient time for the probe to permeate the cell membrane.

• Washing:

  • Remove the probe-containing medium and wash the cells two to three times with PBS to remove any extracellular, unbound probe.

  • Add fresh, pre-warmed culture medium or PBS to the cells for imaging.

  • Causality Note: Thorough washing is crucial to reduce background fluorescence and ensure that the detected signal originates from intracellular probes only.

• Fluorescence Imaging:

  • Place the dish or plate on the stage of a fluorescence microscope.

  • Excite the cells using the appropriate wavelength and capture the emission using a suitable filter set.

  • Acquire images of both a control group (untreated cells) and the probe-loaded cells to assess background fluorescence and probe localization.

• Inducing Analyte Change (Optional):

  • To visualize the probe's response to an analyte, cells can be pre-treated with a stimulus (e.g., adding a source of the target metal ion to the medium) before or after probe loading to observe changes in intracellular fluorescence.

Future Perspectives: Drug Development and Theranostics

Beyond sensing and imaging, the quinolinone and quinazolinone scaffolds are highly prevalent in medicinal chemistry and drug discovery.[7][8] Derivatives have been extensively investigated as potent anticancer agents, kinase inhibitors, and antibacterial compounds.[9][10][11][12]

The convergence of this therapeutic potential with the inherent fluorescence of the core structure opens exciting avenues for theranostics—a strategy that combines diagnosis and therapy in a single agent. A fluorescently tagged drug molecule based on the 6-bromoquinolin-4(3H)-one scaffold could potentially be used to:

• Visualize drug distribution in tissues and cells.

• Confirm target engagement by observing fluorescence changes upon binding.

• Monitor therapeutic efficacy in real-time.

Caption: A simplified kinase signaling cascade potentially inhibited by quinolinone derivatives.[13]

Conclusion

6-Bromoquinolin-4(3H)-one and its derivatives represent a powerful and highly adaptable class of compounds. The synthetic accessibility provided by the bromo-substituent, combined with the tunable photophysical properties of the quinoline core, makes them exceptional building blocks for the development of novel fluorescent probes.[1] From the precise detection of metal ions in chemical solutions to the dynamic imaging of processes within living cells, these probes offer researchers invaluable tools. As the fields of chemical biology and medicine continue to advance, the unique combination of fluorescence and biological activity inherent to this scaffold promises to drive further innovation in diagnostics, drug development, and our fundamental understanding of complex biological systems.

References

• Application Notes and Protocols: Development of Fluorescent Probes
• Synthesis of 6-bromo-4-iodoquinoline Wenhui Wang1, Yuping Guo1, a, Linxiao Wang1, Yiqiang OuYang1, Qinqin Wang1, Wufu Zhu1,b -
• Synthesis Protocol for 6-Bromo-1-methylquinolin-4(1H)
• 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simul
• An overview of 6-bromoquinolin-4-ol derivatives (3a–3h).
• (PDF)
• 6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine - MDPI.
• Structure optimization, synthesis, and biological evaluation of 6-(2-amino-1H-benzo[d]imidazole-6-yl)-quinazolin-4(3H)-one derivatives as potential multi-targeted anticancer agents via Aurora A/ PI3K/BRD4 inhibition - PubMed.
• Synthesis And Antibacterial Activity of 6-Bromo-2-(O- Amin- Ophenyl)-3-Amino- Quinazolin-4(3h).
• one Exhibits Photodynamic Effects and Photodegrades Human Melanoma Cell Lines. A Study on the Photoreactivity of Simple Quinazolin-4(3H) - PubMed.
• A novel quinoline derivative as a highly selective and sensitive fluorescent sensor for Fe3+ detection - RSC Publishing.
• QSAR Analysis of 6-Bromoquinoline Derivatives: A Compar
• 6-BROMO-4-HYDROXYQUINOLINE | 145369-94-4 - ChemicalBook.

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Application Note &amp; Protocols: A Framework for Evaluating the In Vitro Anticancer Efficacy of Novel Quinolinone Compounds

Introduction: The Rationale for Screening Quinolinone Scaffolds

The quinoline and quinolinone scaffolds are privileged structures in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including significant anticancer potential.[1][2][3] These heterocyclic compounds have demonstrated the ability to inhibit cancer cell proliferation through diverse mechanisms of action, such as inducing apoptosis (programmed cell death), causing cell cycle arrest, inhibiting angiogenesis, and disrupting cell migration.[2][4][5] Given their therapeutic promise, the systematic in vitro evaluation of novel quinolinone derivatives is a critical and foundational step in the preclinical drug discovery pipeline.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals. It provides a strategic framework and detailed, field-proven protocols for assessing the anticancer activity of novel quinolinone compounds. We will move beyond simple cytotoxicity to build a multi-faceted profile of a compound's activity, starting with primary screening to determine potency and progressing to secondary assays to elucidate the mechanism of action.

Foundational Assay: Determining Cytotoxicity with the MTT Assay

The initial step in evaluating any potential anticancer agent is to determine its cytotoxicity—its ability to kill cancer cells. The MTT assay is a robust, reliable, and widely used colorimetric method for this purpose.[6]

Principle of the MTT Assay: The assay's principle is elegantly simple: it measures the metabolic activity of a cell population, which serves as a proxy for cell viability.[6][7] In living, metabolically active cells, mitochondrial dehydrogenase enzymes cleave the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into insoluble purple formazan crystals. This conversion only occurs in viable cells. The resulting formazan crystals are then solubilized, and the intensity of the purple color is quantified using a spectrophotometer. The absorbance is directly proportional to the number of living cells.[6]

Experimental Workflow: MTT Cytotoxicity Assay

Caption: Workflow for assessing quinolinone cytotoxicity via MTT assay.

Detailed Protocol: MTT Assay

Materials:

• Selected human cancer cell lines (e.g., MCF-7 for breast, HCT-116 for colon)[8]

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Novel quinolinone compounds dissolved in sterile DMSO (stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., Dimethyl sulfoxide (DMSO) or 10% SDS in 0.01M HCl)

• Sterile 96-well flat-bottom plates

• Phosphate-Buffered Saline (PBS)

• Microplate reader (ELISA reader)

Procedure:

• Cell Seeding: a. Harvest exponentially growing cells and perform a cell count (e.g., using a hemocytometer). Ensure cell viability is >90%.[9] b. Dilute the cell suspension in complete growth medium to a final concentration determined by a prior cell density optimization experiment (typically 5,000-10,000 cells/well).[9][10] c. Seed 100 µL of the cell suspension into each well of a 96-well plate. d. Incubate the plate for 24 hours at 37°C in a humidified, 5% CO₂ atmosphere to allow cells to attach.[11]

• Compound Treatment: a. Prepare a series of 2-fold or 10-fold dilutions of your quinolinone compounds in complete growth medium from your DMSO stock. b. Rationale: A wide concentration range is crucial to generate a complete dose-response curve for accurate IC50 calculation. c. Include a "vehicle control" containing the highest concentration of DMSO used in the dilutions (typically <0.5%) and an "untreated control" with medium only. d. After 24 hours, carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions. e. Incubate the plates for a standard exposure time, typically 48 or 72 hours.[12]

• MTT Addition and Incubation: a. After the treatment period, add 10 µL of the 5 mg/mL MTT labeling reagent to each well (final concentration 0.5 mg/mL).[7] b. Incubate the plate for 4 hours at 37°C.[7] During this time, viable cells will metabolize the yellow MTT into purple formazan crystals.

• Formazan Solubilization: a. Carefully aspirate the medium containing MTT without disturbing the cells or the formazan crystals. b. Add 100-150 µL of DMSO to each well to dissolve the crystals.[10] c. Place the plate on an orbital shaker for 5-15 minutes to ensure complete solubilization of the formazan.[11]

• Absorbance Measurement: a. Measure the absorbance (Optical Density, OD) of each well using a microplate reader at a wavelength between 550 and 600 nm (typically 570 nm).[7] b. A reference wavelength of >650 nm can be used to subtract background absorbance.[7]

Data Analysis: Quantifying Potency via IC50 Determination

The half-maximal inhibitory concentration (IC50) is the most common metric used to quantify the potency of an anticancer compound.[13] It represents the concentration of the drug required to inhibit cell proliferation by 50%.[10][13]

Calculation Steps:

• Normalize Data: Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Formula: % Viability = (OD_Treated / OD_VehicleControl) * 100

• Plot the Dose-Response Curve: Plot the % Viability (Y-axis) against the log-transformed concentration of the quinolinone compound (X-axis).

• Determine IC50: Use a non-linear regression analysis to fit a sigmoidal dose-response curve (variable slope) to the data.[10] Software such as GraphPad Prism or R can be used to perform this analysis and calculate the precise IC50 value.[10]

Data Presentation: Summarizing Cytotoxicity Results

Quantitative data should be summarized in a clear, structured table for easy comparison of compound potency across different cancer cell lines.

Compound ID	Target Cell Line	IC50 (µM) ± SD
QN-001	MCF-7 (Breast)	5.2 ± 0.4
QN-001	HCT-116 (Colon)	8.9 ± 0.7
QN-001	A549 (Lung)	12.1 ± 1.1
QN-002	MCF-7 (Breast)	15.8 ± 1.3
QN-002	HCT-116 (Colon)	25.4 ± 2.2
QN-002	A549 (Lung)	> 50
Doxorubicin (Control)	MCF-7 (Breast)	0.8 ± 0.1

Mechanistic Elucidation: How Do the Compounds Work?

A potent IC50 value is promising, but understanding the underlying mechanism of cell death is crucial for further drug development. Quinolinone compounds often exert their effects by inducing apoptosis or causing cell cycle arrest.[2][14][15] Flow cytometry-based assays are powerful tools for investigating these mechanisms.

A. Apoptosis Assay via Annexin V & Propidium Iodide (PI) Staining

Principle: This assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells.[16] In healthy cells, a phospholipid called phosphatidylserine (PS) is located on the inner leaflet of the plasma membrane. During early apoptosis, this PS flips to the outer leaflet, where it can be detected by Annexin V, a protein with a high affinity for PS.[17][18] Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells. It can only enter late apoptotic or necrotic cells where membrane integrity is compromised, where it intercalates with DNA.[17][18]

• Annexin V (-) / PI (-): Healthy cells

• Annexin V (+) / PI (-): Early apoptotic cells

• Annexin V (+) / PI (+): Late apoptotic or necrotic cells

• Annexin V (-) / PI (+): Necrotic cells

Experimental Workflow: Apoptosis Assay

Caption: Workflow for detecting apoptosis using Annexin V/PI staining.

Detailed Protocol: Annexin V/PI Staining

Materials:

• Cells treated with quinolinone compound (at its IC50 concentration) and vehicle control

• Annexin V-FITC/PI Apoptosis Detection Kit (contains Annexin V-FITC, PI, and 10X Binding Buffer)[19]

• Cold PBS

• Flow cytometer

Procedure:

• Cell Preparation: a. Seed cells in 6-well plates and treat with the quinolinone compound (e.g., at its IC50 and 2x IC50 concentrations) for a predetermined time (e.g., 24 or 48 hours). b. Harvest cells by trypsinization. Crucially, collect the supernatant as well, as it contains floating apoptotic cells.[16][17] Combine with the adherent cells. c. Centrifuge the cell suspension (e.g., at 300-500 x g for 5 minutes) and discard the supernatant.[20] d. Wash the cells twice with cold PBS, centrifuging between washes.[16][17]

• Staining: a. Prepare 1X Binding Buffer by diluting the 10X stock with deionized water. b. Resuspend the cell pellet in 100 µL of 1X Binding Buffer. c. Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.[21] d. Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[19]

• Flow Cytometry Analysis: a. Add 400 µL of 1X Binding Buffer to each tube.[19] b. Analyze the samples immediately (within 1 hour) using a flow cytometer.[19] Collect data for at least 10,000 events per sample.

B. Cell Cycle Analysis via Propidium Iodide (PI) Staining

Principle: This method quantifies the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M). PI is a fluorescent dye that binds stoichiometrically to DNA, meaning the amount of fluorescence emitted is directly proportional to the amount of DNA in the cell.

• G0/G1 phase: Cells have a normal (2N) DNA content.

• S phase: Cells are actively replicating DNA, so their DNA content is between 2N and 4N.

• G2/M phase: Cells have completed DNA replication and have double the DNA content (4N) before dividing.

An accumulation of cells in a specific phase (e.g., G2/M) after treatment suggests the compound interferes with cell cycle progression at that checkpoint.[14] Because PI also binds to double-stranded RNA, treatment with RNase is essential to ensure only DNA is stained.[22]

Experimental Workflow: Cell Cycle Analysis

Caption: Workflow for cell cycle analysis using PI staining.

Detailed Protocol: Cell Cycle Analysis

Materials:

• Cells treated with quinolinone compound and vehicle control

• Cold PBS

• Cold 70% ethanol

• PI staining solution (e.g., 50 µg/mL PI, 0.1 mg/mL RNase A, 0.05% Triton X-100 in PBS)[23]

• Flow cytometer

Procedure:

• Cell Preparation and Fixation: a. Treat cells as described for the apoptosis assay. Harvest approximately 1-2 x 10⁶ cells. b. Wash the cell pellet once with cold PBS. c. Resuspend the pellet and, while gently vortexing, add 1-5 mL of ice-cold 70% ethanol dropwise.[20][22] d. Rationale: Dropwise addition while vortexing prevents cell clumping and ensures uniform fixation.[20][22] e. Fix the cells for at least 30 minutes on ice.[20][24] Cells can be stored at -20°C for several weeks at this stage.[22]

• Staining: a. Centrifuge the fixed cells (a higher speed may be needed, e.g., 500 x g) to pellet them and carefully decant the ethanol.[1][24] b. Wash the pellet twice with PBS to remove any residual ethanol.[24] c. Resuspend the cell pellet in 500 µL of PI/RNase A staining solution.[23] d. Incubate for 30-40 minutes at room temperature or 37°C, protected from light.[23]

• Flow Cytometry Analysis: a. Analyze the samples using a flow cytometer. b. Ensure the PI fluorescence is collected on a linear scale.[24] Use a dot plot of pulse area vs. pulse height or width to gate on single cells and exclude doublets and clumps.[20][24] c. Analyze the resulting histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

References

• University of Massachusetts Chan Medical School. (n.d.). DNA Cell Cycle Analysis with PI. Retrieved from [Link]

• Flow Cytometry Core Facility. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link]

• Vaidya, A., et al. (2018). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. International Journal of Medical and Pharmaceutical Sciences.

• Horton, T. (1994). MTT Cell Assay Protocol. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Bio-protocol. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• University of Würzburg. (n.d.). Cell Cycle Analysis by Propidium Iodide (PI) Staining. Retrieved from [Link]

• Soliman, A. M., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry.

• Bio-Rad. (n.d.). Propidium iodide staining of cells for cell cycle analysis protocol. Retrieved from [Link]

• Chmura, S. J., et al. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments.

• Bio-protocol. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• Semantic Scholar. (n.d.). AN OVERVIEW OF QUINOLINE DERIVATIVES AS ANTI-CANCER AGENTS. Retrieved from [Link]

• Abdel-Aziz, M., et al. (2020). In Vitro Anticancer Evaluation of Some Synthesized 2H-Quinolinone and Halogenated 2H-Quinolinone Derivatives as Therapeutic Agents. Anticancer Agents in Medicinal Chemistry.

• Springer Nature Experiments. (n.d.). MTT Assay Protocol. Retrieved from [Link]

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• Mohamed, M. F. A., et al. (2020).

• Request PDF. (n.d.). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. Retrieved from [Link]

• Liu, Q. (n.d.). The Estimation of Absolute IC50 and Its 95% Confidence Interval. Retrieved from [Link]

• Jain, C., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of the Indian Chemical Society.

• Spandidos Publications. (2019). Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real‑time cell monitoring device. Retrieved from [Link]

• MDPI. (2021). Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. Retrieved from [Link]

• PubMed Central. (2025). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Determination of IC50 value of anticancer drug on cell by D2O- single cell Raman spectroscopy. Retrieved from [Link]

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Application Note and Protocols for Antibacterial Screening of 6-Bromoquinolin-4(3H)-one Derivatives

Introduction

Quinoline and its derivatives have long been a cornerstone in the development of antimicrobial agents, with the quinolone class of antibiotics being a prime example.[1][2] These synthetic bactericidal drugs function by inhibiting essential bacterial enzymes, DNA gyrase and topoisomerase IV, which are critical for DNA replication and cell division.[3][][5] The emergence of drug-resistant bacterial strains necessitates the continuous exploration of novel antimicrobial compounds.[5] 6-Bromoquinolin-4(3H)-one derivatives represent a promising scaffold for the development of new antibacterial agents due to their structural similarity to established quinolone antibiotics.[6][7][8] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methods for robust antibacterial screening of these novel compounds.

The protocols detailed herein are designed to be self-validating, emphasizing not just the procedural steps but the underlying scientific principles. This ensures that the generated data is both accurate and reproducible, a critical aspect of preclinical drug development. We will cover the determination of the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), two fundamental parameters in assessing the in vitro efficacy of an antimicrobial agent.[9][10]

Core Principles of Antibacterial Susceptibility Testing

The primary objective of antimicrobial susceptibility testing (AST) is to determine the effectiveness of a compound against a specific microorganism.[11][12] The choice of methodology is crucial and should be guided by the need for quantitative and reproducible results. For initial screening and determination of potency, the broth microdilution method is a widely accepted and standardized technique for determining the MIC.[13][11][14][15] This method provides a quantitative measure of the lowest concentration of the test compound that inhibits the visible growth of a microorganism.[13][15][16]

Following the determination of the MIC, which indicates bacteriostatic activity, it is often necessary to ascertain if the compound is bactericidal (kills the bacteria). This is achieved by determining the MBC, which is the lowest concentration of the antimicrobial agent that results in a significant reduction (typically ≥99.9%) in the initial bacterial inoculum.[10][17]

Potential Mechanism of Action: A Working Hypothesis

Given the structural similarity of 6-bromoquinolin-4(3H)-one derivatives to quinolone antibiotics, it is hypothesized that their primary mechanism of action involves the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[3][][5] These enzymes are essential for managing DNA supercoiling, a process vital for DNA replication, transcription, and repair.[5][15] By forming a stable ternary complex with the enzyme and DNA, these compounds can trap the enzyme in a state where it has cleaved the DNA but is unable to religate it, leading to the accumulation of double-strand breaks and ultimately cell death.[3][5]

Caption: Hypothetical mechanism of action for 6-bromoquinolin-4(3H)-one derivatives.

Experimental Workflow for Antibacterial Screening

A systematic approach is essential for the efficient and accurate screening of novel compounds. The following workflow outlines the key stages, from initial compound preparation to the final determination of bactericidal activity.

Caption: Overall workflow for antibacterial screening of novel compounds.

Detailed Protocols

Materials and Reagents

• Test Compounds: 6-Bromoquinolin-4(3H)-one derivatives, synthesized and purity-confirmed.

• Bacterial Strains: A panel of clinically relevant Gram-positive and Gram-negative bacteria (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Enterococcus faecalis). Quality control (QC) strains such as S. aureus ATCC 29213 and E. coli ATCC 25922 are mandatory.[18]

• Growth Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) for MIC testing and Mueller-Hinton Agar (MHA) for MBC testing and routine culture.[9][17]

• Reagents: Dimethyl sulfoxide (DMSO) for dissolving compounds, sterile saline (0.85% NaCl), 0.5 McFarland turbidity standard.[14]

• Consumables: Sterile 96-well, U-bottom microtiter plates, sterile pipette tips, sterile culture tubes and plates, sterile swabs.[14][17]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[15][19][20][21]

4.2.1. Preparation of Bacterial Inoculum

• From a fresh (18-24 hour) culture on an MHA plate, select 3-5 isolated colonies of the test bacterium.[17]

• Inoculate the colonies into a tube containing 5 mL of CAMHB.

• Incubate at 37°C with shaking until the turbidity matches that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[17]

• Dilute this suspension in CAMHB to achieve a final working inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.[17]

4.2.2. Preparation of Compound Dilutions

• Prepare a stock solution of each 6-bromoquinolin-4(3H)-one derivative in DMSO. The concentration should be 100 times the highest desired test concentration to minimize the final DMSO concentration in the assay.

• In a sterile 96-well microtiter plate, add 100 µL of CAMHB to wells 2 through 12 of a designated row.[17]

• Add 200 µL of the highest concentration of the test compound (prepared in CAMHB) to well 1.

• Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and repeating this process down to well 10.[22] Discard 100 µL from well 10.

• Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (no bacteria).[17]

4.2.3. Inoculation and Incubation

• Add 100 µL of the working bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

• Seal the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[14][15]

4.2.4. Reading and Interpreting the MIC

• Following incubation, visually inspect the wells for turbidity. The growth control well (well 11) should be turbid, and the sterility control well (well 12) should be clear.[15]

• The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism.[13][15][16]

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

The MBC is determined by subculturing from the clear wells of the completed MIC assay.[10][23]

4.3.1. Subculturing

• From each well of the MIC plate that shows no visible growth (the MIC well and all wells with higher concentrations), take a 10-100 µL aliquot.[17]

• Spread the aliquot onto a quadrant of a fresh MHA plate.

• Also, plate an aliquot from the growth control well to confirm the viability of the initial inoculum.

4.3.2. Incubation

• Incubate the MHA plates at 35°C ± 2°C for 24-48 hours.[17]

4.3.3. Reading and Interpreting the MBC

• After incubation, count the number of colonies on each quadrant of the MHA plates.

• The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the number of CFUs compared to the initial inoculum count.[10][17]

Data Presentation and Interpretation

The results of the MIC and MBC assays should be presented in a clear and concise tabular format. This allows for easy comparison of the activity of different derivatives against various bacterial strains.

Table 1: Example Data Presentation for Antibacterial Screening of 6-Bromoquinolin-4(3H)-one Derivatives

Compound ID	Test Organism	MIC (µg/mL)	MBC (µg/mL)	Interpretation (MBC/MIC Ratio)
Derivative 1	S. aureus ATCC 29213	8	16	Bactericidal (≤4)
Derivative 1	E. coli ATCC 25922	16	>64	Bacteriostatic (>4)
Derivative 2	S. aureus ATCC 29213	4	8	Bactericidal (≤4)
Derivative 2	E. coli ATCC 25922	8	16	Bactericidal (≤4)
Ciprofloxacin	S. aureus ATCC 29213	0.5	1	Bactericidal (≤4)
Ciprofloxacin	E. coli ATCC 25922	0.25	0.5	Bactericidal (≤4)

Interpretation of MBC/MIC Ratio:

• Bactericidal: An MBC/MIC ratio of ≤4 indicates that the compound is likely bactericidal.

• Bacteriostatic: An MBC/MIC ratio of >4 suggests that the compound is primarily bacteriostatic at the concentrations tested.

Quality Control

Adherence to stringent quality control measures is paramount for the validity of the screening results.[24]

• Reference Strains: Always include appropriate ATCC quality control strains in each assay run. The resulting MIC values must fall within the acceptable ranges defined by CLSI or EUCAST.[19][25][26][27]

• Purity of Cultures: Ensure that all bacterial cultures are pure.[9]

• Standardization of Inoculum: The accuracy of the inoculum density is critical for reproducible results. Regularly verify the McFarland standard with a spectrophotometer or by plate counts.

• Media and Reagent Quality: Use high-quality, standardized media and reagents from reputable suppliers.

Conclusion

The protocols outlined in this application note provide a robust framework for the initial antibacterial screening of 6-bromoquinolin-4(3H)-one derivatives. By following these standardized methods and adhering to strict quality control, researchers can generate reliable and reproducible data to identify promising lead compounds for further development in the fight against bacterial infections. The systematic determination of both MIC and MBC values will provide a comprehensive in vitro profile of these novel molecules, paving the way for more advanced preclinical and clinical investigations.

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• Correia, S., Poeta, P., & Igrejas, G. (2017). Mechanisms of quinolone action and resistance: where do we stand? Journal of Medical Microbiology, 66(5), 551–559. [Link]

• Hooper, D. C. (1999). Mechanism of action of and resistance to quinolones. Clinical Infectious Diseases, 28(Supplement_1), S13-S22. [Link]

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• Longdom Publishing. (2022). Latest Developed Methods for Antimicrobial Susceptibility Testing. Retrieved from [Link]

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• Szychowska, K., et al. (2024). Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Molecules, 29(17), 3959. [Link]

• World Organisation for Animal Health. (n.d.). Disk diffusion method. Retrieved from [Link]

• European Committee on Antimicrobial Susceptibility Testing. (2026). EUCAST - Home. Retrieved from [Link]

• FWD AMR-RefLabCap. (2022). MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Synthesis and antibacterial evaluation of quinoline–sulfonamide hybrid compounds: a promising strategy against bacterial. Retrieved from [Link]

• FWD AMR-RefLabCap. (2022). Determination of antimicrobial resistance by disk diffusion. Retrieved from [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). Expert Rules. Retrieved from [Link]

• Kumar, J., & Kumar, A. (2021). Synthesis and Antimicrobial Evaluation of New Quinoline Derivatives. Asian Pacific Journal of Health Sciences, 8(3), 1-6. [Link]

• Medires Publishing. (2023). Synthesis And Antibacterial Activity of 6-Bromo-2-(O-Aminophenyl)-3-Amino-Quinazolin-4(3h). Retrieved from [Link]

• U.S. Food & Drug Administration. (2026). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

• National Institute for Communicable Diseases. (n.d.). Antimicrobial susceptibility testing EUCAST disk diffusion method. Retrieved from [Link]

• CHAIN. (2016). ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01. Retrieved from [Link]

• ResearchGate. (n.d.). An overview of 6-bromoquinolin-4-ol derivatives (3a–3h). Retrieved from [Link]

• Murti, Y., Singh, A. K., & Pathak, D. (2011). New 6-Bromo-2-Methyl-3-(Substituted Phenyl)-(3H)-Quinazolin-4-Ones with Antimicrobial and Antiinflammatory Activities. Indian Journal of Pharmaceutical Sciences, 73(1), 93–97. [Link]

• Osarodion, O. P. (2023). Synthesis and Antibacterial Activity of 6-bromo-2-(o-aminophenyl)-3-amino-Quinazolin-4(3H)-one from 6-bromo,2-(o-aminophenyl)-3,1-benzoxazin-4(3H)-one. Advances in Image and Video Processing, 11(3). [Link]

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Molecular docking protocol for quinoline derivatives with protein kinase targets

Application Note: Advanced Molecular Docking Protocol for Quinoline-Based Protein Kinase Inhibitors

Executive Summary & Mechanistic Context

Quinoline and its derivatives represent a highly privileged scaffold in modern oncology and medicinal chemistry. Their "druggability," synthetic accessibility, and versatile binding profiles have led to the FDA approval of several blockbuster kinase inhibitors, including bosutinib, lenvatinib, and cabozantinib[1]. These small molecules primarily function by competitively binding to the highly conserved ATP-binding pocket of protein kinases (e.g., EGFR, VEGFR, c-Met, and ROS1), thereby disrupting aberrant signal transduction pathways responsible for tumor proliferation and angiogenesis[2].

To rationally design next-generation quinoline derivatives, researchers rely heavily on molecular docking—a computational technique that predicts the preferred binding orientation and affinity of a ligand within a receptor's active site. However, docking is not a "plug-and-play" exercise; it requires rigorous thermodynamic and structural considerations to avoid false positives[3]. This application note details a self-validating, causality-driven molecular docking protocol specifically optimized for evaluating quinoline derivatives against protein kinase targets.

Pathway Visualization

Understanding the biological context of the target is the first step in rational drug design. Quinoline-based inhibitors typically target Receptor Tyrosine Kinases (RTKs), blocking the phosphorylation cascade that leads to oncogenesis.

Caption: Simplified RTK signaling pathway illustrating the inhibitory action of quinoline derivatives.

Experimental Workflow Overview

A robust in silico protocol must be systematic. The following workflow outlines the critical phases from preparation to post-docking thermodynamic validation.

Caption: Step-by-step molecular docking workflow ensuring self-validation and high-precision scoring.

Step-by-Step Methodology: Self-Validating Docking Protocol

Phase 1: Ligand Preparation (Quinoline Derivatives)

• Step 1: Import 2D structures of the quinoline derivatives into a preparation tool (e.g., Schrödinger LigPrep or OpenBabel).

• Step 2: Generate 3D conformers and assign protonation states at physiological pH (7.4 ± 1.0).

  • Causality: The basicity of the quinoline nitrogen dictates its protonation state. An incorrect protonation state will falsely model the critical hydrogen-bond acceptor/donor interactions with the kinase hinge region (e.g., Met793 in EGFR)[1].

• Step 3: Perform energy minimization using a reliable force field (e.g., OPLS4 or MMFF94) to resolve steric clashes.

Phase 2: Protein Preparation (Kinase Targets)

• Step 1: Retrieve the high-resolution X-ray crystal structure of the target kinase (e.g., VEGFR2 or ROS1) from the Protein Data Bank (PDB).

• Step 2: Analyze the Activation Loop (A-loop) conformation.

  • Causality: Protein kinases exist in active (DFG-in) or inactive (DFG-out) states. Type I quinoline inhibitors bind the DFG-in state, while Type II inhibitors bind the DFG-out state[4]. Selecting the mismatched protein conformation will result in immediate docking failure due to steric occlusion of the allosteric pocket.

• Step 3: Add missing hydrogen atoms, assign bond orders, and optimize the hydrogen-bond network (e.g., using Schrödinger Protein Preparation Wizard). Remove water molecules unless they are structurally conserved and mediate critical ligand-protein bridging.

Phase 3: Grid Generation and Self-Validation

• Step 1: Define the receptor grid box centered on the co-crystallized ligand within the ATP-binding site. Set the bounding box size to accommodate the largest quinoline derivative in the library (typically 15–20 Å per side).

• Step 2 (Critical Validation): Extract the native co-crystallized ligand and re-dock it into the generated grid using the chosen algorithm (e.g., AutoDock Vina or Glide SP).

• Step 3: Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the native crystal pose.

  • Causality: A protocol is only trustworthy if it is self-validating. An RMSD of ≤ 2.0 Å confirms that the grid parameters, scoring function, and flexibility allowances are accurately calibrated to reproduce experimental reality[5]. If RMSD > 2.0 Å, the grid or protonation states must be re-evaluated.

Phase 4: Molecular Docking Execution

• Step 1: Dock the prepared quinoline library into the validated grid using Extra Precision (XP) or an equivalent high-accuracy scoring function.

• Step 2: Apply constraints if necessary (e.g., enforcing a hydrogen bond with the hinge region), as quinoline scaffolds almost universally anchor to the hinge via their core nitrogen[6].

Phase 5: Post-Docking Analysis and Thermodynamic Profiling

• Step 1: Visually inspect the top-ranked poses. Ensure the quinoline core occupies the adenine-binding pocket and that substituents project into the hydrophobic pockets (e.g., the gatekeeper pocket).

• Step 2: Perform Molecular Mechanics-Generalized Born Surface Area (MM-GBSA) calculations.

  • Causality: Standard docking scores (e.g., kcal/mol) are empirical approximations that often fail to account for solvent entropy and desolvation penalties. MM-GBSA provides a thermodynamically rigorous estimation of the relative binding free energy ( ), significantly reducing false-positive rates and correlating better with in vitro values[6].

Quantitative Data Presentation

To benchmark novel quinoline derivatives, it is essential to compare their predicted profiles against established clinical standards. The table below summarizes key FDA-approved quinoline-based kinase inhibitors, their primary targets, and their functional binding modes.

Drug Name	Primary Kinase Targets	Clinical Indication	Kinase Conformation	Typical Binding Mode
Bosutinib	Abl, Src	Chronic Myelogenous Leukemia (CML)	DFG-in	Type I Competitive
Lenvatinib	VEGFR1-3, FGFR1-4, RET	Thyroid Cancer, Hepatocellular Carcinoma	DFG-in	Type I Competitive
Cabozantinib	c-Met, VEGFR2, RET	Renal Cell Carcinoma, Medullary Thyroid Cancer	DFG-out	Type II Allosteric
Neratinib	EGFR, HER2	Early-stage Breast Cancer	DFG-in	Irreversible (Covalent)

Data synthesized from established pharmacological profiling of FDA-approved small molecule kinase inhibitors[1],[2].

References

• [1] Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Source: nih.gov (PMC). 1

• [6] Molecular Docking and MD Modeling Techniques for the Development of Novel ROS1 Kinase Inhibitors. Source: nih.gov (PMC). 6

• [5] Proposing the Promiscuous Protein Structures in JNK1 and JNK3 for Virtual Screening in Pursuit of Potential Leads. Source: acs.org (ACS Omega). 5

• [2] Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Source: acs.org (Journal of Medicinal Chemistry).2

• [3] Molecular Docking: Considerations of a Low Cost and Suitable Methodology and Some Successful Applications. Source: medwinpublishers.com. 3

• [4] Receptor-based pharmacophore modeling, molecular docking, synthesis and biological evaluation of novel VEGFR-2, FGFR-1, and BRAF multi-kinase inhibitors. Source: nih.gov (PMC). 4

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Application Notes and Protocols for the Synthesis of Fused Heterocyclic Rings from 3-Acetyl-Quinolinone Precursors

Introduction: The Strategic Value of 3-Acetyl-Quinolinone in Heterocyclic Synthesis

The quinolinone scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2][3] The fusion of additional heterocyclic rings onto this privileged structure gives rise to polycyclic systems with enhanced structural complexity and diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][4][5] Among the various synthetic precursors for constructing these fused systems, 3-acetyl-4-hydroxy-2-quinolinone and its derivatives stand out as exceptionally versatile building blocks.[6][7][8]

The strategic importance of the 3-acetyl-quinolinone precursor lies in the reactivity of its constituent functional groups: the enolizable β-dicarbonyl system, the nucleophilic C3 position of the quinolinone ring, and the electrophilic acetyl carbonyl group. This arrangement allows for a wide array of chemical transformations, including condensations, cyclizations, and multicomponent reactions, providing access to a rich diversity of fused heterocyclic architectures.[7][9]

This comprehensive guide provides detailed application notes and protocols for the synthesis of prominent fused heterocyclic rings, such as pyrano[3,2-c]quinolones, furo[3,2-c]quinolones, and pyrimido[4,5-b]quinolines, utilizing 3-acetyl-quinolinone precursors. The methodologies presented herein are grounded in established literature and are designed to be reproducible and adaptable for researchers in drug discovery and organic synthesis.

I. Synthesis of Pyrano[3,2-c]quinolones: Multicomponent and Tandem Strategies

The pyrano[3,2-c]quinolone core is a recurring motif in natural products and synthetic compounds with significant biological activities.[10][11] The 3-acetyl-quinolinone framework provides a direct and efficient entry point to this tricycle through several convergent synthetic strategies.

A. One-Pot Three-Component Synthesis

Multicomponent reactions (MCRs) offer a streamlined approach to complex molecules by combining three or more reactants in a single synthetic operation, thereby enhancing efficiency and reducing waste.[4][11][12] A prevalent MCR for pyrano[3,2-c]quinolones involves the condensation of a 4-hydroxy-quinolin-2-one, an aldehyde, and an active methylene compound.

Reaction Principle: This reaction typically proceeds through an initial Knoevenagel condensation between the aldehyde and the active methylene compound, followed by a Michael addition of the 4-hydroxy-quinolin-2-one to the resulting α,β-unsaturated intermediate. Subsequent intramolecular cyclization and dehydration afford the final pyrano[3,2-c]quinolone product. The choice of catalyst is crucial in promoting this cascade of reactions.

Experimental Protocol: Synthesis of 2-Amino-4-aryl-6-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile [4][11]

• Reactants:

  • 4-Hydroxy-1-methyl-2(1H)-quinolinone (1.0 eq)

  • Aromatic aldehyde (1.0 eq)

  • Malononitrile (1.0 eq)

  • Ethanolamine (catalytic amount, ~10 mol%)

• Solvent: Water or Ethanol

• Procedure:

  • To a stirred suspension of 4-hydroxy-1-methyl-2(1H)-quinolinone and the aromatic aldehyde in the chosen solvent, add malononitrile and a catalytic amount of ethanolamine.

  • Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • The precipitated solid product is collected by filtration, washed with cold ethanol, and dried under vacuum to afford the pure pyrano[3,2-c]quinolone derivative.

Causality of Experimental Choices:

• Catalyst: Ethanolamine, a mild organic base, is effective in catalyzing both the Knoevenagel condensation and the subsequent Michael addition/cyclization cascade without promoting unwanted side reactions.

• Solvent: The use of water or ethanol as a solvent aligns with the principles of green chemistry, offering an environmentally benign reaction medium.[11]

• One-Pot Nature: This approach avoids the isolation of intermediates, saving time and resources while often improving overall yield.

B. Acid-Catalyzed Tandem Reaction with Propargylic Alcohols

An alternative and elegant route to pyrano[3,2-c]quinolones involves a tandem reaction between 4-hydroxy-quinolin-2-ones and propargylic alcohols, catalyzed by an acid.[13]

Reaction Principle: This transformation is believed to proceed via a Friedel-Crafts-type allenylation of the 4-hydroxy-quinolin-2-one with the in situ generated allenyl cation from the propargylic alcohol. This is followed by a 6-endo-dig cyclization of the resulting allene intermediate to furnish the pyran ring.[13]

Experimental Protocol: Synthesis of Pyrano[3,2-c]quinolones from Propargylic Alcohols [13]

• Reactants:

  • 4-Hydroxy-1-methyl-2(1H)-quinolinone (1.0 eq)

  • Propargylic alcohol (1.2 eq)

  • p-Toluenesulfonic acid (p-TsOH) (20 mol%)

• Solvent: Dichloroethane (DCE)

• Procedure:

  • To a solution of 4-hydroxy-1-methyl-2(1H)-quinolinone and the propargylic alcohol in DCE, add p-TsOH.

  • Heat the reaction mixture at reflux until the starting material is consumed (monitored by TLC).

  • After cooling to room temperature, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired pyrano[3,2-c]quinolone.

Data Summary: Synthesis of Pyrano[3,2-c]quinolones

Method	Precursors	Catalyst	Solvent	Yield (%)	Reference
Multicomponent Reaction	4-Hydroxy-1-methyl-2(1H)-quinolinone, Aromatic Aldehyde, Malononitrile	Ethanolamine	Water/Ethanol	67-95	[4][11]
Tandem Reaction	4-Hydroxy-1-methyl-2(1H)-quinolinone, Propargylic Alcohol	p-TsOH	DCE	Moderate to High	[13]

Workflow for Pyrano[3,2-c]quinolone Synthesis

Caption: Synthetic routes to Pyrano[3,2-c]quinolones.

II. Synthesis of Furo- and Benzo[f]uro[3,2-c]quinolines: Intramolecular Cyclization Strategies

The fusion of a furan or benzofuran ring to the quinolinone core gives rise to furo[3,2-c]quinolines and benzofuro[3,2-c]quinolines, respectively. These scaffolds are of interest for their potential as antileukemia agents.[14][15] Intramolecular cyclization is a powerful strategy for the construction of these fused systems.

A. Synthesis of Furo[3,2-c]quinolones via O-Alkylation and Cyclization

The reaction of 3-acetyl-4-hydroxy-quinolinones with α-halocarbonyl compounds can lead to the formation of furo[3,2-c]quinolones.[3]

Reaction Principle: The reaction proceeds through an initial O-alkylation of the 4-hydroxy group of the quinolinone with the α-halocarbonyl compound. The resulting intermediate can then undergo an intramolecular cyclization, likely through a condensation reaction involving the acetyl group and the active methylene group of the introduced side chain, to form the furan ring.

Experimental Protocol: Synthesis of Furo[3,2-c]quinolones [3]

• Reactants:

  • 3-Acetyl-4-hydroxy-1-methyl-2(1H)-quinolinone (1.0 eq)

  • α-Chloroacetylacetone (or other α-halocarbonyl) (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Solvent: Dry Acetone or Dimethylformamide (DMF)

• Procedure:

  • A mixture of 3-acetyl-4-hydroxy-1-methyl-2(1H)-quinolinone and anhydrous K₂CO₃ in the chosen solvent is stirred at room temperature.

  • The α-halocarbonyl compound is added dropwise to the suspension.

  • The reaction mixture is heated to reflux and the reaction is monitored by TLC.

  • After completion, the solvent is removed under reduced pressure.

  • The residue is treated with water and the resulting solid is filtered, washed with water, and recrystallized from an appropriate solvent to give the furo[3,2-c]quinolone.

B. Synthesis of Benzofuro[3,2-c]quinolines via Demethylation-Cyclization Cascade

A clever approach for the synthesis of benzofuro[3,2-c]quinolines involves starting from 3-(2-methoxyphenyl)quinolin-4(1H)-ones.[14][15]

Reaction Principle: This strategy relies on the demethylation of the methoxy group on the phenyl ring at the 3-position of the quinolinone. The resulting hydroxyl group can then undergo an intramolecular nucleophilic aromatic substitution or a related cyclization reaction to form the benzofuran ring. This can be achieved in a stepwise or one-pot manner.[14]

Experimental Protocol: Stepwise Synthesis of Benzofuro[3,2-c]quinolines [14]

• Reactants:

  • 3-(2-Methoxyphenyl)quinolin-4(1H)-one (1.0 eq)

  • Boron tribromide (BBr₃) (for demethylation)

  • A suitable base (e.g., K₂CO₃) for cyclization

• Solvents: Dichloromethane (DCM) for demethylation, DMF for cyclization

• Procedure (Stepwise):

  • Demethylation: Dissolve the 3-(2-methoxyphenyl)quinolin-4(1H)-one in dry DCM and cool to 0°C. Add BBr₃ dropwise and stir the mixture at room temperature until the reaction is complete (TLC monitoring). Quench the reaction carefully with methanol and water. Extract the product and purify to obtain the 3-(2-hydroxyphenyl)quinolin-4(1H)-one intermediate.

  • Cyclization: Dissolve the intermediate in DMF, add a base such as K₂CO₃, and heat the mixture to promote intramolecular cyclization. After completion, work up the reaction to isolate the benzofuro[3,2-c]quinoline product.

Mechanism of Benzofuro[3,2-c]quinoline Formation

Caption: Demethylation-cyclization cascade for benzofuro[3,2-c]quinolines.

III. Synthesis of Pyrimido[4,5-b]quinolines: Reactions with Binucleophiles

The pyrimido[4,5-b]quinoline scaffold is another important class of fused heterocycles with a wide range of biological activities.[5][16][17][18] The 3-acetyl-quinolinone precursor can be readily converted to this ring system by reaction with various binucleophilic reagents.

A. Condensation with Urea, Thiourea, and Guanidine

Reaction Principle: The reaction of 3-acetyl-4-hydroxy-quinolinones with binucleophiles like urea, thiourea, or guanidine proceeds through a condensation reaction involving the acetyl group and the adjacent enolizable ketone, leading to the formation of the pyrimidine ring. The exact mechanism may vary depending on the specific reactants and conditions, but it generally involves the formation of an intermediate that undergoes cyclization and dehydration.

Experimental Protocol: Synthesis of Pyrimido[4,5-b]quinolines [17]

• Reactants:

  • 2-Amino-4-aryl-1,4,5,6,7,8-hexahydro-5-oxoquinoline-3-carbonitrile (derived from a Hantzsch-type reaction, which can be considered a functionalized quinolinone precursor) (1.0 eq)

  • Thiourea (or Urea/Guanidine) (1.1 eq)

  • Hydrochloric acid (catalytic amount)

• Solvent: Absolute Ethanol

• Procedure:

  • A mixture of the starting quinoline-3-carbonitrile and thiourea in absolute ethanol containing a few drops of concentrated hydrochloric acid is refluxed for several hours.

  • The progress of the reaction is monitored by TLC.

  • After completion, the reaction mixture is cooled, and the precipitated product is filtered, washed with ethanol, and recrystallized to give the pure pyrimido[4,5-b]quinoline derivative.

Causality of Experimental Choices:

• Binucleophiles: Urea, thiourea, and guanidine provide the necessary N-C-N fragment for the construction of the pyrimidine ring.

• Acid Catalyst: The acid catalyst activates the carbonyl group of the acetyl function, facilitating the initial condensation with the binucleophile.

B. Multicomponent Synthesis of Pyrimido[4,5-b]quinolinediones

A multicomponent approach can also be employed for the synthesis of more complex pyrimido[4,5-b]quinolinediones.[16]

Reaction Principle: This method often involves the reaction of an aminopyrimidine derivative, a β-diketone (like dimedone), and an aromatic aldehyde. This can be viewed as building the quinoline ring onto a pre-existing pyrimidine, but the underlying principles of condensation and cyclization are similar. Ultrasound irradiation can be used to promote these reactions.[16]

Experimental Protocol: Ultrasound-Assisted Synthesis of Pyrimido[4,5-b]quinolinediones [16]

• Reactants:

  • 6-Aminopyrimidine derivative (e.g., 6-amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one) (1.0 eq)

  • Dimedone (1.0 eq)

  • Aromatic aldehyde (1.0 eq)

• Solvent: Acetic Acid or Ethanol

• Procedure:

  • Combine the aminopyrimidine, dimedone, and aromatic aldehyde in the chosen solvent.

  • Subject the reaction mixture to ultrasound irradiation at a suitable temperature until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture, and collect the solid product by filtration.

  • Wash the product with a suitable solvent and dry to obtain the desired pyrimido[4,5-b]quinolinedione.

Causality of Experimental Choices:

• Ultrasound Irradiation: The use of ultrasound can enhance the reaction rate and yield by providing localized high temperatures and pressures through acoustic cavitation, leading to more efficient mixing and mass transfer.[16]

Data Summary: Synthesis of Pyrimido[4,5-b]quinolines

Method	Precursors	Conditions	Yield (%)	Reference
Condensation	2-Amino-quinoline-3-carbonitrile, Thiourea	Reflux in Ethanol, HCl cat.	Good	[17]
Multicomponent	Aminopyrimidine, Dimedone, Aromatic Aldehyde	Ultrasound, Acetic Acid	Good	[16]

IV. Conclusion and Future Perspectives

The 3-acetyl-quinolinone scaffold has proven to be a remarkably versatile and powerful precursor for the synthesis of a wide array of fused heterocyclic ring systems. The methodologies outlined in this guide, including multicomponent reactions, tandem cyclizations, and reactions with binucleophiles, provide researchers with a robust toolkit for accessing pyrano[3,2-c]quinolones, furo[3,2-c]quinolines, benzofuro[3,2-c]quinolines, and pyrimido[4,5-b]quinolines.

The ability to readily construct these complex molecular architectures is of paramount importance for the development of new therapeutic agents and functional materials. Future research in this area will likely focus on the development of even more efficient and sustainable synthetic methods, such as the use of novel catalysts, flow chemistry, and further exploration of the substrate scope to generate libraries of diverse fused quinolinone derivatives for biological screening. The continued exploration of the rich chemistry of 3-acetyl-quinolinones will undoubtedly lead to the discovery of new and valuable heterocyclic compounds.

References

• Zhang, H., et al. (2020). Design, Synthesis, and In Vitro Evaluation of Benzofuro[3,2-c]Quinoline Derivatives as Potential Antileukemia Agents. Molecules, 25(1), 203. [Link][14][15]

• Gogoi, P., et al. (2021). A Mild and Metal Free Effective Route for the Synthesis of the Benzofuro[3,2-c]quinoline Frame Work via Pictet-Spengler Reaction. ChemistrySelect, 6(32), 8343-8347. [Link][19]

• Kumar, A., et al. (2021). Multicomponent Synthesis of Pyrano (3, 2-c) Quinolone Fused Spirochromenes. Polycyclic Aromatic Compounds, 1-11. [Link][12]

• Khan, I., et al. (2020). Synthesis and Biological Screening of Pyrano[3,2-c]quinoline Analogues as Anti-inflammatory and Anticancer Agents. ACS Omega, 5(29), 18265-18277. [Link][4]

• ResearchGate. Synthesis of Benzofuro[3,2-c]isoquinolines through Anionic Intramolecular Cyclization. [Link][20]

• Wang, X., et al. (2016). Synthesis of pyrano[3,2-c]quinolones and furo[3,2-c]quinolones via acid-catalyzed tandem reaction of 4-hydroxy-1-methylquinolin-2(1H)-one and propargylic alcohols. RSC Advances, 6(10), 8157-8164. [Link][13]

• Radini, I. A., et al. (2018). Ecofriendly and simple synthesis of pyrano[3,2-c]quinolone in water via an efficient one-pot three-component reaction. European Journal of Chemistry, 9(1), 44-48. [Link][11]

• ResearchGate. Various synthetic approach for benzofuro[3,2‐c]quinolines. [Link]

• ResearchGate. Synthesis of benzofuro[3,2-c]quinolin-6(5H)-ones 83. [Link][1]

• Valdés-García, G., et al. (2024). Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Journal of the Iranian Chemical Society, 1-13. [Link][16]

• ResearchGate. 3-Acetylquinoline Derivatives: Synthesis and Reactions (A Review). [Link][9]

• ResearchGate. AlCl3-Catalyzed Intramolecular Cyclization of N-Arylpropynamides with N-Sulfanylsuccinimides: Divergent Synthesis of 3-Sulfenyl Quinolin-2-ones and Azaspiro[4][10]trienones. [Link]

• Organic Chemistry Portal. Iodine-Mediated Intramolecular Electrophilic Aromatic Cyclization in Allylamines: A General Route to Synthesis of Quinolines, Pyrazolo[4,3-b]pyridines, and Thieno[3,2-b]pyridines. [Link]

• Ghorab, M. M., et al. (2015). Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives. Journal of Heterocyclic Chemistry, 52(5), 1464-1469. [Link][17]

• Boruah, M., et al. (2019). A green synthesis of pyrimido[4,5-b]quinolines and pyrido[2,3-d]pyrimidines via a mechanochemical approach. Organic & Biomolecular Chemistry, 17(3), 573-579. [Link][18]

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• Brimble, M. A., et al. (2018). Synthesis of Indoloquinolines: An Intramolecular Cyclization Leading to Advanced Perophoramidine-Relevant Intermediates. Molecules, 23(11), 2947. [Link]

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• Fathy, U., et al. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agent. Pharmacognosy Journal, 13(2), 550-562. [Link][2]

• ResearchGate. Syntheses of 3-acyl-4-hydroxy-2(1H)-quinolones. [Link][6]

• Pharmacognosy Journal. Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. [Link][5]

• Wikipedia. Thorpe reaction. [Link]

• El-Sayed, N. N. E., et al. (2025). Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications. RSC Advances, 15(26), 18037-18080. [Link][7]

• Reddy, T. R., et al. (2012). Synthesis of 3-substituted quinolin-2(1H)-ones via the cyclization of o-alkynylisocyanobenzenes. Organic & Biomolecular Chemistry, 10(4), 799-805. [Link]

• Shestopalov, A. M., et al. (2024). A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives. Beilstein Journal of Organic Chemistry, 20, 316-327. [Link]

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• Buchler GmbH. Thorpe-Ziegler reaction. [Link]

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• Semantic Scholar. Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications. [Link][8]

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• Daress, N., et al. (2022). Synthesis and Biological Activity of 3-(Heteroaryl)quinolin-2(1H)-ones Bis-Heterocycles as Potential Inhibitors of the Protein Folding Machinery Hsp90. Molecules, 27(2), 434. [Link]

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Technical Notes & Optimization

Gould-Jacobs Cyclization: Technical Support &amp; Troubleshooting Guide

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center for the Gould-Jacobs reaction. This guide is designed for researchers, chemists, and drug development professionals who utilize this powerful reaction for the synthesis of 4-hydroxyquinolines and their derivatives.[1][2][3] As a cornerstone reaction in heterocyclic chemistry, its successful execution is often critical. However, the typically harsh reaction conditions, particularly the high-temperature cyclization step, can lead to challenges with yield and purity.

This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the Gould-Jacobs reaction and what is it used for?

The Gould-Jacobs reaction is a multi-step organic synthesis used to prepare 4-hydroxyquinoline derivatives.[1] The sequence begins with the condensation of an aniline with an alkoxymethylenemalonic ester (e.g., diethyl ethoxymethylenemalonate, DEEM) to form an anilidomethylenemalonate intermediate. This intermediate then undergoes a high-temperature, thermal cyclization to yield a 4-hydroxy-3-carboalkoxyquinoline.[1][4] Subsequent steps of saponification (hydrolysis) and decarboxylation can be performed to furnish the final 4-hydroxyquinoline.[5][6] This scaffold is a vital structural motif in many pharmaceutical agents, including antimalarials, antibacterials, and anticancer drugs.[6]

Q2: What is the underlying mechanism of the Gould-Jacobs reaction?

The reaction proceeds through two key stages:

• Condensation: The process starts with a nucleophilic attack from the aniline's nitrogen atom on the electrophilic carbon of the alkoxymethylenemalonate. This is followed by the elimination of an alcohol (like ethanol) to form the stable anilidomethylenemalonate intermediate.[1]

• Cyclization: This is the yield-determining and most challenging step. At high temperatures (typically >250 °C), the intermediate undergoes a pericyclic 6-electron electrocyclization, followed by tautomerization, to form the aromatic quinolone ring system.[1][7]

Caption: Key stages of the Gould-Jacobs reaction pathway.

Troubleshooting Guide: Improving Low Yields

This section addresses specific experimental issues that can lead to diminished yields and provides actionable solutions.

Q3: My initial condensation reaction to form the anilidomethylenemalonate intermediate is low-yielding. What's going wrong?

This is a common first hurdle. The issue often lies with either incomplete reaction or reagent instability.

• Possible Cause 1: Incomplete Reaction. The condensation is an equilibrium process. To drive it forward, ensure the ethanol byproduct is effectively removed.

• Possible Cause 2: Reagent Decomposition. Diethyl ethoxymethylenemalonate (DEEM) can degrade over time. The aniline should also be of high purity.

Recommended Solutions

Use a Slight Excess of Malonic Ester: Employing a 1.0 to 1.2 molar equivalent of DEEM can help drive the reaction to completion.[4]

Monitor the Reaction: Use Thin Layer Chromatography (TLC) or LC-MS to track the consumption of the aniline starting material to determine the optimal reaction time (typically 1-2 hours at 100-130°C).[4][8]

Ensure Reagent Quality: Use fresh, high-quality DEEM and purified aniline for the best results.[4]

Consider Microwave Conditions: For rapid synthesis, microwave irradiation of a neat mixture of the aniline and DEEM (e.g., at 170°C for 7 minutes) can provide the intermediate in excellent yield and drastically reduce reaction time compared to conventional heating.

Q4: The cyclization step is not working. I'm recovering the intermediate or seeing a complex mixture. How can I fix this?

Incomplete cyclization is the most frequent cause of low overall yield. The high activation energy of this step is the primary challenge.

• Possible Cause 1: Insufficient Temperature. The thermal cyclization requires significant thermal energy, typically in the range of 250-300°C.[4] Conventional heating methods may not achieve or maintain this temperature effectively and evenly.

• Possible Cause 2: Insufficient Reaction Time. While high temperature is key, the reaction also needs adequate time at that temperature to proceed to completion.

Caption: A logical workflow for troubleshooting poor cyclization.

Q5: I'm getting a high yield, but my product is a dark, tarry substance. How can I prevent this?

The formation of tar is a classic sign of thermal decomposition.[4] The very conditions needed to promote cyclization can also degrade both the starting material and the product.

• Possible Cause: Decomposition at High Temperatures. Localized overheating or prolonged exposure to high temperatures can cause unwanted side reactions and polymerization.

Recommended Solutions

Optimize Temperature and Time: A delicate balance is required. Perform small-scale optimization experiments to find the sweet spot that maximizes cyclization while minimizing degradation.[4] Often, a slightly lower temperature for a longer duration is better than a very high temperature for a short time.

Use a High-Boiling, Inert Solvent: Solvents like Dowtherm A (a eutectic mixture of diphenyl ether and biphenyl) or mineral oil are essential for conventional heating.[7] They provide a stable, high-temperature bath, ensure even heat distribution, and prevent localized scorching. Using such a solvent can increase yields up to 95%.[7][9]

Work Under an Inert Atmosphere: Conducting the reaction under a nitrogen or argon atmosphere can mitigate oxidative side reactions that contribute to tar formation.[4]

Q6: Are there alternatives to the harsh thermal conditions for the cyclization step?

Yes. Modern methods can circumvent the need for extremely high temperatures, often leading to cleaner reactions and better yields.

• Alternative 1: Microwave-Assisted Synthesis. Microwave heating is a highly efficient method for providing the energy required for cyclization. It allows for rapid heating to temperatures above the solvent's boiling point in a sealed vessel, dramatically shortening reaction times from hours to minutes.[4][10]

• Alternative 2: Acid Catalysis. Certain Brønsted or Lewis acids can promote the cyclization under significantly milder conditions. Eaton's reagent (7.7% P₂O₅ in methanesulfonic acid) is a particularly effective option, enabling cyclization at temperatures around 80-100°C with good to excellent yields. Other reagents like polyphosphoric acid (PPA) or POCl₃ have also been employed.[2]

Table 1: Comparison of Cyclization Conditions for Aniline and DEEM

Method	Temperature (°C)	Time	Typical Isolated Yield (%)	Reference
Conventional Heating	250 - 260	30 - 60 min	Can be low; up to 95% with solvent	[4][7][9]
Microwave (No Solvent)	250	20 min	1%	[11]
Microwave (No Solvent)	300	2 min	37%	[11]
Microwave (No Solvent) - Optimized	300	5 min	47%	[11]
Eaton's Reagent	80 - 100	2 h	~60% (average for various anilines)

This data highlights that for microwave synthesis, a thorough optimization of both temperature and time is critical to maximize yield and prevent degradation.[11]

Q7: How do substituents on the aniline starting material affect the reaction?

The electronic nature of the aniline substituent has a significant impact on the nucleophilicity of the arene ring, which is crucial for the cyclization step.

• Electron-Donating Groups (EDGs): Anilines with EDGs (e.g., -OCH₃, -CH₃) at the meta-position are generally very effective, as they activate the ortho-positions for the electrophilic cyclization.[1][4]

• Electron-Withdrawing Groups (EWGs): Anilines with EWGs (e.g., -Cl, -NO₂) are less reactive. The cyclization becomes more difficult ("sluggish") and may require more forcing conditions (higher temperatures or longer reaction times) to achieve a reasonable yield.[4]

Experimental Protocols

Protocol 1: Conventional High-Temperature Synthesis

This protocol uses a high-boiling inert solvent to achieve the necessary temperature for cyclization.[9]

• Condensation: In a round-bottom flask, combine the aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq). Heat the mixture at 110-130°C for 1-2 hours. Monitor the reaction by TLC to confirm the formation of the anilidomethylenemalonate intermediate.

• Cyclization: To the crude intermediate, add a high-boiling solvent such as Dowtherm A or diphenyl ether. Heat the mixture to reflux (typically 250-260 °C) under an inert atmosphere (N₂). Maintain this temperature for 30-60 minutes, monitoring progress by TLC.

• Work-up and Purification: Cool the reaction mixture to room temperature. Add a non-polar solvent like hexane or petroleum ether to precipitate the crude product. Collect the solid by vacuum filtration and wash thoroughly with the non-polar solvent to remove the high-boiling solvent. Dry the product under vacuum. If an oil is obtained or further purity is needed, perform column chromatography.[4]

Protocol 2: Microwave-Assisted Synthesis

This protocol, adapted from literature, offers a significant improvement in reaction time.[8]

• Reaction Setup: In a 2-5 mL microwave vial, add the aniline (e.g., 2.0 mmol) and an excess of diethyl ethoxymethylenemalonate (DEEM, e.g., 6.0 mmol). The excess DEEM can serve as both a reagent and a solvent.[8]

• Microwave Irradiation: Seal the vial and place it in a dedicated microwave reactor. Heat the mixture to the optimized temperature (e.g., 300 °C) and hold for the optimized time (e.g., 5 minutes).[11] Caution: This reaction will generate high pressure.

• Isolation: After the reaction, allow the vial to cool completely to room temperature. A precipitate of the product should form.

• Purification: Filter the solid product and wash with a small amount of ice-cold acetonitrile or another suitable solvent. Dry the resulting solid under vacuum.

Protocol 3: Eaton's Reagent-Catalyzed Cyclization

This protocol provides a milder alternative to high-temperature thermal cyclization.

• Intermediate Synthesis: First, synthesize and isolate the anilidomethylenemalonate intermediate using Protocol 1 (Step 1) or a suitable literature procedure.

• Cyclization: To the dried intermediate (1.0 eq), add Eaton's reagent (P₂O₅ in MeSO₃H). Heat the mixture at 80-100 °C for approximately 2 hours.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. Basify the aqueous solution with a suitable base (e.g., NaOH solution) to precipitate the product.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallize from a suitable solvent if necessary.

References

• 4

• 12

• 9

• 8

Sources

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• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Product Decomposition During Thermal Cyclization of Quinolinones

Welcome to the Technical Support Center for quinolinone synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing product decomposition during the critical thermal cyclization step. Our goal is to move beyond simple procedural lists and delve into the causality behind experimental choices, ensuring the scientific integrity and success of your work.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes that involve thermal cyclization for quinolinone synthesis?

A1: Several classical and highly utilized named reactions rely on thermal cyclization to form the quinolinone core. These include the Conrad-Limpach and the Gould-Jacobs reactions.[1][2][3] The Conrad-Limpach synthesis is particularly noted for preparing 4-quinolones and often requires high-boiling point solvents to facilitate the formation of a high-energy imine-enol tautomer necessary for cyclization.[2][4] The Gould-Jacobs reaction is another important thermal cyclization method that leads to the quinolin-4-one backbone.[2]

Q2: Why are high temperatures often required for these cyclization reactions, and what are the primary risks?

A2: High temperatures, often exceeding 250 °C, are necessary to overcome the activation energy barrier for the cyclization step.[2] This is particularly true in reactions like the Conrad-Limpach synthesis, where the process involves the formation of a high-energy intermediate and the temporary disruption of the aromaticity of the aniline ring.[4] The primary risk associated with these high temperatures is product decomposition and the formation of undesirable side reactions, which can lead to complex purification challenges and low yields.[2][5]

Q3: What are the typical signs of product decomposition during my experiment?

A3: Visual cues are often the first indication of decomposition. The reaction mixture may darken significantly, turning into a "black polymeric goo," which suggests the formation of tar-like byproducts.[5] Analytically, you may observe multiple spots on a Thin-Layer Chromatography (TLC) plate that are difficult to separate, or the appearance of unexpected peaks in your High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) analysis. A significant decrease in the yield of the desired product is also a clear indicator of decomposition.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low to No Yield of the Desired Quinolinone Product

Probable Cause A: Insufficient Cyclization Temperature

The thermal cyclization step is often the most energy-demanding part of the synthesis. If the temperature is too low, the reaction may not proceed to completion, resulting in a low yield of the desired quinolinone. In some cases, a decrease in temperature has been shown to directly correlate with a decrease in product yield.[6]

• Solution:

  • Solvent Selection: The choice of a high-boiling point solvent is critical. Solvents with boiling points above 250 °C generally give the best yields.[4] Dowtherm A, 1,2,4-trichlorobenzene, and 2-nitrotoluene are effective options.[4]

  • Temperature Optimization: Systematically increase the reaction temperature in increments of 10-20 °C, carefully monitoring the reaction progress by TLC or HPLC. Be aware that excessively high temperatures can lead to decomposition.[2]

Solvent	Boiling Point (°C)	Reported Yield (%)
Methyl Benzoate	199	25
Iso-butyl Benzoate	247	66
2-Nitrotoluene	222	~65
1,2,4-Trichlorobenzene	214	~65
2,6-di-tert-butylphenol	264	65

Data adapted from a study on the Conrad-Limpach synthesis.[4]

Probable Cause B: Premature Decomposition of Starting Materials or Intermediates

The starting materials or key intermediates in quinolinone synthesis can be thermally labile. Prolonged exposure to high temperatures, even if necessary for cyclization, can lead to their degradation before the desired product is formed.

• Solution:

  • Slow Addition of Reactants: Instead of adding all reactants at the beginning, consider a slow, controlled addition of the more sensitive reactant to the hot reaction mixture. This minimizes its residence time at high temperatures.

  • Use of Milder Catalysts: In some syntheses, a milder catalyst can lower the required reaction temperature, thereby reducing the risk of decomposition.[1]

  • Microwave-Assisted Synthesis: This technique can significantly reduce reaction times, minimizing the exposure of reactants to high temperatures and often improving yields.[7]

Issue 2: Formation of Polymeric Byproducts and Tar

Probable Cause: Acid-Catalyzed Polymerization

In syntheses like the Skraup and Doebner-von Miller reactions, the acidic conditions and high temperatures can promote the polymerization of reactants or intermediates, leading to the formation of a gummy or tarry residue.[5]

• Solution:

  • Temperature Control: Maintain strict control over the reaction temperature. Overheating is a common cause of excessive polymerization.[5]

  • Two-Phase System: For the Doebner-von Miller synthesis, utilizing a two-phase system can sequester the carbonyl compound in an organic phase, reducing its concentration in the acidic aqueous phase and thereby minimizing polymerization.[5]

  • Purification Strategy: While not a preventative measure, steam distillation can be an effective method to separate the volatile quinolinone product from non-volatile polymeric tars during workup.[5]

Issue 3: Presence of Multiple, Difficult-to-Separate Side Products

Probable Cause A: Lack of Regioselectivity

When using unsymmetrical starting materials, such as in the Combes synthesis with an unsymmetrical β-diketone, the cyclization can occur at different positions, leading to a mixture of regioisomers.[5]

• Solution:

  • Catalyst and Solvent Screening: The choice of acid catalyst and solvent can influence the regioselectivity of the reaction. Experiment with different Brønsted or Lewis acids to favor the formation of the desired isomer.

  • Temperature Adjustment: Lower temperatures may favor the kinetic product, while higher temperatures can lead to the thermodynamically more stable product.[8]

Probable Cause B: Competing Reaction Pathways

Depending on the specific quinolinone synthesis, various side reactions can compete with the desired cyclization. For instance, in the Friedländer synthesis, aldol condensation of the ketone starting material can be a significant side reaction.[7]

• Solution:

  • Stoichiometric Control: Careful control of the reactant stoichiometry is crucial to disfavor side reactions.

  • Purity of Starting Materials: Ensure the high purity of your starting materials, as impurities can act as catalysts for or participate in undesired side reactions.[1][7]

Experimental Protocols

Protocol 1: General Setup for Thermal Cyclization under an Inert Atmosphere

To prevent oxidative decomposition, it is often beneficial to perform high-temperature reactions under an inert atmosphere.

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven to remove any residual moisture.

• Assembly: Assemble the reaction apparatus (e.g., a three-neck round-bottom flask equipped with a condenser, thermometer, and nitrogen/argon inlet).

• Inert Gas Purge: Purge the system with a slow stream of nitrogen or argon for 10-15 minutes to displace any air.

• Reagent Addition: Add the solvent and less sensitive reagents to the flask.

• Heating: Begin heating the mixture to the desired reaction temperature.

• Controlled Addition: If required, add any temperature-sensitive reagents slowly via a dropping funnel.

• Reaction Monitoring: Maintain a positive pressure of inert gas throughout the reaction and monitor its progress by TLC or HPLC.

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

Regularly monitoring the reaction is essential to determine the optimal reaction time and prevent product degradation from prolonged heating.[7]

• Sample Preparation: At regular intervals (e.g., every 30-60 minutes), carefully withdraw a small aliquot of the reaction mixture and dissolve it in a suitable solvent (e.g., ethyl acetate or dichloromethane).

• TLC Plate Spotting: Spot the diluted sample onto a TLC plate alongside the starting material(s) as a reference.

• Elution: Develop the TLC plate in an appropriate solvent system that provides good separation of the starting materials and the product.

• Visualization: Visualize the spots under a UV lamp or by using an appropriate staining agent.

• Interpretation: The reaction is complete when the starting material spot has disappeared and the product spot is at its most intense. The formation of new, lower Rf spots may indicate decomposition.

Visualizing the Troubleshooting Process

The following diagram illustrates a logical workflow for troubleshooting common issues encountered during the thermal cyclization of quinolinones.

Caption: Troubleshooting workflow for quinolinone thermal cyclization.

References

• Thermal Decomposition of Quinoline and Isoquinoline. The Role of 1-Indene Imine Radical. (n.d.). pubs.acs.org. Retrieved March 28, 2026, from [Link]

• A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones - PMC. (n.d.). . Retrieved March 28, 2026, from [Link]

• Thermal cyclization mediated synthesis of bioactive 4‐quinolones. (n.d.). . Retrieved March 28, 2026, from [Link]

• Solvent-Dependent Cyclization of 2-Alkynylanilines and ClCF2COONa for the Divergent Assembly of N-(Quinolin-2-yl)amides and Quinolin-2(1H)-ones | Organic Letters. (2021, July 14). pubs.acs.org. Retrieved March 28, 2026, from [Link]

• Optimization of the cyclization reaction conditions a | Download Table. (n.d.). . Retrieved March 28, 2026, from [Link]

• Synthesis of 2‑Quinolones via Thiolate-Mediated Cyclization of (E)‑2-Aminocinnamic Acid Derivatives - PMC. (n.d.). . Retrieved March 28, 2026, from [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC. (2025, January 3). . Retrieved March 28, 2026, from [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies - MDPI. (2025, April 30). . Retrieved March 28, 2026, from [Link]

• Nickel-Catalyzed Intermolecular Cyclization of 2-Bromobenzamide: A General Strategy for Synthesizing 6(5H)-Phenanthridinone Derivatives - MDPI. (2026, April 2). . Retrieved March 28, 2026, from [Link]

• Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization. (n.d.). rsc.org. Retrieved March 28, 2026, from [Link]

• A Thermal [2+2] Cycloaddition/Retro-4π-Electrocyclization Reaction of p-Quinone Methides with Alkyne and a Mechanistic Investigation: Ingress of a Vinyl Fuchsone Pharmacophore | Organic Letters. (2025, August 21). pubs.acs.org. Retrieved March 28, 2026, from [Link]

• Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization. (n.d.). pubs.rsc.org. Retrieved March 28, 2026, from [Link]

• Oxidative cyclization toward the synthesis of quinoline. A) Model... (n.d.). . Retrieved March 28, 2026, from [Link]

• Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC. (n.d.). . Retrieved March 28, 2026, from [Link]

• Thermal [3 + 2] cycloaddition of N-iminoquiazoline ylides with allenoates for synthesis of tetrahydropyrazoloquinazoline derivatives | Request PDF. (n.d.). . Retrieved March 28, 2026, from [Link]

• An Efficient Low-Temperature Route to Polycyclic Isoquinoline Salt Synthesis via C−H Activation with [Cp*MCl2]2 (M = Rh, Ir) | Journal of the American Chemical Society. (2008, August 21). pubs.acs.org. Retrieved March 28, 2026, from [Link]

• Synthesis of quinolines via sequential addition and I 2 -mediated desulfurative cyclization. (2021, December 6). pubs.rsc.org. Retrieved March 28, 2026, from [Link]

• Quinolines by Three-Component Reaction: Synthesis and Photophysical Studies. (2025, December 18). . Retrieved March 28, 2026, from [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS - IIP Series. (n.d.). . Retrieved March 28, 2026, from [Link]

• Heterocycle Annulation of Enolizable Vinyl Quinone Imides. Dihydroquinolines and Quinolines from Thermal 6π-Electrocyclizations and Indoles from Photochemical Cyclizations | Organic Letters. (2002, November 7). pubs.acs.org. Retrieved March 28, 2026, from [Link]

• Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds - PMC. (2023, May 16). . Retrieved March 28, 2026, from [Link]

• Effective Synthesis of 4-Quinolones by Reductive Cyclization of 2′-Nitrochalcones Using Formic Acid as a CO Surrogate - MDPI. (2023, July 15). . Retrieved March 28, 2026, from [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - MDPI. (2025, January 3). . Retrieved March 28, 2026, from [Link]

• Intramolecular Cyclization During Bromination of the Quinoline Alkaloid Haplophyllidine - PMC. (2022, November 15). . Retrieved March 28, 2026, from [Link]

• Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - Semantic Scholar. (2022, June 27). . Retrieved March 28, 2026, from [Link]

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• 3. Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization - PMC [pmc.ncbi.nlm.nih.gov]
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Quinolinone Synthesis Technical Support Center: A Guide to Troubleshooting and Minimizing Side Product Formation

Welcome to the technical support center for quinolinone synthesis. This comprehensive guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of quinolinone synthesis, a cornerstone in medicinal chemistry. Quinolinone scaffolds are prevalent in a wide array of pharmacologically active compounds, and their efficient synthesis is paramount. This resource provides in-depth troubleshooting advice, detailed experimental protocols, and a thorough exploration of the underlying chemical principles to empower you to overcome common synthetic challenges and minimize the formation of unwanted side products.

General Troubleshooting: Low Yield and Complex Product Mixtures

A frequent challenge in quinolinone synthesis is obtaining low yields of the desired product accompanied by a complex mixture of impurities. This can often be traced back to several key experimental parameters. A systematic approach to troubleshooting is crucial for identifying the root cause and implementing an effective solution.

Q1: My quinolinone synthesis is resulting in a low yield and multiple spots on my TLC plate. Where should I begin my investigation?

A1: Low yields and the formation of multiple products in quinolinone synthesis are often multifactorial. A systematic evaluation of the following parameters is the most effective approach to diagnosing and resolving the issue[1]:

• Reaction Temperature: Many classical quinolinone syntheses, such as the Conrad-Limpach and Gould-Jacobs reactions, are highly sensitive to temperature. Even minor deviations can favor the formation of side products or lead to decomposition[1]. For instance, the Conrad-Limpach synthesis can yield different isomers based on kinetic versus thermodynamic control, which is directly influenced by temperature[2].

• Reaction Time: Prolonged reaction times, particularly at elevated temperatures, can result in the degradation of the desired quinolinone product and the formation of byproducts[1]. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.

• Purity of Starting Materials: The presence of impurities in your starting materials, such as the aniline or β-ketoester, can lead to the formation of a complex mixture of side products. It is crucial to use highly pure starting materials, and if necessary, purify them before use.

• Solvent Choice: The polarity and boiling point of the solvent can significantly impact the reaction pathway. The choice of solvent can influence the solubility of intermediates and transition states, thereby affecting reaction rates and selectivity[3]. In some cases, solvent-free conditions have been shown to be effective[4].

• Catalyst Activity: For catalyzed reactions, such as the Friedländer or modern palladium-catalyzed syntheses, the activity of the catalyst is critical. Ensure your catalyst is fresh and active, as a deactivated catalyst can lead to incomplete conversion or the promotion of alternative reaction pathways.

Below is a general workflow for troubleshooting low yields and complex product mixtures in quinolinone synthesis.

Caption: General troubleshooting workflow for low yields in quinolinone synthesis.

Isomer Formation: A Tale of Two Pathways

A common and often frustrating side product in quinolinone synthesis is the formation of a constitutional isomer of the desired product. This is particularly prevalent in reactions like the Conrad-Limpach synthesis, where the regioselectivity of the initial condensation and subsequent cyclization determines the final product.

Q2: I am attempting a Conrad-Limpach synthesis to obtain a 4-hydroxyquinoline, but I am consistently isolating a mixture of 4-hydroxy- and 2-hydroxyquinoline isomers. How can I control the regioselectivity?

A2: The formation of 2-hydroxyquinoline (often existing as the 2-quinolone tautomer) as a side product in the Conrad-Limpach synthesis is a classic example of kinetic versus thermodynamic control[2][5]. The initial reaction between an aniline and a β-ketoester can occur at either the keto or the ester carbonyl group.

• Kinetic Control (Lower Temperature): At lower temperatures, the reaction is under kinetic control, and the aniline preferentially attacks the more electrophilic keto carbonyl. This leads to the formation of a β-aminoacrylate intermediate, which upon thermal cyclization, yields the desired 4-hydroxyquinoline [2].

• Thermodynamic Control (Higher Temperature): At higher temperatures, the reaction is under thermodynamic control. The initial attack at the keto carbonyl is reversible, and over time, the more stable β-ketoanilide intermediate is formed through attack at the ester carbonyl. Subsequent cyclization of this intermediate, known as the Knorr quinoline synthesis, leads to the formation of the 2-hydroxyquinoline isomer[6].

To favor the formation of the 4-hydroxyquinoline, it is crucial to maintain a lower temperature during the initial condensation step.

Caption: Kinetic vs. Thermodynamic control in Conrad-Limpach synthesis.

Experimental Protocol: Selective Synthesis of 4-Hydroxyquinolines

• Condensation: In a round-bottom flask, combine the aniline (1.0 equiv) and the β-ketoester (1.05 equiv). Stir the mixture at room temperature for 12-24 hours, or gently heat at a temperature not exceeding 100°C for 1-2 hours. Monitor the formation of the β-aminoacrylate intermediate by TLC.

• Cyclization: Once the condensation is complete, add a high-boiling inert solvent such as mineral oil or Dowtherm A. Heat the mixture to approximately 250°C for 30-60 minutes[6]. The use of a high-boiling solvent is crucial for achieving high yields in the cyclization step[7].

• Work-up: Allow the reaction mixture to cool to below 100°C and then pour it into a beaker containing petroleum ether or hexane. The 4-hydroxyquinoline product should precipitate.

• Purification: Collect the solid by filtration, wash with petroleum ether, and recrystallize from a suitable solvent such as ethanol or acetic acid to obtain the pure 4-hydroxyquinoline[1].

Taming the Tar: Side Reactions in Harsh Conditions

Syntheses that employ strongly acidic and high-temperature conditions, such as the Skraup synthesis, are notorious for producing significant amounts of tarry byproducts, which can make product isolation and purification exceedingly difficult.

Q3: My Skraup synthesis is producing a large amount of intractable tar, resulting in a very low yield of my desired quinoline. What is causing this, and how can I mitigate it?

A3: Tar formation in the Skraup synthesis is primarily due to the polymerization of acrolein, which is generated in situ from the dehydration of glycerol under strongly acidic and high-temperature conditions[8]. The highly exothermic nature of the reaction can lead to localized overheating, further promoting polymerization.

To minimize tar formation, the following strategies are recommended:

• Controlled Temperature: Gradual heating and maintaining a steady reaction temperature are critical. The reaction is highly exothermic, so careful control is necessary to prevent it from becoming too vigorous[9].

• Efficient Stirring: Vigorous mechanical stirring is essential to ensure even heat distribution and prevent localized overheating[9].

• Use of a Moderator: The addition of a mild oxidizing agent or a moderator, such as ferrous sulfate (FeSO₄), can help to control the reaction's exothermicity. Ferrous sulfate is believed to act as an oxygen carrier, which moderates the reaction rate[10].

• Slow Addition of Reactants: The slow, dropwise addition of glycerol to the heated aniline-sulfuric acid mixture helps to control the rate of acrolein formation and the overall reaction exotherm[9].

Experimental Protocol: Modified Skraup Synthesis for Reduced Tar Formation

Caution: This reaction is highly exothermic and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel.

• Reagent Charging: In the flask, cautiously add concentrated sulfuric acid to the aniline with cooling and stirring.

• Moderator Addition: Add ferrous sulfate heptahydrate (FeSO₄·7H₂O) to the mixture and stir until it dissolves[9].

• Heating: Gently heat the mixture to approximately 100-120°C.

• Glycerol Addition: Once the target temperature is reached, begin the slow, dropwise addition of glycerol from the dropping funnel. Control the rate of addition to maintain a steady reflux and a temperature between 130-150°C[9].

• Reflux: After the glycerol addition is complete, continue to heat the mixture under reflux for 1-3 hours.

• Work-up: Allow the mixture to cool and then carefully pour it into a large volume of water. Neutralize the acidic solution by the slow addition of concentrated sodium hydroxide solution with cooling.

• Purification: The crude quinoline is typically purified from the neutralized mixture by steam distillation[9].

Regioselectivity in Friedländer Synthesis

The Friedländer synthesis is a versatile method for preparing polysubstituted quinolines. However, when using unsymmetrical ketones, a lack of regioselectivity can lead to the formation of a mixture of isomeric products.

Q4: I am performing a Friedländer synthesis with an unsymmetrical ketone and obtaining a mixture of regioisomers. How can I control the regioselectivity of this reaction?

A4: Poor regioselectivity in the Friedländer synthesis arises from the two possible enolization pathways of an unsymmetrical ketone, leading to condensation at either α-carbon[11]. Several strategies can be employed to improve the regioselectivity:

• Catalyst Control: The choice of catalyst can significantly influence the reaction pathway. Amine catalysts, such as pyrrolidine, have been shown to favor the formation of 2-substituted quinolines[11]. In some cases, ionic liquids have also been used to promote regiospecific synthesis[4].

• Use of Directing Groups: Introducing a directing group, such as a phosphoryl group, on one of the α-carbons of the ketone can effectively block one of the enolization pathways, leading to the formation of a single product[4][12].

• Reaction Conditions: Optimizing reaction conditions such as temperature and the rate of addition of the ketone can also improve regioselectivity. For instance, a gradual addition of the ketone at a higher temperature has been shown to favor the formation of the 2-substituted product in some amine-catalyzed reactions[11].

Caption: Troubleshooting workflow for poor regioselectivity in Friedländer synthesis.

Challenges in Modern Synthetic Methods: Palladium-Catalyzed Syntheses

Modern synthetic methods, such as palladium-catalyzed cross-coupling and C-H activation reactions, offer powerful and versatile routes to quinolinones. However, they come with their own set of challenges.

Q5: I am attempting a palladium-catalyzed synthesis of a quinolinone, but the reaction is sluggish or gives a low yield. What are the common pitfalls?

A5: Palladium-catalyzed reactions are sensitive to a number of factors that can impact their efficiency:

• Catalyst Deactivation: The active Pd(0) species can be sensitive to air and moisture, leading to deactivation. It is crucial to perform these reactions under an inert atmosphere (e.g., nitrogen or argon) and with dry solvents.

• Ligand Choice: The choice of ligand is critical for the stability and reactivity of the palladium catalyst. The ligand can influence the rate of oxidative addition, reductive elimination, and other key steps in the catalytic cycle.

• Base and Solvent Effects: The choice of base and solvent can significantly impact the reaction outcome. The base is often required to regenerate the active catalyst or to deprotonate a substrate, and its strength and solubility can be critical. The solvent can affect the solubility of the catalyst and substrates, as well as the stability of intermediates in the catalytic cycle.

• Substrate Compatibility: The electronic and steric properties of the substituents on your starting materials can affect the reaction rate and yield. Electron-withdrawing groups on the aryl halide can facilitate oxidative addition, while bulky groups can hinder it.

Table 1: Troubleshooting Palladium-Catalyzed Quinolinone Synthesis

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Catalyst deactivation	Use fresh catalyst, degas solvents, and run the reaction under an inert atmosphere.
Inappropriate ligand	Screen a variety of ligands (e.g., phosphine-based, N-heterocyclic carbenes).
Incorrect base or solvent	Optimize the base and solvent system for your specific substrates.
Formation of Side Products	Homocoupling of starting materials	Adjust catalyst and ligand loading, and reaction temperature.
Reduction of aryl halide	Ensure the absence of reducing agents and use a non-protic solvent.
Ligand degradation	Use a more robust ligand or lower the reaction temperature.

Purification and Characterization

The successful synthesis of a quinolinone is only half the battle; proper purification and characterization are essential to ensure the identity and purity of the final product.

Q6: I have a crude mixture containing my desired quinolinone and several side products. What is the best way to purify it?

A6: Column chromatography is a widely used and effective method for the purification of quinolinone derivatives[13]. The choice of stationary phase (typically silica gel) and mobile phase (eluent) is crucial for achieving good separation.

Experimental Protocol: General Procedure for Column Chromatography Purification

• TLC Analysis: Before performing column chromatography, it is essential to determine the optimal eluent system using TLC. Spot your crude mixture on a TLC plate and develop it in various solvent systems of increasing polarity (e.g., different ratios of hexane and ethyl acetate). The ideal eluent system will give a good separation of your desired product from the impurities, with an Rf value for the product of around 0.2-0.4.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into a chromatography column. Allow the silica to settle, and then add a layer of sand on top to protect the silica bed[13][14].

• Sample Loading: Dissolve your crude product in a minimal amount of a suitable solvent and load it onto the top of the column. Alternatively, for less soluble compounds, a dry loading method can be used where the crude product is adsorbed onto a small amount of silica gel before being added to the column[13].

• Elution: Carefully add the eluent to the column and begin collecting fractions. Monitor the elution of the compounds by TLC.

• Isolation: Combine the fractions containing the pure product, and remove the solvent under reduced pressure to obtain your purified quinolinone.

Q7: How can I definitively distinguish between quinolinone isomers using analytical techniques?

A7: Spectroscopic techniques are indispensable for the structural elucidation and differentiation of isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for distinguishing between regioisomers. The chemical shifts and coupling patterns of the aromatic protons are highly dependent on the substitution pattern on the quinolinone ring[15][16]. 2D NMR techniques, such as COSY and HSQC, can provide further confirmation of the structure by establishing proton-proton and proton-carbon correlations[16].

• Mass Spectrometry (MS): While constitutional isomers will have the same molecular weight, their fragmentation patterns in the mass spectrometer can be different, aiding in their differentiation. Techniques like GC-MS or LC-MS can be used to separate the isomers before they enter the mass spectrometer, providing both retention time and mass spectral data for identification[17].

By understanding the fundamental principles of quinolinone synthesis and employing a systematic approach to troubleshooting, researchers can effectively minimize side product formation and achieve higher yields of their desired products. This guide provides a foundation for navigating the common challenges encountered in this important area of organic synthesis.

References

• Technical Support Center: Improving Regioselectivity of Friedländer Quinoline Synthesis - Benchchem. (n.d.).
• Friedländer Quinoline Synthesis - Alfa Chemistry. (n.d.).
• Minimizing side products in the Friedländer quinoline synthesis - Benchchem. (n.d.).
• Optimizing the Skraup Synthesis of Quinolines: A Technical Support Guide - Benchchem. (n.d.).

• Conrad–Limpach synthesis - Wikipedia. (n.d.). Retrieved from [Link]

• Troubleshooting unexpected side products in quinolone synthesis - Benchchem. (n.d.).
• avoiding polymerization in Skraup synthesis of quinolines - Benchchem. (n.d.).
• Technical Support Center: Purification of 1(2H)-Isoquinolinone by Column Chromatography - Benchchem. (n.d.).
• Application Notes and Protocols for the Purification of 2,3-Dihydro-2-phenyl-4(1H)-quinolinone - Benchchem. (n.d.).

• Highly Regioselective Friedländer Reaction - ACS Publications. (2001). Retrieved from [Link]

• Quinoline Synthesis: Conrad-Limpach-Knorr. (n.d.). Retrieved from [Link]

• Conrad-Limpach Synthesis - SynArchive. (n.d.). Retrieved from [Link]

• Thermodynamic and kinetic reaction control - Wikipedia. (n.d.). Retrieved from [Link]

• Spectroscopic Differentiation of Quinazoline Isomers: A Comparative Guide - Benchchem. (n.d.).

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. (n.d.). Retrieved from [Link]

• The effect of the solvent nature on the quinoline derivatives physicochemical characteristics. (n.d.). Retrieved from [Link]

• Glycerol and Q-Tubes: Green Catalyst and Technique for Synthesis of Polyfunctionally Substituted Heteroaromatics and Anilines - PMC. (n.d.). Retrieved from [Link]

• Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds. (2024). Retrieved from [Link]

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Technical Support Center: Optimizing C3-Acetylation of the Quinolinone Ring

Welcome to the technical support center for the C3-acetylation of the quinolinone ring. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important scaffold. The C3-acetylated quinolinone motif is a key structural element in a variety of pharmacologically active compounds, and its efficient synthesis is crucial for further derivatization and biological screening.

This document provides in-depth technical guidance, field-proven insights, and detailed troubleshooting protocols to help you navigate the common challenges associated with this transformation.

Understanding the Core Chemistry: Reaction Mechanisms

The C3 position of a 4-hydroxyquinolin-2-one is part of an "enolic β-dicarbonyl moiety," making it a nucleophilic carbon. The C3-acetylation reaction is typically an electrophilic substitution. The two most common approaches are variants of the Friedel-Crafts acylation and the Vilsmeier-Haack reaction.

• Friedel-Crafts Acylation: This is the most direct method for introducing an acetyl group. It involves the reaction of the quinolinone substrate with an acetylating agent (like acetyl chloride or acetic anhydride) in the presence of a strong acid catalyst. The catalyst activates the acetylating agent, generating a highly electrophilic acylium ion, which is then attacked by the electron-rich C3 position of the quinolinone.[1][2] Common catalysts include polyphosphoric acid (PPA) and phosphorus oxychloride (POCl₃).[3][4]

• Vilsmeier-Haack Reaction: While primarily a formylation reaction, the Vilsmeier-Haack reagent (formed from POCl₃ and DMF) can be used to achieve C3-functionalization, typically resulting in a 2-chloro-3-formylquinoline from an N-arylacetamide precursor.[5][6] This serves as an alternative route to introduce a carbonyl group at the C3 position, which can be further elaborated.

• Modern C-H Functionalization: Recent advances have introduced transition-metal-catalyzed methods, such as nickel-catalyzed reactions, that can directly functionalize the C3-H bond of quinolines without requiring pre-activation of the substrate.[7][8] These methods often offer milder reaction conditions and improved regioselectivity.

Experimental Protocols & Methodologies

Below are detailed protocols for common C3-acetylation methods. These should be adapted based on the specific quinolinone substrate being used.

Protocol 1: PPA-Catalyzed Acetylation of 4-Hydroxyquinolin-2-one

This method is a robust, classical approach suitable for many 4-hydroxyquinolin-2-one derivatives.

Materials:

• 4-Hydroxyquinolin-2-one derivative (1.0 eq)

• Acetyl Chloride (1.2 eq)

• Polyphosphoric Acid (PPA) (10-20x weight of substrate)

• Anhydrous Toluene or Xylene (optional, as co-solvent)

• Ice bath

• Crushed ice and water

• Saturated Sodium Bicarbonate solution

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 4-hydroxyquinolin-2-one substrate and polyphosphoric acid.

• Heating: Heat the mixture to 80-100°C with vigorous stirring until a homogeneous solution is obtained. The viscosity will be high.

• Reagent Addition: Cool the mixture to approximately 60-70°C. Add acetyl chloride dropwise over 10-15 minutes. An exothermic reaction may be observed.

• Reaction: After the addition is complete, raise the temperature to 100-120°C and maintain for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). Take a small aliquot, quench it in ice water, extract with ethyl acetate, and spot on a silica plate.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Carefully and slowly pour the viscous mixture into a beaker containing a large amount of crushed ice and water with vigorous stirring. The product will precipitate as a solid.

• Neutralization & Isolation: Stir the aqueous suspension for 1-2 hours to ensure complete hydrolysis of the PPA. Neutralize the mixture by slowly adding saturated sodium bicarbonate solution until the pH is ~7.

• Purification: Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with water and then with a small amount of cold diethyl ether or ethanol. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or acetic acid.

Visualized Workflows and Mechanisms

General Experimental Workflow

The following diagram outlines the typical steps for performing a PPA-catalyzed C3-acetylation.

Caption: A typical experimental workflow for C3-acetylation.

Simplified Reaction Mechanism

This diagram illustrates the key steps in the Friedel-Crafts acylation at the C3 position.

Caption: Simplified mechanism of Friedel-Crafts C3-acetylation.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the C3-acetylation of quinolinones in a question-and-answer format.

Troubleshooting Common Problems

Q1: My reaction shows no conversion, or the yield is very low. What should I do?

A1: This is a common issue that can stem from several sources.

• Cause 1: Inactive Catalyst/Reagents. Polyphosphoric acid is hygroscopic and its activity can decrease upon exposure to moisture. Similarly, acetyl chloride can hydrolyze over time.

  • Solution: Use freshly opened or properly stored PPA and acetyl chloride. Consider using a higher loading of PPA, as it often serves as both catalyst and solvent.[1]

• Cause 2: Insufficient Temperature. The cyclization and acylation steps can require high thermal energy to overcome activation barriers, especially with deactivated quinolinone substrates.

  • Solution: Ensure your reaction temperature is adequate. For PPA-catalyzed reactions, temperatures between 100-140°C are common. If using a high-boiling solvent like diphenyl ether (as in some related cyclizations), temperatures can go even higher.[3][4] Always monitor for decomposition at higher temperatures.

• Cause 3: Deactivated Substrate. If your quinolinone ring possesses strongly electron-withdrawing groups, its nucleophilicity will be significantly reduced, making the electrophilic attack at C3 more difficult.[2]

  • Solution: You may need more forcing conditions: increase the temperature, prolong the reaction time, or use a stronger catalytic system. Alternatively, consider a different synthetic route, such as a transition-metal-catalyzed C-H activation which may be less sensitive to electronic effects.[7][8]

Q2: I am observing multiple spots on my TLC plate, and purification is difficult. What are the likely side products?

A2: Several side reactions can occur, leading to a complex product mixture.

• Side Product 1: N-Acetylation. The nitrogen atom at the 1-position is also a nucleophile and can compete with C3 for the acetyl group, especially if the 4-hydroxy group is not deprotonated.

  • How to Identify: N-acetylated products will have a different NMR spectrum, notably a shift in the protons near the nitrogen and the appearance of an N-acetyl methyl signal.

  • Solution: N-acetylation is sometimes reversible under acidic conditions. Prolonged heating in PPA might favor the thermodynamically more stable C-acylated product. Using a bulky base to pre-form the enolate at C3 before adding the acetylating agent could also improve C-selectivity.

• Side Product 2: O-Acetylation. The 4-hydroxy group can also be acetylated.

  • How to Identify: The characteristic broad singlet for the -OH proton will disappear in the ¹H NMR spectrum, and a new acetyl methyl signal will appear.

  • Solution: O-acetylation is often easily reversible during aqueous workup. Ensure the workup includes a basic wash (e.g., NaHCO₃) or a mild acidic/basic hydrolysis step to cleave the ester.

• Side Product 3: Polymerization/Tarry material. At high temperatures, quinolinone derivatives can be unstable and undergo polymerization or degradation.[9]

  • Solution: Carefully control the reaction temperature and time. Do not overheat or run the reaction for an excessive duration once the starting material is consumed. Using a co-solvent like Dowtherm A or diphenyl ether can sometimes provide better temperature control than neat PPA.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low conversion.

Frequently Asked Questions (FAQs)

Q3: Can I use acetic anhydride instead of acetyl chloride? A3: Yes, acetic anhydride is a common alternative. It is less reactive than acetyl chloride and may require slightly higher temperatures or longer reaction times. However, it is less moisture-sensitive and easier to handle.[10]

Q4: What is the best solvent for this reaction? A4: Many C3-acetylations are performed neat in polyphosphoric acid, which acts as both the catalyst and the solvent.[3][4] If a co-solvent is needed for solubility or temperature control, high-boiling, non-reactive solvents like diphenyl ether, Dowtherm A, or o-dichlorobenzene are often used.[1] For milder, transition-metal-catalyzed methods, solvents like THF or DEDM might be employed.[7][11]

Q5: How can I best monitor the reaction's progress? A5: Thin Layer Chromatography (TLC) is the most convenient method. Use a solvent system that provides good separation between your starting material and the expected product (e.g., 30-50% ethyl acetate in hexanes). The C3-acetylated product is typically more polar than the starting quinolinone and will have a lower Rf value. For definitive analysis, taking aliquots for LC-MS or ¹H NMR analysis is recommended.

Q6: Are there any specific safety precautions I should take? A6: Absolutely.

• Phosphorus Oxychloride (POCl₃): Highly corrosive and reacts violently with water. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Polyphosphoric Acid (PPA): Corrosive and highly viscous. The workup procedure of pouring hot PPA into ice water must be done slowly and carefully behind a blast shield, as it is highly exothermic.

• Acetyl Chloride: Corrosive, flammable, and reacts with moisture to release HCl gas. Handle in a fume hood.

Data Summary: Comparison of Reaction Conditions

The choice of catalyst and conditions can significantly impact the yield of the C3-acetylation. The table below summarizes typical conditions found in the literature.

Catalyst System	Acetylating Agent	Typical Temperature	Key Advantages/Disadvantages
PPA	Acetyl Chloride	100-140°C	Robust, inexpensive; high viscosity, harsh workup.[1][3][4]
POCl₃ / Acetic Acid	Acetic Acid	Reflux	Good for certain substrates; POCl₃ is hazardous.[3]
Ni(dppp)Cl₂ / Grignard	Acyl Chloride	Room Temp	Mild conditions, high selectivity; requires inert atmosphere, sensitive reagents.[7][8]
BF₃·OEt₂ / tBuMgCl	TFAA	-50°C to 25°C	Transition-metal-free, good for trifluoroacetylation; multi-step, cryogenic conditions.[11]

References

• Synthesis of 3-acetyl-4-hydroxyquinolin-2(1H)-one (2a) - ResearchGate. Available at: [Link]

• Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications - PMC. Available at: [Link]

• Nickel-Catalyzed Site-Selective C3-H Functionalization of Quinolines with Electrophilic Reagents at Room - ACS. Available at: [Link]

• C3–H Trifluoroacetylation of Quinolines and Pyridines: Access to Heteroaryl Ketones, Carboxylic Acids, and Amides | Organic Letters - ACS Publications. Available at: [Link]

• Synthesis and chemical transformations of 3-acetyl-4-hydroxyquinolin-2(1H)-one and its N-substituted derivatives: bird's eye view - ResearchGate. Available at: [Link]

• Synthesis and chemical transformations of 3-acetyl-4-hydroxyquinolin-2(1H)-one and its N-substituted derivatives - Tokyo University of Science. Available at: [Link]

• Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications - Semantic Scholar. Available at: [Link]

• Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Available at: [Link]

• Nickel-Catalyzed Site-Selective C3–H Functionalization of Quinolines with Electrophilic Reagents at Room Temperature | ACS Catalysis. Available at: [Link]

• A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives - PMC. Available at: [Link]

• C3-H Trifluoroacetylation of Quinolines and Pyridines: Access to Heteroaryl Ketones, Carboxylic Acids, and Amides - PubMed. Available at: [Link]

• Vilsmeier—Haack Reagent: A Facile Synthesis of 2‐Chloro‐3‐formylquinolines from N‐Arylacetamides and Transformation into Different Functionalities. - Semantic Scholar. Available at: [Link]

• US7595425B2 - Friedel-crafts acylation process in ionic liquids - Google Patents.

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Selecting recrystallization solvents for purifying quinolinone derivatives

A Guide to Selecting Recrystallization Solvents

Welcome to the technical support center for the purification of quinolinone derivatives. As a Senior Application Scientist, my goal is to provide you with the foundational knowledge and practical troubleshooting advice needed to successfully purify your compounds using recrystallization. Quinolinone scaffolds are central to many areas of drug development, and achieving high purity is critical for reliable downstream applications.[1] This guide is structured in a question-and-answer format to directly address the challenges you may encounter.

Frequently Asked Questions (FAQs)

This section covers the fundamental principles of selecting a recrystallization solvent system.

Q1: What are the ideal properties of a recrystallization solvent?

An ideal recrystallization solvent should exhibit a significant difference in solubility for your compound at high and low temperatures.[2][3] Specifically, the solvent should meet the following criteria:

• High Solubility at High Temperature: The compound should be highly soluble in the solvent at or near its boiling point to allow for complete dissolution.[4]

• Low Solubility at Low Temperature: The compound should be poorly soluble in the solvent at cold temperatures (room temperature or below) to maximize crystal recovery.[3][4]

• Impurity Solubility: Soluble impurities should remain dissolved in the solvent even at low temperatures, while insoluble impurities should not dissolve at all, allowing for their removal via hot filtration.[4]

• Chemical Inertness: The solvent must not react with the compound being purified.[5][6]

• Volatility: The solvent should have a relatively low boiling point (ideally below 100°C) so it can be easily removed from the purified crystals by evaporation.[2][7]

• Safety: The solvent should be non-toxic, non-flammable, and environmentally friendly whenever possible.[5]

Q2: How do I start selecting a solvent for a new quinolinone derivative?

The principle of "like dissolves like" is the best starting point.[2] Quinolinone derivatives typically contain a polar lactam group and a less polar aromatic carbocyclic ring. The overall polarity depends heavily on the nature and position of substituents.

• Assess Polarity: First, assess the overall polarity of your specific derivative. Are there many polar functional groups (e.g., -OH, -NH2, -COOH) or is it dominated by nonpolar moieties (e.g., alkyl chains, phenyl rings)?

• Small-Scale Tests: Conduct small-scale solubility tests in a range of solvents with varying polarities.[8] Place about 10-20 mg of your crude compound into several small test tubes and add a few drops of a single solvent to each.

• Observe Solubility:

  • If it dissolves immediately at room temperature, the solvent is too good and will not allow for high recovery.

  • If it doesn't dissolve at room temperature, heat the mixture gently. If it dissolves when hot but reappears as a solid upon cooling, you have found a promising candidate.[8]

  • If it remains insoluble even when hot, the solvent is not suitable.

Q3: What is a mixed-solvent system (solvent pair) and when should I use one?

A mixed-solvent system is used when no single solvent provides the ideal solubility profile.[4] This technique combines two miscible solvents: a "good" solvent in which your compound is highly soluble, and a "poor" or "anti-solvent" in which your compound is insoluble.[4][9]

You should consider a solvent pair when your compound is either too soluble in one solvent or not soluble enough in another, even at high temperatures. Common solvent pairs include ethanol/water, ethyl acetate/hexane, and acetone/water.[4][8] The general procedure involves dissolving the compound in a minimum amount of the hot "good" solvent, followed by the dropwise addition of the "poor" solvent until the solution becomes cloudy (the cloud point), indicating saturation.[9] A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.

Solvent Selection Workflow

The process of selecting an appropriate solvent system can be visualized as a decision-making workflow.

Caption: Decision workflow for recrystallization solvent selection.

Troubleshooting Guide

This section addresses specific problems that can arise during the recrystallization process.

Q4: My compound "oiled out" instead of forming crystals. What happened and how can I fix it?

"Oiling out" occurs when the solid melts and separates from the solution as a liquid instead of crystallizing.[10][11] This typically happens when the boiling point of the solvent is higher than the melting point of the compound, or when the solution is supersaturated at a temperature above the compound's melting point.[10][11][12] Impurities can also lower the melting point of your compound, making oiling out more likely.[10]

Solutions:

• Reheat and Add More Solvent: Heat the solution to redissolve the oil, then add a small amount of additional hot solvent to decrease the saturation temperature.[10][11]

• Cool Slowly: Allow the solution to cool much more slowly. Rapid cooling can favor oil formation.[11]

• Change Solvents: Choose a solvent with a lower boiling point.

• Use a Solvent Pair: A mixed-solvent system can sometimes prevent oiling out.

Q5: My crystal yield is very low. What are the common causes and how can I improve it?

A low yield is a frequent issue in recrystallization. Each recrystallization step will inherently result in some loss of product because some compound will remain dissolved in the cold solvent (mother liquor).[13][14]

Common Causes & Solutions:

• Too Much Solvent: Using an excessive amount of solvent is the most common reason for low yield, as much of the product will remain in the mother liquor.[10][13][15] To fix this, you can evaporate some of the solvent and attempt to recrystallize again.[10]

• Premature Crystallization: If crystals form too early during a hot filtration step, product will be lost. Ensure your funnel and flask are pre-heated and that you perform the filtration quickly.[16]

• Incomplete Crystallization: Ensure the solution is cooled sufficiently, perhaps in an ice bath, to maximize crystal formation.[13]

• Washing with Room-Temperature Solvent: Always wash the collected crystals with a minimal amount of ice-cold solvent to avoid redissolving your product.[14]

Q6: No crystals are forming, even after cooling in an ice bath. What should I do?

This is likely due to either using too much solvent or the solution becoming supersaturated.[11]

Solutions:

• Scratch the Flask: Use a glass rod to gently scratch the inner surface of the flask below the solvent line.[13][14] The microscopic scratches provide nucleation sites for crystal growth.

• Add a Seed Crystal: If you have a small crystal of the pure compound, add it to the solution to induce crystallization.[10][13]

• Reduce Solvent Volume: If the solution is not supersaturated but simply too dilute, gently heat the solution to boil off some of the solvent and increase the concentration, then try cooling again.[10]

• Cool to a Lower Temperature: If not already done, use an ice-salt bath to achieve a lower temperature.[10]

Experimental Protocols & Data

Properties of Common Recrystallization Solvents

The choice of solvent is critical. This table provides properties of common solvents that may be suitable for quinolinone derivatives, ordered by decreasing polarity.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes for Quinolinone Derivatives
Water	100.0	80.1	Suitable for highly polar derivatives with H-bond donors/acceptors. Often used as an anti-solvent with alcohols.[7]
Methanol	64.7	32.7	Good for polar compounds. Miscible with water, making it a good choice for solvent pairs.[7]
Ethanol	78.4	24.5	A versatile solvent for moderately polar compounds. Frequently used with water for mixed-solvent systems.[7][17]
Acetone	56.0	20.7	Dissolves a wide range of compounds. Its low boiling point makes it easy to remove.[7] Can be used in solvent pairs with water or hexanes.[18]
Ethyl Acetate	77.1	6.0	Excellent for compounds of intermediate polarity. Often paired with hexanes or heptane.[17][19]
Dichloromethane	39.6	9.1	Useful for less polar compounds, but its high volatility can be challenging.
Toluene	110.6	2.4	Good for nonpolar compounds, but its high boiling point can lead to oiling out.[7]
Hexane / Heptane	~69 / ~98	~1.9 / ~1.9	For very nonpolar derivatives. Almost always used as the "poor" solvent (anti-solvent) in a pair.[7][20]

Data compiled from multiple sources.[7][19][21]

Protocol 1: Small-Scale Solvent Screening

• Place approximately 20 mg of your crude quinolinone derivative into a small test tube.

• Add the selected solvent dropwise at room temperature, vortexing after each addition. Note if the solid dissolves.

• If the solid does not dissolve after ~0.5 mL of solvent, warm the test tube gently in a water bath.

• Continue adding the solvent dropwise to the hot mixture until the solid just dissolves. Record the approximate volume.

• Allow the test tube to cool slowly to room temperature, then place it in an ice-water bath for 10-15 minutes.

• Observe the quantity and quality of the crystals formed. An ideal solvent will result in significant crystal formation upon cooling.

Protocol 2: Performing a Mixed-Solvent Recrystallization

• Place the crude quinolinone derivative in an Erlenmeyer flask.

• Heat the "good" solvent in a separate beaker. Add the minimum amount of hot "good" solvent to the flask to dissolve the compound completely.

• While keeping the solution hot, add the "poor" solvent (anti-solvent) dropwise with swirling until a persistent cloudiness appears.[9]

• Add a few more drops of the hot "good" solvent until the solution becomes clear again.

• Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystallization.

• Collect the crystals by suction filtration, washing with a small amount of ice-cold solvent mixture.[22]

References

• Recrystallization . (n.d.). University of Cambridge. [Link]

• Recrystallization often returns moderate to low yield of purified product. What can be the reason behind the loss of product? . (n.d.). Study.com. [Link]

• 3.6F: Troubleshooting . (2022, April 7). Chemistry LibreTexts. [Link]

• Recrystallization Guide: Process, Procedure, Solvents . (n.d.). Mettler Toledo. [Link]

• Recrystallization . (n.d.). University of California, Irvine. [Link]

• Solvent Choice . (n.d.). University of York, Department of Chemistry. [Link]

• 1. Mixed Solvent Recrystallization of Acetanilide 2. Mixed Solvent Recrystallization of Dibenzylacetone 3. Recrystallization of an Unknown . (n.d.). University of Massachusetts. [Link]

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• Finding the best solvent for recrystallisation student sheet . (2021, September). Royal Society of Chemistry. [Link]

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• recrystallization, filtration and melting point . (n.d.). University of Toronto. [Link]

• Experiment 9 — Recrystallization . (2009). Swarthmore College. [Link]

• Oiling Out in Crystallization . (n.d.). Mettler Toledo. [Link]

• Recrystallization . (n.d.). Amrita Vishwa Vidyapeetham. [Link]

• DERIVATIVES OF 8-QUINOLINOL . (n.d.). Defense Technical Information Center. [Link]

• Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives . (2018, November 1). Iraqi Journal of Pharmaceutical Sciences. [Link]

• Quinoline compounds and process of making same. (1949).
• Crystallization of quinoline derivatives and its preparation method. (n.d.).

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Technical Support Center: Controlling N- vs. O-Alkylation Selectivity in Quinolinones

Welcome to the technical support center for quinolinone alkylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into controlling the selectivity between N-alkylation and O-alkylation of quinolinone scaffolds. Quinolinones are ambident nucleophiles, meaning they possess two nucleophilic centers: the nitrogen and the oxygen atoms. The ability to selectively alkylate one of these sites is crucial for the synthesis of diverse molecular architectures with distinct pharmacological properties. This resource will help you navigate the complexities of this reaction and troubleshoot common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental principles governing N- vs. O-alkylation selectivity in quinolinones?

The selectivity between N- and O-alkylation is primarily governed by a combination of electronic and steric factors, which can be understood through the Hard and Soft Acids and Bases (HSAB) principle, as well as the concepts of kinetic and thermodynamic control.[1][2][3]

• HSAB Principle: The quinolinone anion is an ambident nucleophile. The oxygen atom is a "hard" nucleophilic center due to its higher electronegativity, while the nitrogen atom is a "softer" nucleophilic center.[1][3] According to the HSAB principle, hard electrophiles (hard acids) will preferentially react with the hard oxygen center, while soft electrophiles (soft acids) will favor the softer nitrogen center.[1][3][4]

• Kinetic vs. Thermodynamic Control: The reaction can be directed towards the kinetic or thermodynamic product by manipulating the reaction conditions.[5][6][7]

  • Kinetic Control: This regime favors the product that is formed fastest. O-alkylation is often the kinetically favored pathway as the oxygen atom in the quinolinone tautomer is more readily accessible.[5][8] Reactions under kinetic control are typically run at lower temperatures and for shorter durations.[8][9]

  • Thermodynamic Control: This regime favors the most stable product. N-alkylated quinolinones are generally more thermodynamically stable than their O-alkylated isomers.[10][11] Reactions under thermodynamic control are usually conducted at higher temperatures and for longer periods, allowing the initial kinetic product to revert to the starting materials and eventually form the more stable thermodynamic product.[5][8]

Q2: How do the choice of base, solvent, and alkylating agent influence selectivity?

These three components of the reaction are the primary levers you can use to control the outcome of your alkylation.

Reaction Component	Impact on N-Alkylation (Thermodynamic Product)	Impact on O-Alkylation (Kinetic Product)
Base	Strong, non-coordinating bases like sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents favor N-alkylation by fully generating the quinolinone anion.[12][13]	Weaker bases like potassium bicarbonate (KHCO3) or the use of silver salts (e.g., Ag2CO3) can favor O-alkylation.[10][12] Silver salts, in particular, coordinate to the hard oxygen atom, promoting attack at this site.[11]
Solvent	Polar aprotic solvents such as DMF, DMSO, and acetonitrile are commonly used for N-alkylation.[13][14] These solvents effectively solvate the cation of the base, leaving a "naked" and highly reactive quinolinone anion.	Less polar or non-polar solvents like toluene or benzene can favor O-alkylation.[10][12] In some cases, protic solvents might also favor O-alkylation through hydrogen bonding interactions.
Alkylating Agent	Soft electrophiles, such as alkyl iodides (e.g., methyl iodide), are preferred for N-alkylation.[15]	Hard electrophiles with "hard" leaving groups, like dimethyl sulfate, methyl triflate (magic methyl), or Meerwein's salt, strongly favor O-alkylation.[15] Sterically bulky alkylating agents can also favor O-alkylation due to reduced steric hindrance at the oxygen atom compared to the nitrogen.[12][16]

Q3: Can catalysts be used to control selectivity?

Yes, recent advancements have shown that catalysts can offer excellent control over selectivity. For instance, palladium-catalyzed reactions have been developed for the highly chemoselective O-benzylation of 2-quinolinones.[10][11] These methods often operate under mild conditions and can provide high yields of the O-alkylated product, which is traditionally the more challenging isomer to obtain selectively.[10][11] Similarly, rhodium catalysts have been employed for the ortho-alkylation of quinolines via C-H bond activation, although this targets a different position on the quinoline ring system.[17]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no conversion	1. Insufficiently strong base to deprotonate the quinolinone. 2. Alkylating agent is not reactive enough. 3. Reaction temperature is too low or reaction time is too short.	1. Switch to a stronger base (e.g., from K2CO3 to NaH). 2. Use a more reactive alkylating agent (e.g., switch from an alkyl chloride to an alkyl iodide). 3. Increase the reaction temperature and/or extend the reaction time. Monitor the reaction by TLC or LC-MS.[18]
Mixture of N- and O-alkylated products	1. Reaction conditions are intermediate between kinetic and thermodynamic control. 2. The alkylating agent has intermediate hardness.	1. To favor N-alkylation, use a strong base in a polar aprotic solvent and a soft alkylating agent at a higher temperature. 2. To favor O-alkylation, use a weaker base (or a silver salt), a less polar solvent, and a hard alkylating agent at a lower temperature.
Formation of dialkylated or other side products	1. Use of excess alkylating agent. 2. Reaction temperature is too high, leading to decomposition or side reactions.	1. Use a stoichiometric amount or a slight excess (e.g., 1.1 equivalents) of the alkylating agent. 2. Optimize the reaction temperature by running the reaction at a lower temperature first and gradually increasing it.
Exclusive formation of the undesired isomer	The chosen reaction conditions strongly favor one pathway over the other.	Carefully review the principles outlined in the FAQs and adjust your reaction parameters (base, solvent, alkylating agent, temperature) to favor the desired isomer.

Experimental Workflows

Workflow for Selective N-Alkylation

This protocol is designed to favor the thermodynamically more stable N-alkylated product.

Caption: Workflow for selective N-alkylation of quinolinones.

Workflow for Selective O-Alkylation

This protocol is designed to favor the kinetically preferred O-alkylated product.

Caption: Workflow for selective O-alkylation of quinolinones.

References

• HSAB theory - Wikipedia. Available at: [Link]

• Understanding Ambident Nucleophiles | PDF | Solvent | Chemical Reactions - Scribd. Available at: [Link]

• Adhikari, P., Bhattacharyya, D., Nandi, S., Kancharla, P. K., & Das, A. (2021). Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. Organic Letters, 23(7), 2437–2442. Available at: [Link]

• Bessette, A., & Organ, M. G. (2022). Pd-Catalyzed Chemoselective O-Benzylation of Ambident 2-Quinolinone Nucleophiles. ACS Catalysis, 12(16), 10159–10165. Available at: [Link]

• Tan, Y., & Bergman, R. G. (2008). Rh(I)-Catalyzed Alkylation of Quinolines and Pyridines via C-H Bond Activation. Journal of the American Chemical Society, 130(40), 13192–13193. Available at: [Link]

• Hartung, R. E., Wall, M. C., & Patek, M. (2017). Selectivity of N- Versus O-Alkylation in Mitsunobu Reactions with Various Quinolinols and Isoquinolinols. Heterocycles, 94(4), 711. Available at: [Link]

• van der Heijden, H., van der Vlugt, J. I., & Bickelhaupt, F. M. (2020). Ambident Nucleophilic Substitution: Understanding Non-HSAB Behavior through Activation Strain and Conceptual DFT Analyses. Chemistry – A European Journal, 26(61), 13886–13893. Available at: [Link]

• Boyle, R. G., & Mullan, K. (2001). N- and O-Alkylation of isoquinolin-1-ones in the Mitsunobu reaction: development of potential drug delivery systems. Journal of the Chemical Society, Perkin Transactions 1, (11), 1215–1222. Available at: [Link]

• Makara, G., Keserű, G. M., & Kovács, A. (1994). On the mechanism of the alkylation of quinoline and naphthyridine derivatives. Journal of the Chemical Society, Perkin Transactions 2, (4), 591–594. Available at: [Link]

• Hartung, R. E., Wall, M. C., & Patek, M. (2017). Selectivity of N- Versus O-Alkylation in Mitsunobu Reactions with Various Quinolinols and Isoquinolinols. Request PDF. Available at: [Link]

• Chen, Y.-L., & Fang, J.-M. (2005). Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][4][19]naphthyrin-5(6H)-one. Arkivoc, 2005(8), 116–126. Available at: [Link]

• An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities - MDPI. Available at: [Link]

• Michael, J. P., & de Koning, C. B. (2010). Synthesis of 2-Arylquinolin-4(1H)-ones and Their Transformation to N-Alkylated and O-Alkylated Derivatives. Request PDF. Available at: [Link]

• Hard and Soft Acids and Bases - Chemistry LibreTexts. Available at: [Link]

• Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. Available at: [Link]

• HSAB Principle-Applications-Pearson's Hard Soft Acid Base Concept - AdiChemistry. Available at: [Link]

• Khachatryan, A. V., Osipov, V. N., Matevosyan, K. R., Balaev, E. A., Mkhitaryan, A. R., & Khachatryan, D. S. (2020). N- and / or O- Alkylation of Quinazolinone Derivatives. Organic and Medicinal Chemistry International Journal, 10(2). Available at: [Link]

• Khachatryan, A. V., Osipov, V. N., Matevosyan, K. R., Balaev, E. A., Mkhitaryan, A. R., & Khachatryan, D. S. (2020). N- and / or O- Alkylation of Quinazolinone Derivatives. Peer Reviewed Chemistry Journals | Impact Factor Rankings. Available at: [Link]

• Why n-alkylation is more favorable than o-alkyation ? | ResearchGate. Available at: [Link]

• Chen, Y.-L., & Fang, J.-M. (2004). Studies on the alkylation of quinolin-2(1H)-one derivatives. Request PDF. Available at: [Link]

• Bessette, A., & Organ, M. G. (2022). Pd-Catalyzed Chemoselective O-Benzylation of Ambident 2-Quinolinone Nucleophiles. PMC. Available at: [Link]

• Kinetic vs. Thermodynamic Control of Reactions - Chemistry LibreTexts. Available at: [Link]

• Kinetic and Thermodynamic Control | Dalal Institute. Available at: [Link]

• N alkylation at sp 3 Carbon Reagent Guide - ACS. Available at: [Link]

• Thermodynamic and kinetic reaction control - Wikipedia. Available at: [Link]

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• Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content - Jack Westin. Available at: [Link]

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Using microwave-assisted synthesis to improve quinolinone reaction yields

Welcome to the technical support center for microwave-assisted quinolinone synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to combine technical precision with practical, field-tested insights to help you optimize your reaction yields and overcome common experimental hurdles.

The Power of Microwaves in Quinolinone Synthesis

Microwave-assisted organic synthesis (MAOS) has revolutionized the synthesis of heterocyclic compounds like quinolinones, which are core scaffolds in many pharmaceuticals.[1] Unlike conventional heating methods that rely on external heat sources and slow heat transfer, microwave irradiation directly couples with polar molecules in the reaction mixture.[2][3] This interaction, primarily through dipolar polarization and ionic conduction, leads to rapid, uniform, and efficient heating of the entire sample volume.[4][5]

The key advantages of using microwave synthesis for quinolinone production include:

• Dramatically Reduced Reaction Times: Reactions that take hours or even days with conventional heating can often be completed in minutes.[6]

• Increased Reaction Yields: The precise and rapid heating can minimize the formation of byproducts and degradation of reactants, leading to higher yields of the desired quinolinone.[6][7]

• Improved Purity: Cleaner reaction profiles often simplify purification processes.[8]

• Enhanced Reaction Control: Modern microwave reactors allow for precise control over temperature and pressure, leading to more reproducible results.[9]

• Greener Chemistry: MAOS often requires less solvent and energy, aligning with the principles of green chemistry.[6][10]

Troubleshooting Guide: Enhancing Your Quinolinone Yields

This section addresses specific issues you might encounter during your microwave-assisted quinolinone synthesis experiments.

Problem 1: Low or No Product Yield

A low yield is one of the most common challenges in synthesis.[11] Here’s a systematic approach to diagnosing and solving this issue.

Possible Cause 1: Inefficient Microwave Absorption

The efficiency of microwave heating depends on the dielectric properties of the reaction mixture.[5] If your solvent and reactants are non-polar, they will not absorb microwave energy effectively, leading to insufficient heating and low conversion.[4]

Solution:

• Solvent Selection: Choose a polar solvent with a high dielectric loss (tan δ) for efficient heating.[5][12] Good options for many quinolinone syntheses include DMF, ethanol, and acetic acid.[13][14] If the reaction chemistry requires a non-polar solvent, you can sometimes add a small amount of a polar co-solvent or an ionic liquid to improve microwave absorption.[14]

• "Neat" Reactions: Consider running the reaction without a solvent ("neat" conditions), especially if one of the reactants is polar.[10][15] This can lead to very rapid heating and high yields.

Solvent Classification	Examples	Tan δ Value Range	Heating Efficiency
High Absorbers	Ethanol, DMSO, Acetic Acid	> 0.5	Excellent
Medium Absorbers	DMF, Acetonitrile, Water	0.1 - 0.5	Good
Low Absorbers	Toluene, Hexane, Dioxane	< 0.1	Poor

Table based on data from Anton Paar.[5]

Possible Cause 2: Suboptimal Reaction Temperature

While microwaves can achieve high temperatures quickly, an incorrect temperature setting can be detrimental. Too low, and the reaction won't proceed; too high, and you risk decomposition of your starting materials or product.[13]

Solution:

• Temperature Screening: Systematically screen a range of temperatures (e.g., in 10-20 °C increments) to find the optimal point for your specific reaction.[13] Monitor reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[11]

• Leverage Superheating: In a sealed microwave vessel, solvents can be heated far above their atmospheric boiling points.[5][10] This "superheating" effect can dramatically accelerate reaction rates.[2] However, be mindful of the pressure limits of your reaction vial.[9]

Possible Cause 3: Incorrect Reaction Time

One of the major benefits of microwave synthesis is the significant reduction in reaction time.[6] However, this also means that reactions can be completed much faster than with conventional heating.

Solution:

• Time Course Study: Perform a time course study, running the reaction for short intervals (e.g., 1, 2, 5, 10, and 15 minutes) and analyzing the product formation at each time point. This will help you identify the optimal reaction duration and avoid over-irradiation, which can lead to product degradation.[13]

Problem 2: Formation of Multiple Byproducts

The appearance of unexpected spots on your TLC plate indicates the formation of side products, which can complicate purification and reduce the yield of your desired quinolinone.[11]

Possible Cause 1: Localized Overheating or "Hot Spots"

Although microwave heating is generally uniform, localized superheating can occur in heterogeneous reaction mixtures or if stirring is inadequate.[16] This can lead to thermal decomposition and the formation of byproducts.

Solution:

• Ensure Adequate Stirring: Use an appropriate-sized magnetic stir bar and ensure it is spinning effectively throughout the reaction. For viscous mixtures, mechanical stirring might be necessary if your reactor supports it.

• Ramp Heating: Instead of applying maximum power immediately, program the microwave to ramp up to the target temperature over a short period. This allows for more even heat distribution.

• Intermittent Heating: For highly exothermic reactions, consider using an intermittent heating profile (e.g., 1 minute of irradiation followed by 1 minute of cooling) to better control the reaction temperature.[13]

Possible Cause 2: Inappropriate Catalyst or Reagent Concentration

The choice and concentration of catalysts and reagents are critical.[11] An incorrect stoichiometry or an overly aggressive catalyst can promote side reactions.

Solution:

• Catalyst Screening: If using a catalyst, screen different types and loadings. For example, some Friedländer quinoline syntheses benefit from milder catalysts.[13]

• Reagent Stoichiometry: Carefully control the molar ratios of your reactants. An excess of one reactant may lead to unwanted side reactions.

Problem 3: Inconsistent or Irreproducible Results

Lack of reproducibility can be frustrating and hinder the progress of your research. Several factors can contribute to this issue.

Possible Cause 1: Variations in Starting Material Quality

Impurities in your starting materials can have a significant impact on the reaction outcome.[11]

Solution:

• Purify Starting Materials: Ensure the purity of your reactants before use. Recrystallization or column chromatography may be necessary.

• Consistent Sourcing: Use starting materials from the same supplier and batch for a series of experiments to minimize variability.

Possible Cause 2: Inaccurate Temperature and Pressure Monitoring

Accurate monitoring of reaction conditions is crucial for reproducibility.[17]

Solution:

• Use a Calibrated Microwave Reactor: Ensure your microwave reactor's temperature and pressure sensors are properly calibrated. Laboratory-grade microwave reactors are essential for safety and reproducibility; do not use a domestic microwave oven.[18]

• Fiber-Optic Temperature Probes: For the most accurate temperature measurement, use a system with a fiber-optic probe that directly measures the internal temperature of the reaction mixture.[19] Infrared sensors that measure the surface temperature of the vial can be less accurate.[17]

Visualizing the Troubleshooting Process

The following flowchart provides a systematic approach to troubleshooting common issues in microwave-assisted quinolinone synthesis.

Caption: Troubleshooting workflow for low yields.

Frequently Asked Questions (FAQs)

Q1: Can I use a domestic microwave oven for my synthesis?

A1: Absolutely not. Domestic microwave ovens are not designed for laboratory use and lack the necessary safety features, such as temperature and pressure monitoring and control.[18] Using one for chemical synthesis can be extremely dangerous, with a high risk of explosion and exposure to hazardous fumes.[18] Always use a dedicated, laboratory-grade microwave reactor.[18][20]

Q2: How do I translate a conventional heating protocol to a microwave-assisted one?

A2: A general rule of thumb is that for every 10 °C increase in reaction temperature, the reaction rate approximately doubles.[21] Microwave reactors can safely reach much higher temperatures than conventional reflux setups.[4] Start by setting the microwave temperature 20-40 °C higher than the conventional reflux temperature and begin with a much shorter reaction time (e.g., 5-15 minutes). From there, you can optimize the conditions.[22]

Q3: What safety precautions should I take when using a microwave reactor?

A3: Safety is paramount. Always follow these guidelines:

• Use Appropriate Vials: Only use pressure-rated, sealed vials specifically designed for your microwave reactor.[9]

• Do Not Overfill Vials: Follow the manufacturer's guidelines for maximum reaction volume to leave adequate headspace for pressure buildup.

• Avoid Gaseous Byproducts: Do not run reactions that are known to produce a significant amount of gaseous byproducts in a sealed vessel.[23]

• Cool Before Opening: Always allow the reaction vessel to cool to a safe temperature (typically below 50 °C) before opening to prevent a sudden release of pressure and solvent flashing.[9]

• Know Your Reagents: Be aware of the thermal stability of your reactants and solvents. Consult the Material Safety Data Sheet (MSDS) for each chemical.[18]

Q4: Can I scale up my microwave-assisted quinolinone synthesis?

A4: Yes, scaling up microwave reactions is possible, but it requires careful consideration. Direct scaling in a larger single batch vessel can be challenging due to changes in microwave penetration depth and heat distribution.[24] Common strategies for scale-up include:

• Parallel Synthesis: Running multiple small-scale reactions simultaneously in a carousel-type reactor.[25]

• Continuous Flow Reactors: Pumping the reaction mixture through a microwave-transparent tube that passes through the microwave cavity.[26] This allows for the production of larger quantities of material in a continuous fashion.

Q5: My reaction mixture is non-polar. How can I effectively heat it with microwaves?

A5: Even if your solvent is non-polar, the reaction may still heat if the reactants or catalyst are polar and present in a sufficient concentration.[14] If the overall mixture has very low polarity, you can add a "passive heating element" – a strongly microwave-absorbing, inert material like silicon carbide – to the reaction vessel.[5] The silicon carbide will heat up rapidly in the microwave field and transfer heat to the surrounding mixture via conduction.

General Protocol for Microwave-Assisted Friedländer Quinoline Synthesis

This protocol provides a starting point for the synthesis of a quinoline derivative via the Friedländer annulation.[1][22]

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• 15. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Reddit - Please wait for verification [reddit.com]
• 17. Importance of Monitoring Temperature and Pressure in Microwave Digestion [lambda-at.com]
• 18. Safety Considerations for Microwave Synthesis [cem.com]
• 19. "Low-Cost Temperature Monitoring and Control for Microwave Solid Reacto" by Carter M. Miller [scholarscompass.vcu.edu]
• 20. Microwave Synthesis [organic-chemistry.org]
• 21. asianjpr.com [asianjpr.com]
• 22. Rapid and Efficient Microwave‐Assisted Friedländer Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. nsmn1.uh.edu [nsmn1.uh.edu]
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• 25. pubs.acs.org [pubs.acs.org]
• 26. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Charring in High-Temperature Quinolinone Synthesis

Welcome to the technical support center for high-temperature quinolinone synthesis. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with charring and tar formation during their synthetic routes. Uncontrolled polymerization and degradation of starting materials at elevated temperatures are common hurdles in quinolinone synthesis, leading to reduced yields and difficult purification.[1][2] This resource provides in-depth, actionable solutions in a question-and-answer format to help you diagnose and resolve these issues effectively.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture turns into a thick, dark, unmanageable tar. What is the primary cause of this charring?

A1: Charring, or the formation of a tarry, insoluble residue, in high-temperature quinolinone synthesis is typically the result of thermal decomposition and uncontrolled polymerization of starting materials or intermediates.[1][2] Many quinolinone syntheses, such as the Skraup, Doebner-von Miller, and Conrad-Limpach reactions, require significant heat, often in the presence of strong acids or bases, which can promote side reactions.[1][3][4]

The primary mechanistic drivers behind char formation include:

• Acid-Catalyzed Polymerization: In reactions like the Doebner-von Miller synthesis, strong acids can catalyze the polymerization of α,β-unsaturated carbonyl compounds, which are either starting materials or are formed in situ.[1]

• Thermal Degradation: At temperatures often exceeding 250°C, as seen in the Conrad-Limpach and Gould-Jacobs cyclization steps, starting materials like anilines and β-ketoesters, or their intermediates, can begin to decompose.[4][5][6] This decomposition can lead to the formation of highly reactive species that readily polymerize.[7][8]

• Localized Overheating: Inefficient heat transfer within the reaction vessel can create "hot spots" where the temperature significantly exceeds the desired setpoint, accelerating decomposition and polymerization.[2] This is a particular concern in viscous reaction mixtures or when scaling up reactions.

• Oxidative Degradation: The presence of oxygen at high temperatures can lead to oxidative degradation of amine-containing compounds, contributing to the formation of complex, colored byproducts.[9][10]

The formation of char not only consumes your starting materials and desired product but also complicates purification, often trapping the product within the insoluble matrix.[1]

Troubleshooting Guides by Synthetic Method

This section provides detailed troubleshooting for specific, widely-used quinolinone synthesis reactions known to be susceptible to charring.

Conrad-Limpach & Gould-Jacobs Reactions

These related syntheses involve the high-temperature cyclization of anilinoacrylates or anilidomethylenemalonates, respectively, to form 4-hydroxyquinolines.[4][6][11] The cyclization step is often the most problematic, requiring temperatures around 250°C.[5]

Q2: During the thermal cyclization step of my Conrad-Limpach/Gould-Jacobs synthesis, the reaction mixture darkens significantly, and I observe heavy tar formation. How can I mitigate this?

A2: This is a classic issue in these high-temperature cyclizations. The key is to maintain a homogeneous reaction mixture and ensure uniform heating to prevent localized overheating and subsequent degradation.

• Solvent Selection is Critical:

  • Rationale: Performing the reaction neat (without solvent) often leads to poor heat transfer and localized charring.[5] A high-boiling, inert solvent acts as a heat transfer medium, ensuring a uniform temperature throughout the reaction mixture.

  • Action: Employ a high-boiling point solvent such as Dowtherm A, diphenyl ether, or mineral oil.[5][12][13] These solvents can handle the high temperatures required for cyclization while keeping the reaction mixture stirrable.

• Control of Reactant Concentration:

  • Rationale: High concentrations of reactants can increase the rate of polymerization side reactions.

  • Action: Diluting the reactants in an appropriate high-boiling solvent can help to minimize intermolecular side reactions that lead to tar.[5]

• Temperature and Reaction Time Optimization:

  • Rationale: Prolonged heating, even at the correct temperature, can lead to product degradation.[5]

  • Action: Monitor the reaction closely using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[12] Once the intermediate is consumed, promptly cool the reaction to prevent the formation of byproducts. Consider a gradual increase in temperature to the target cyclization point.[12]

• Inert Atmosphere:

  • Rationale: Although not always cited in standard procedures, an inert atmosphere can prevent oxidative degradation of the aniline derivatives at high temperatures.[9]

  • Action: Conduct the reaction under a nitrogen or argon atmosphere to minimize oxidative side reactions.

Solvent	Boiling Point (°C)	Key Characteristics
Dowtherm A	257	Eutectic mixture of diphenyl ether and biphenyl; excellent thermal stability.[12]
Diphenyl Ether	259	High thermal stability; commonly used for high-temperature reactions.[13]
Mineral Oil	>300	Inert, high-boiling hydrocarbon mixture; cost-effective.[4]

Doebner-von Miller & Skraup Reactions

These methods involve the reaction of anilines with α,β-unsaturated carbonyl compounds (or their precursors like glycerol) under strongly acidic and often exothermic conditions.[2][14][15] Charring is a very common problem.[1][2]

Q3: My Doebner-von Miller/Skraup reaction is extremely exothermic and produces a large amount of tar, making product isolation nearly impossible. What strategies can I use to control the reaction and reduce charring?

A3: The highly exothermic nature of these reactions is a major contributor to char formation due to rapid, uncontrolled temperature increases.[2] The key to success is controlling the reaction rate and temperature.

Caption: Troubleshooting workflow for charring in Doebner-von Miller and Skraup reactions.

• Slow Addition of Reagents:

  • Rationale: Adding the α,β-unsaturated carbonyl compound (or its precursor) slowly to the heated acidic solution of the aniline allows for better dissipation of the heat generated during the initial Michael addition and subsequent reactions.[1]

  • Action: Use a dropping funnel to add the carbonyl compound dropwise to the reaction mixture. Monitor the internal temperature of the flask and adjust the addition rate to maintain the desired temperature range.

• Initial Cooling and Temperature Control:

  • Rationale: For particularly vigorous reactions, initial cooling can prevent an uncontrolled exotherm at the start of the reaction.

  • Action: Begin the addition of the carbonyl compound with the reaction flask in an ice bath.[1] Once the initial exotherm has subsided, the reaction can be allowed to warm to room temperature or be heated as required.

• Use of a Moderator (Skraup Synthesis):

  • Rationale: In the Skraup synthesis, ferrous sulfate (FeSO₄) is often added to moderate the otherwise violent reaction between the aniline, glycerol, and sulfuric acid. It is believed to act as an oxygen carrier, allowing the oxidation step to proceed more smoothly.[2]

  • Action: Include a catalytic amount of ferrous sulfate in the reaction mixture as described in established protocols for the Skraup synthesis.

• Catalyst Choice (Doebner-von Miller Synthesis):

  • Rationale: While strong Brønsted acids like H₂SO₄ are traditional, Lewis acids can also catalyze the reaction, sometimes with better control.[14]

  • Action: Consider using Lewis acids such as tin tetrachloride (SnCl₄) or zinc chloride (ZnCl₂), which may offer milder reaction conditions and reduce tar formation.[1][14]

Friedländer & Pfitzinger Reactions

The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[16][17][18] The Pfitzinger reaction is a variation that uses isatin or its derivatives to produce quinoline-4-carboxylic acids.[19][20][21] While often run under milder conditions than the Skraup synthesis, high temperatures and strong acid or base catalysts can still lead to charring.[3][22]

Q4: My Friedländer synthesis is giving low yields and a significant amount of dark, insoluble material, even when using a catalyst. How can I improve this?

A4: Low yields and byproduct formation in the Friedländer synthesis can often be traced back to suboptimal catalyst choice, harsh reaction conditions, or competing side reactions like aldol self-condensation of the methylene component.[22]

• Catalyst Selection:

  • Rationale: Traditional strong acid (H₂SO₄) or base (NaOH, KOH) catalysts can promote side reactions and degradation.[22] Modern, milder catalysts can significantly improve yields and reduce byproduct formation.

  • Action: Explore alternative catalysts. For example, iodine and p-toluenesulfonic acid have been used effectively, sometimes under solvent-free conditions.[18][22] For base-catalyzed variants, organic bases like DBU (1,8-diazabicycloundec-7-ene) may offer better control than strong inorganic bases.[18]

• Solvent-Free and Microwave-Assisted Conditions:

  • Rationale: Eliminating the solvent can sometimes simplify the reaction and workup. Microwave irradiation can provide rapid, uniform heating, which often reduces reaction times and minimizes the formation of thermal degradation byproducts.

  • Action: Attempt the reaction under solvent-free conditions by heating a mixture of the reactants and a solid-supported catalyst. Alternatively, use a microwave reactor to screen different temperatures and reaction times quickly. This can often lead to cleaner reactions and higher yields in a fraction of the time.

• Temperature Optimization:

  • Rationale: Even with an optimal catalyst, the temperature must be carefully controlled.

  • Action: Systematically vary the reaction temperature in small increments (e.g., 10°C) to find the sweet spot that promotes the desired cyclization without causing significant degradation.[22]

Caption: Decision tree for optimizing Friedländer synthesis to reduce charring.

References

• Friedländer Quinoline Synthesis. ResearchGate. Available from: [Link]

• Pfitzinger reaction. Wikipedia. Available from: [Link]

• Thermal decomposition of 2,4,N-trinitro anilino acetic acid and its esters. Proc. Indian Acad. Sci. (Chem. Sci.). Available from: [Link]

• Friedländer synthesis. Wikipedia. Available from: [Link]

• Gould–Jacobs reaction. Wikipedia. Available from: [Link]

• The Friedländer Synthesis of Quinolines. ResearchGate. Available from: [Link]

• Conrad–Limpach synthesis. Wikipedia. Available from: [Link]

• Catalytic cracking and catalyst deactivation/regeneration characteristics of Fe-loaded biochar catalysts for tar model compound. ResearchGate. Available from: [Link]

• Application of pfitzinger reaction in. JOCPR. Available from: [Link]

• (PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. ResearchGate. Available from: [Link]

• Doebner–Miller reaction. Wikipedia. Available from: [Link]

• Chemistry of char forming mechanism of spirophosphates. ISCA. Available from: [Link]

• Pfitzinger Quinoline Synthesis. Cambridge University Press & Assessment. Available from: [Link]

• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. PMC. Available from: [Link]

• The Friedländer Synthesis of Quinolines. Semantic Scholar. Available from: [Link]

• Gould-Jacobs reaction. wikidoc. Available from: [Link]

• Deactivation of metal catalysts in liquid phase organic reactions. ResearchGate. Available from: [Link]

• Doebner-Miller Reaction. SynArchive. Available from: [Link]

• Quinoline Synthesis: Conrad-Limpach-Knorr. organic-chemistry.org. Available from: [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series. Available from: [Link]

• Reactivity and deactivation mechanisms of pyrolysis chars from bio-waste during catalytic cracking of tar. Scilit. Available from: [Link]

• Understandings of Catalyst Deactivation and Regeneration during Biomass Tar Reforming: A Crucial Review. ACS Publications. Available from: [Link]

• Conrad-Limpach reaction. ResearchGate. Available from: [Link]

• Mechanisms of Char Formation during Flammability. DTIC. Available from: [Link]

• Thermal Stability of Amine Compounds and Dichloromethane. Aidic. Available from: [Link]

• Gould-Jacobs Reaction. onlinelibrary.wiley.com. Available from: [Link]

• Mechanisms of Char Formation during Flammability. DTIC. Available from: [Link]

• Doebner-Miller reaction and applications. Slideshare. Available from: [Link]

• (PDF) Oxidative Degradation of Amines With High-Temperature Cycling. ResearchGate. Available from: [Link]

• Unlocking value from waste: Thermochemical strategies for end-of-life tyre transformation. phys.org. Available from: [Link]

• Gould-Jacobs Reaction. Cambridge University Press & Assessment. Available from: [Link]

• Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. biotage.com. Available from: [Link]

• Thermal decomposition processes in aromatic amine-based polybenzoxazines investigated by TGA and GC–MS. ResearchGate. Available from: [Link]

• Principal mechanisms of generation of char microstructure. ResearchGate. Available from: [Link]

• THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE. UKnowledge - University of Kentucky. Available from: [Link]

• Thermal decomposition kinetics of some aniline complexes of zinc group metals. nopr.niscair.res.in. Available from: [Link]

• Char Formation and Characterization. ResearchGate. Available from: [Link]

• Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film. RSC Publishing. Available from: [Link]

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Addressing scale-up challenges for the industrial synthesis of 6-Bromoquinolin-4(3H)-one

Overview

The synthesis of 6-bromoquinolin-4(3H)-one (also known as 6-bromo-4-quinolone) is a critical workflow in the development of broad-spectrum antibiotics, antimalarials, and other therapeutic agents. While the classical Gould-Jacobs and Conrad-Limpach reactions are robust at the bench scale, transitioning these protocols to pilot and industrial scales introduces severe thermodynamic and kinetic bottlenecks. This technical guide provides mechanistic troubleshooting, quantitative comparisons, and self-validating protocols to ensure high-yield, reproducible scale-up.

Process Workflow Diagram

Figure 1: Modified Gould-Jacobs workflow for 6-Bromoquinolin-4(3H)-one using Eaton's reagent.

Troubleshooting & FAQs: Scale-Up Challenges

Q1: Why does the cyclization step in Dowtherm A result in extensive tar formation and low yields during scale-up? Causality: The classical Gould-Jacobs cyclization requires high thermal energy (typically >250 °C) to facilitate the 6-electron electrocyclization[1]. In a small-scale microwave reactor, this temperature is reached and quenched rapidly, minimizing side reactions[2]. However, in a pilot-scale batch reactor, the prolonged heating and cooling ramps expose the intermediate to extreme temperatures for extended periods. This prolonged thermal stress leads to the degradation of the product and the formation of intractable polymeric tars[3]. Solution: Transition from purely thermal cyclization to acid-catalyzed cyclization. Utilizing Eaton's reagent (1:10 w/w P₂O₅ in methanesulfonic acid) lowers the required activation energy, allowing the cyclization to proceed quantitatively at 80–100 °C[4]. This eliminates thermal degradation and circumvents the difficult removal of high-boiling solvents like Dowtherm A or diphenyl ether[5].

Q2: How can we manage the vigorous gas evolution during the decarboxylation step? Causality: The final step involves the thermal decarboxylation of 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. This reaction releases stoichiometric amounts of carbon dioxide. In a large batch reactor, the sudden supersaturation of CO₂ in the solvent causes violent foaming, which can breach reactor containment and lead to product loss. Solution: Do not heat the entire batch at once. Instead, pre-heat a high-boiling inert solvent (e.g., sulfolane or a controlled amount of diphenyl ether) to the decarboxylation temperature (approx. 200 °C). Gradually dose the solid carboxylic acid (or a slurry of it) into the hot solvent. This continuous-dosing approach ensures a steady, manageable rate of CO₂ evolution that matches the reactor's venting capacity.

Q3: When attempting the Conrad-Limpach route, why is the major product 2-quinolone instead of the desired 4-quinolone? Causality: The reaction of anilines with β-ketoesters is subject to competing kinetic and thermodynamic pathways (the Knorr variation)[6]. If the initial condensation is performed at elevated temperatures (>140 °C), the aniline preferentially attacks the ester carbonyl rather than the ketone. This forms a thermodynamically stable β-keto acid anilide, which upon cyclization yields a 2-quinolone[6][7]. Solution: Strictly maintain kinetic conditions during the initial enamine formation. Perform the condensation at lower temperatures (room temperature to 80 °C) with an acid catalyst (e.g., catalytic HCl or p-toluenesulfonic acid) and actively remove the water byproduct (via Dean-Stark or molecular sieves). This ensures the formation of the Schiff base, which cyclizes exclusively to the 4-quinolone[7][8].

Quantitative Data: Cyclization Methodologies

The following table summarizes the operational parameters and scale-up viability of various cyclization methods for the anilinomethylene malonate intermediate.

Cyclization Method	Operating Temp.	Reaction Time	Avg. Yield	Scale-Up Viability	Key Drawback / Limitation
Conventional Heating (Dowtherm A)	250 °C	2–4 hours	45–55%	Poor	Severe thermal degradation; difficult solvent removal.
Microwave Irradiation	250–300 °C	5–20 mins	70–85%	Poor	Limited penetration depth restricts use to small volumes.
Eaton's Reagent (P₂O₅ / MeSO₃H)	80–100 °C	2 hours	80–95%	Excellent	Reagent is highly corrosive; requires controlled alkaline quench.
Flash Vacuum Pyrolysis (FVP)	450–650 °C	Seconds	60–75%	Moderate	Requires specialized, high-CAPEX gas-phase equipment.

Self-Validating Experimental Protocol: Industrial Scale-Up using Eaton's Reagent

This protocol outlines a scalable, low-temperature alternative to the classical Gould-Jacobs cyclization, specifically optimized for the synthesis of 6-bromoquinolin-4(3H)-one.

Phase 1: Condensation

• Charge Reactor: To a dry, nitrogen-purged reactor, add 4-bromoaniline (1.0 eq) and absolute ethanol (3 volumes).

• Addition: Add diethyl ethoxymethylenemalonate (EMME) (1.1 eq) dropwise at room temperature.

• Reflux: Heat the mixture to reflux (approx. 78 °C) for 2 hours.

• Validation Checkpoint 1: Pull a sample for HPLC analysis (UV 254 nm). The reaction is complete when 4-bromoaniline is <1% AUC. The intermediate, diethyl 2-(((4-bromophenyl)amino)methylene)malonate, must appear as the dominant peak.

• Isolation: Concentrate the mixture under reduced pressure. The intermediate will crystallize upon cooling. Filter and wash with cold ethanol.

Phase 2: Cyclization (Eaton's Reagent)

• Preparation: In a glass-lined reactor, charge Eaton's reagent (1:10 w/w P₂O₅ in methanesulfonic acid) (5 volumes relative to the intermediate). Caution: Highly corrosive.

• Addition: Gradually add the solid intermediate from Phase 1. The reaction is mildly exothermic. Maintain the internal temperature below 40 °C during addition.

• Heating: Slowly ramp the temperature to 80–100 °C and hold for 2 hours[4].

• Validation Checkpoint 2: Analyze via LC-MS. Confirm the complete disappearance of the mass peak corresponding to the intermediate and the appearance of the cyclized ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate [M+H]⁺.

• Quench: Cool the reactor to 10 °C. Slowly pour the mixture into vigorously stirred ice water (15 volumes). The cyclized product will precipitate. Filter, wash with water until the filtrate is pH neutral, and dry.

Phase 3: Saponification & Decarboxylation

• Hydrolysis: Suspend the cyclized ester in a 10% aqueous NaOH solution (5 volumes). Reflux for 2 hours until a clear solution forms.

• Acidification: Cool to room temperature and acidify to pH 2 using 6M HCl to precipitate the 3-carboxylic acid. Filter and dry thoroughly.

• Controlled Decarboxylation: In a separate reactor, heat sulfolane (3 volumes) to 220 °C. Using a solid-dosing funnel, add the dry carboxylic acid in small portions over 2 hours.

• Validation Checkpoint 3: Monitor the exhaust line with a gas flow meter. Decarboxylation is complete when CO₂ evolution ceases.

• Final Isolation: Cool the mixture to room temperature. Add water to precipitate the final product, 6-bromoquinolin-4(3H)-one. Filter, wash with water, and recrystallize from DMF/water if necessary.

References

• Mansilla, D. S., Asís, S. E., & Muscia, G. C. (2025). Convenient Gould-Jacobs synthesis of 4-quinolone core using Eaton's reagent. Proceedings of the 29th International Electronic Conference on Synthetic Organic Chemistry. MDPI.[Link]

• Nilsen, A., et al. (2021). New Scalable Synthetic Routes to ELQ-300, ELQ-316, and Other Antiparasitic Quinolones. Organic Process Research & Development, 25(8), 1874-1883. ACS Publications.[Link]

• Wikipedia Contributors. (2024). Conrad–Limpach synthesis. Wikipedia, The Free Encyclopedia.[Link]

• Quimica Organica. (2023). Quinoline Synthesis: Conrad-Limpach-Knorr.[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of Quinolinone and Quinazolinone Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Tale of Two Scaffolds

In the landscape of drug discovery, heterocyclic compounds form the bedrock of a vast number of therapeutic agents. Among these, the quinolinone and quinazolinone scaffolds, both bicyclic systems containing a benzene ring fused to a nitrogen-containing six-membered ring, have emerged as particularly fruitful starting points for the development of potent and selective modulators of various biological targets. Their structural similarities belie significant differences in their electronic properties and three-dimensional shapes, which in turn dictate their interactions with biomolecules and their resulting pharmacological profiles. This guide aims to dissect these differences, providing a comparative analysis of their biological activities, with a focus on anticancer, antimicrobial, and anti-inflammatory properties.

The Quinolinone Scaffold: A Profile

The quinolinone core, characterized by a pyridine ring fused to a benzene ring with a carbonyl group on the pyridine moiety, is a versatile scaffold found in numerous natural products and synthetic compounds. Its derivatives have been extensively investigated for a wide array of therapeutic applications.

Key Biological Activities of Quinolinones

Quinolinone derivatives have demonstrated a broad spectrum of biological activities, including:

• Anticancer Activity: Many quinolinone derivatives exhibit potent antiproliferative effects against a range of cancer cell lines. Their mechanisms of action are diverse and include inhibition of tubulin polymerization, topoisomerase inhibition, and modulation of various protein kinases.[1][2][3][4]

• Antimicrobial Activity: The quinolone class of antibiotics, which are structurally related to quinolinones, are a cornerstone of antibacterial therapy.[5][6][7][8] Their mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.[5][8]

• Anti-inflammatory and Analgesic Activity: Certain quinolinone derivatives have shown promise as anti-inflammatory and analgesic agents, though the specific mechanisms are still under investigation.

• Antiviral and Antimalarial Activity: The quinoline ring system, the parent structure of quinolinones, is famously present in the antimalarial drug quinine and its synthetic analogs. This has spurred research into quinolinone derivatives for their potential against various viral and parasitic infections.

The Quinazolinone Scaffold: A Profile

The quinazolinone scaffold features a pyrimidine ring fused to a benzene ring, with a carbonyl group on the pyrimidine ring. This structural motif is a "privileged scaffold" in medicinal chemistry, meaning it is capable of binding to a variety of biological targets with high affinity.

Key Biological Activities of Quinazolinones

Quinazolinone derivatives are renowned for their diverse pharmacological activities, which include:

• Anticancer Activity: This is arguably the most well-established therapeutic area for quinazolinones. Several FDA-approved anticancer drugs, such as gefitinib, erlotinib, and lapatinib, are based on the quinazolinone scaffold and function as potent inhibitors of receptor tyrosine kinases like EGFR and HER2.[1][9][10] Other anticancer mechanisms include tubulin polymerization inhibition and PARP inhibition.[1][11]

• Antimicrobial Activity: Quinazolinone derivatives have been shown to possess significant antibacterial and antifungal properties.[12][13] Their mechanisms can involve disruption of the cell wall and interference with DNA synthesis.[11]

• Anti-inflammatory and Analgesic Activity: A number of quinazolinone derivatives have been reported to exhibit potent anti-inflammatory and analgesic effects, often comparable to or exceeding those of standard drugs like ibuprofen and diclofenac sodium.

• Other CNS Activities: The quinazolinone scaffold is also found in compounds with sedative-hypnotic and anticonvulsant properties.

Head-to-Head Comparison: Quinolinone vs. Quinazolinone

While both scaffolds exhibit a broad range of biological activities, a closer examination reveals distinct profiles and therapeutic niches.

Comparative Overview

Feature	Quinolinone Scaffold	Quinazolinone Scaffold
Core Structure	Benzene ring fused to a pyridinone ring	Benzene ring fused to a pyrimidinone ring
Prominent Anticancer Mechanism	Tubulin polymerization inhibition, Topoisomerase inhibition	Receptor Tyrosine Kinase (e.g., EGFR) inhibition
FDA-Approved Drugs (Examples)	Fluoroquinolone antibiotics (e.g., Ciprofloxacin, Levofloxacin)[5][6][8], Gemifloxacin	Gefitinib, Erlotinib, Lapatinib (anticancer)[1][9][10], Idelalisib (anticancer), Quinethazone (diuretic)
Key Therapeutic Areas	Antibacterial, Anticancer	Anticancer, Anti-inflammatory

In-Depth Analysis: Anticancer Activity

The most striking difference between the two scaffolds lies in their predominant mechanisms of anticancer activity.

Quinazolinones as Kinase Inhibitors: The quinazolinone core has proven to be an exceptional scaffold for the design of ATP-competitive kinase inhibitors. The nitrogen atoms at positions 1 and 3 of the pyrimidine ring are crucial for forming key hydrogen bond interactions within the ATP-binding pocket of kinases like EGFR. This has led to the successful development of several blockbuster anticancer drugs.

Quinolinones as Tubulin Polymerization Inhibitors: In contrast, many potent anticancer quinolinone derivatives exert their effects by disrupting microtubule dynamics through the inhibition of tubulin polymerization.[1][2] They often bind to the colchicine-binding site on β-tubulin, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

The following table presents a selection of IC50 values for representative quinolinone and quinazolinone derivatives against various cancer cell lines. It is important to note that these values are from different studies and direct comparisons should be made with caution.

Compound Type	Derivative Example	Cancer Cell Line	IC50 (µM)	Primary Mechanism
Quinolinone	Indole quinoline hybrid (Compound 2)	K562 (Leukemia)	2.09	Tubulin Polymerization Inhibition
Quinoline-chalcone derivative (12e)	MGC-803 (Gastric)	1.38	Apoptosis Induction
Sulfonylated indeno[1,2-c]quinoline (SIQ17)	A431 (Skin)	~0.0006 (enzyme assay)	EGFR Kinase Inhibition[4]
Quinazolinone	Gefitinib	HeLa (Cervical)	4.3	EGFR Kinase Inhibition
Erlotinib	HepG2 (Liver)	25	EGFR Kinase Inhibition
Fused Quinazolinone (Compound B6)	MCF-7 (Breast)	~2	Tubulin Polymerization Inhibition[9]

Experimental Protocols

To ensure the trustworthiness and reproducibility of the data presented, this section provides detailed, step-by-step methodologies for key biological assays.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol is a standard colorimetric assay for measuring cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Rationale: This assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The intensity of the purple color is directly proportional to the number of viable cells.

Materials:

• 96-well microtiter plates

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a blank control (medium only). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC50 value by plotting a dose-response curve.

Protocol 2: In Vitro EGFR Kinase Inhibition Assay

This protocol outlines a general procedure for determining the potency of a compound to inhibit the enzymatic activity of EGFR kinase.

Rationale: This assay directly measures the ability of a test compound to interfere with the kinase's function of phosphorylating a substrate, providing a direct measure of its inhibitory potential.

Materials:

• Recombinant human EGFR kinase

• Kinase substrate (e.g., a synthetic peptide)

• ATP (Adenosine triphosphate)

• Test compounds (dissolved in DMSO)

• Kinase assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 384-well white plates

• Luminometer

Procedure:

• Reagent Preparation: Prepare serial dilutions of the test compounds in the kinase assay buffer. Prepare a solution of the EGFR kinase and substrate in the buffer.

• Assay Plate Setup: Add a small volume of the diluted test compounds or vehicle control (DMSO) to the wells of a 384-well plate.

• Kinase Reaction Initiation: Add the EGFR kinase/substrate mixture to each well. Initiate the reaction by adding ATP to each well.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the kinase reaction and measure the amount of ADP produced using a detection reagent according to the manufacturer's protocol. This typically involves a series of enzymatic reactions that convert ADP to ATP, which then drives a luciferase-luciferin reaction to produce a luminescent signal.

• Signal Measurement: Read the luminescence using a plate reader.

• Data Analysis: Normalize the data to the controls (no inhibitor for 100% activity and no enzyme for 0% activity). Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualization of Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate a key signaling pathway and a typical experimental workflow.

Caption: EGFR signaling pathway and its inhibition by quinazolinone derivatives.

Caption: A generalized experimental workflow for the MTT cytotoxicity assay.

Conclusion and Future Perspectives

The quinolinone and quinazolinone scaffolds, while structurally related, exhibit distinct and compelling biological activity profiles. Quinazolinones have been extensively and successfully developed as kinase inhibitors for cancer therapy, a testament to their ideal fit within the ATP-binding pocket of these enzymes. Quinolinones, on the other hand, have a more diverse range of mechanisms, with tubulin polymerization inhibition being a particularly prominent anticancer strategy, alongside their well-established role as antibacterial agents.

The future of drug discovery with these scaffolds may lie in the design of hybrid molecules that combine the advantageous features of both. Furthermore, exploring new substitution patterns and bioisosteric replacements will undoubtedly uncover novel biological activities and lead to the development of next-generation therapeutics with improved efficacy and safety profiles. This comparative guide serves as a foundational resource for researchers embarking on such endeavors, providing the necessary context and experimental framework to drive innovation in this exciting field.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of 6-Bromoquinolinone Derivatives as Potent Kinase Inhibitors

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for 6-bromoquinolinone and its closely related 6-bromoquinazolinone analogs, a class of heterocyclic compounds demonstrating significant promise in oncology. By synthesizing data from multiple studies, we aim to provide researchers, medicinal chemists, and drug development professionals with a clear, objective comparison of how specific structural modifications influence biological activity, particularly in the context of kinase inhibition.

Introduction: The Quinolinone Scaffold in Oncology

The quinoline and quinazolinone ring systems are considered "privileged scaffolds" in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] Their rigid, planar structure and synthetic tractability make them ideal starting points for developing targeted therapeutic agents. The introduction of a bromine atom at the 6-position has been shown to significantly enhance the anticancer effects of these compounds.[3] This guide will dissect the chemical nuances that drive the efficacy of these derivatives, focusing primarily on their role as inhibitors of key kinases in cancer signaling pathways. Many of these derivatives exert their cytotoxic effects by targeting the ATP-binding site of receptor tyrosine kinases like the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), which are often overexpressed or dysregulated in various cancers, leading to uncontrolled cell growth and proliferation.[4][5]

Foundational Synthesis of the 6-Bromoquinazolinone Core

The generation of a diverse chemical library is fundamental to any SAR study. The 6-bromoquinazolinone scaffold is typically synthesized from 5-bromoanthranilic acid. This precursor provides the necessary bromine at the correct position on the benzene portion of the final fused ring system. The causality behind this choice is efficiency; starting with the halogen in place avoids potentially harsh or low-yield bromination steps later in the synthesis.

A generalized, multi-step synthesis allows for the introduction of diversity at the C-2 and N-3 positions, which are critical for modulating biological activity.

General Synthetic Workflow Diagram

Caption: A generalized workflow for the synthesis of 6-bromoquinazolinone derivatives.

Representative Synthetic Protocol

This protocol describes a common method for synthesizing a library of 6-bromo-2,3-disubstituted-4(3H)-quinazolinones.[4]

• Step 1: Synthesis of the Benzoxazinone Intermediate:

  • A solution of 5-bromoanthranilic acid is reacted with an appropriate acyl chloride (e.g., acetyl chloride) or anhydride in a suitable solvent like pyridine.

  • The reaction mixture is heated under reflux for several hours. The logic here is that the acyl chloride acylates the amino group of the anthranilic acid, and subsequent heating drives a dehydration and cyclization reaction to form the 6-bromo-2-substituted-3,1-benzoxazin-4-one intermediate.

  • Upon cooling, the intermediate often precipitates and can be isolated by filtration.

• Step 2: Formation of the Quinazolinone Ring:

  • The isolated benzoxazinone intermediate is dissolved in a solvent such as glacial acetic acid.

  • A primary amine (R²-NH₂) is added to the solution, and the mixture is heated to reflux. The amine acts as a nucleophile, attacking the carbonyl of the benzoxazinone, which leads to ring-opening followed by recyclization to form the thermodynamically more stable quinazolinone ring.

  • The final product is typically purified by recrystallization from a solvent like ethanol to yield the desired 6-bromo-2,3-disubstituted-quinazolin-4-one.

This versatile two-step process allows for the systematic variation of substituents at the C-2 position (determined by the acyl chloride) and the N-3 position (determined by the amine), enabling a thorough exploration of the structure-activity relationship.

Structure-Activity Relationship (SAR) Analysis

The potency of 6-bromoquinolinone derivatives is highly dependent on the nature and position of various substituents. The following sections compare the effects of these modifications, with supporting data summarized in the subsequent table.

SAR Insights at a Glance

Caption: Key SAR takeaways for the 6-bromoquinazolinone scaffold.

Substitutions at the C-2 Position

Modifications at the C-2 position significantly impact activity. Studies show that incorporating a thioether linkage at this position is a highly effective strategy.

• Aliphatic Linkers: A short aliphatic linker attached to a thiol group (e.g., compound 8a ) can result in potent cytotoxicity. For instance, compound 8a showed an IC₅₀ of 15.85 µM against the MCF-7 breast cancer cell line, which was more potent than the standard drug Erlotinib in that particular study.[3]

• Bulky Hydrophobic Groups: Attaching bulky, hydrophobic groups via the thioether linkage is particularly favorable for potent activity against both EGFR and VEGFR2 kinases.[5] Compounds 3j and 3k , which feature such bulky motifs, demonstrated excellent inhibitory potential, with IC₅₀ values against EGFR kinase of 0.055 µM and 0.062 µM, respectively.[5] This suggests that the active site pocket can accommodate and may even have a preference for larger, hydrophobic substituents at this position.

Substitutions at the N-3 Position

The N-3 position is commonly substituted with an aromatic ring, which can engage in crucial interactions within the kinase active site. The electronic properties of substituents on this phenyl ring are key determinants of activity.

• Electron-Withdrawing Groups: The presence of strong electron-withdrawing groups on the N-3 phenyl ring, such as trifluoromethyl (CF₃) or nitro (NO₂), often leads to potent EGFR inhibition.[5] For example, compound 3f (with a CF₃ group) and 3i (with a NO₂ group) had potent EGFR IC₅₀ values of 0.068 µM and 0.078 µM, respectively.[5] This indicates that these groups may be involved in favorable electronic or hydrogen bonding interactions within the target's active site.

Comparative Cytotoxicity Data

The following table summarizes experimental data for various 6-bromoquinazolinone derivatives, allowing for a direct comparison of their anticancer potency.

Compound ID	C-2 Substituent	N-3 Substituent	Target Cell Line	IC₅₀ (µM)	Reference
8a	-S-(CH₂)₂CH₃	4-methylphenyl	MCF-7	15.85	[3]
8a	-S-(CH₂)₂CH₃	4-methylphenyl	SW480	17.85	[3]
3j	-S-(bulky hydrophobic)	4-methoxyphenyl	MCF-7	2.95	[5]
3k	-S-(bulky hydrophobic)	4-methoxyphenyl	MCF-7	3.56	[5]
3f	-S-(4-CF₃-phenyl)	4-methoxyphenyl	MCF-7	Not Reported	[5]
3i	-S-(4-NO₂-phenyl)	4-methoxyphenyl	MCF-7	5.78	[5]
Erlotinib	(Standard)	(Standard)	MCF-7	9.9	[3]
Staurosporine	(Standard)	(Standard)	MCF-7	2.58	[5]

Note: IC₅₀ values represent the concentration of a compound required to inhibit cell growth by 50% in vitro. Lower values indicate higher potency.

Mechanism of Action: Dual Kinase Inhibition

The primary mechanism of action for many potent 6-bromoquinazolinone derivatives is the inhibition of receptor tyrosine kinases.[4] Compounds like 3j and 3k have been identified as dual inhibitors of both EGFR and VEGFR2.[5]

These kinases are transmembrane proteins that, upon binding to their respective growth factors, dimerize and autophosphorylate their intracellular tyrosine kinase domains. This phosphorylation event initiates a cascade of downstream signaling pathways (such as the RAS/MAPK and PI3K/AKT pathways) that promote cell proliferation, survival, angiogenesis, and metastasis.

The 6-bromoquinazolinone derivatives act as ATP-competitive inhibitors. They occupy the ATP-binding pocket of the kinase domain, preventing the phosphorylation of tyrosine residues and thereby blocking the entire downstream signaling cascade. This leads to cell cycle arrest and the induction of apoptosis (programmed cell death) in cancer cells.[4][6]

Simplified Kinase Inhibition Signaling Pathway

Caption: Simplified diagram of kinase signaling and its inhibition by 6-bromoquinolinone derivatives.

Key Experimental Protocols

To ensure the trustworthiness and reproducibility of SAR data, standardized experimental protocols are essential. The following are detailed methodologies for key assays used to evaluate these compounds.

Protocol 1: MTT Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess cell viability and is a standard for in vitro cytotoxicity screening.[3][7]

• Cell Seeding: Cancer cells (e.g., MCF-7 for breast cancer, SW480 for colon cancer) are seeded into 96-well microtiter plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. The plates are incubated for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Stock solutions of the test compounds are prepared in DMSO and then serially diluted in culture medium to achieve a range of final concentrations. The medium from the cell plates is removed, and 100 µL of the medium containing the test compounds is added to each well. A positive control (e.g., Doxorubicin) and a vehicle control (DMSO) are also included. The plates are incubated for another 48 hours.

• MTT Addition: After the treatment period, 20 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS) is added to each well. The plates are incubated for an additional 4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Formazan Solubilization: The medium is carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals. The plate is agitated gently for 10 minutes to ensure complete dissolution.

• Data Acquisition: The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader.

• IC₅₀ Calculation: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Protocol 2: In Vitro Kinase Inhibition Assay (EGFR/VEGFR2)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a specific kinase.[5]

• Reaction Setup: Assays are performed in 96-well plates. Each well contains a reaction buffer, a specific concentration of the purified recombinant human EGFR or VEGFR2 enzyme, a specific peptide substrate, and ATP.

• Compound Addition: The 6-bromoquinolinone test compounds are added to the wells at various concentrations. A known inhibitor (e.g., Erlotinib for EGFR, Sorafenib for VEGFR2) is used as a positive control.

• Initiation and Incubation: The kinase reaction is initiated by the addition of ATP. The plates are then incubated at 37°C for a specified period (e.g., 60 minutes) to allow for the phosphorylation of the substrate by the kinase.

• Detection: The amount of phosphorylated substrate is quantified. This is often done using an ELISA-based method where an antibody specific to the phosphorylated form of the substrate is used. The antibody is typically conjugated to an enzyme (like horseradish peroxidase) that generates a detectable colorimetric or chemiluminescent signal.

• Data Analysis: The signal intensity is inversely proportional to the inhibitory activity of the compound. The IC₅₀ value is calculated by plotting the percentage of kinase inhibition against the log of the inhibitor concentration.

Conclusion and Future Directions

The 6-bromoquinolinone scaffold is a highly promising platform for the development of novel anticancer agents, particularly kinase inhibitors. SAR studies consistently demonstrate that:

• The 6-bromo substituent is a key feature for enhancing cytotoxic potency.

• The C-2 position is a critical site for modification, where the introduction of a thioether linkage with bulky, hydrophobic groups can dramatically increase inhibitory activity against kinases like EGFR and VEGFR2.

• The N-3 position , when substituted with a phenyl ring bearing electron-withdrawing groups, further contributes to high-potency inhibition.

Future research should focus on optimizing the pharmacokinetic properties (ADMET) of the most potent compounds to improve their drug-likeness. Exploring substitutions at other positions on the quinolinone ring could also uncover new avenues for enhancing selectivity and overcoming potential drug resistance mechanisms. The insights provided in this guide offer a rational basis for the design of the next generation of 6-bromoquinolinone-based therapeutics.

References

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• BenchChem. (2025). Methyl 6-bromoquinoline-3-carboxylate: A Technical Guide for Anticancer Research. BenchChem.
• BenchChem. (2025). QSAR Analysis of 6-Bromoquinoline Derivatives: A Comparative Guide. BenchChem.
• Al-Warhi, T., et al. (2026). Anti-breast cancer activity of 6-bromo 2,3-disubstituted quinazolinone analogues as active dual EGFR and VEGFR2 inhibitors. Journal of Molecular Structure.
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Comparing the anticancer potency of halogenated vs. non-halogenated quinolinones

An in-depth analysis of structural modifications in medicinal chemistry reveals that the quinolinone scaffold is a highly versatile pharmacophore in oncology. For drug development professionals and application scientists, the decision to incorporate halogen atoms (fluorine, chlorine, bromine, or iodine) into the quinolinone core is not merely a matter of synthetic exploration, but a calculated strategy to modulate pharmacodynamics and pharmacokinetics.

This guide objectively compares the anticancer potency of halogenated versus non-halogenated quinolinones, providing the mechanistic causality, empirical data, and self-validating experimental protocols necessary to evaluate these compounds.

Mechanistic Causality: Why Halogenation Drives Potency

The superior anticancer potency of halogenated quinolinones over their non-halogenated counterparts is driven by three distinct physicochemical alterations:

• Halogen Bonding and Target Affinity: Halogens act as electron-withdrawing groups (EWGs) that create an anisotropic distribution of electron density, forming a "sigma-hole" (a region of positive electrostatic potential). This allows halogenated quinolinones to form highly directional, non-covalent halogen bonds with Lewis bases in the binding pockets of critical oncogenic targets, such as the ATP-binding cleft of Epidermal Growth Factor Receptor (EGFR) or the DNA-cleavage complex of Topoisomerase II [1]. Non-halogenated variants rely on weaker hydrogen bonding or Van der Waals forces, leading to faster off-rates.

• Lipophilicity and Membrane Permeability: The integration of heavy halogens (Cl, Br) significantly increases the partition coefficient (LogP) of the quinolinone scaffold. This enhanced lipophilicity facilitates rapid passive diffusion across the phospholipid bilayer of cancer cells, increasing the intracellular concentration of the active pharmaceutical ingredient (API).

• Metabolic Shielding: Non-halogenated quinolinones are often susceptible to rapid oxidative metabolism by hepatic Cytochrome P450 enzymes at electron-rich positions (e.g., C-6 or C-7). Substituting these "soft spots" with halogens sterically and electronically blocks oxidation, prolonging the intracellular half-life of the drug.

Mechanistic pathways of halogenated vs. non-halogenated quinolinones.

Quantitative Comparative Analysis

Experimental data consistently demonstrates that halogenation lowers the half-maximal inhibitory concentration (IC50) across various human tumor cell lines. For instance, in hexahydroquinoline derivatives targeting EGFR, the introduction of a para-chloro substituent drastically increased cytotoxicity against colon and lung cancer cell lines compared to non-halogenated (methoxy-substituted) analogues [2]. Similarly, bromo-substituted pyrano[3,2-c]quinoline-3-carboxylates exhibited superior antiproliferative activity against A549 lung epithelial cancer cells compared to their non-halogenated base structures [3].

Table 1: Comparative Cytotoxicity (IC50) of Quinolinone Derivatives

Compound Scaffold	Substitution	Target Cell Line	IC50 (µM)	Performance Shift
Pyrano[3,2-c]quinoline	Non-Halogenated (H)	A549 (Lung)	> 100.0	Baseline
Pyrano[3,2-c]quinoline	Halogenated (9-Bromo)	A549 (Lung)	35.10	+65% Potency
Hexahydroquinoline	Non-Halogenated (4-OCH3)	HCT-116 (Colon)	> 50.0	Baseline
Hexahydroquinoline	Halogenated (4-Chloro)	HCT-116 (Colon)	14.0	+72% Potency
5,8-Quinolinedione	Halogenated (7-Chloro)	HCT-15 (Colon)	5.6	High Potency

(Data aggregated from [4], [3], and [2])

Self-Validating Experimental Methodologies

To ensure scientific integrity, the evaluation of quinolinone derivatives must utilize orthogonal assays. Relying solely on colorimetric metabolic assays (like MTT) can yield false positives if the halogenated compound induces mitochondrial uncoupling without immediate cell death. Therefore, a self-validating system pairing a direct DNA synthesis assay with flow cytometry is required.

Protocol A: BrdU Incorporation Assay (Primary Proliferation Screen)

Causality: Unlike MTT, the Bromodeoxyuridine (BrdU) assay directly measures the incorporation of a thymidine analog into newly synthesized DNA, providing an unambiguous metric of Topoisomerase II poisoning and S-phase cell cycle arrest [5].

• Cell Seeding: Seed A549 or HCT-116 cells at a density of 1×104 cells/well in a 96-well microplate. Incubate for 24 hours at 37°C in 5% CO2 to allow adherence.

• Compound Treatment: Treat cells with serial dilutions (0.1 µM to 100 µM) of halogenated and non-halogenated quinolinones. Include a vehicle control (0.1% DMSO) and a positive control (e.g., Cisplatin at 15 µM). Incubate for 48 hours.

• BrdU Labeling: Add 10 µM BrdU labeling solution to each well during the final 4 hours of incubation.

• Fixation and Detection: Fix the cells, denature the DNA using the kit-provided fixative/denaturing solution, and add the anti-BrdU-POD antibody.

• Quantification: Add the substrate solution and measure absorbance at 370 nm (reference 492 nm) using a microplate reader. Calculate IC50 using non-linear regression.

Protocol B: Annexin V/PI Flow Cytometry (Orthogonal Validation)

Causality: To confirm that the reduction in DNA synthesis observed in Protocol A is due to true cytotoxicity (apoptosis) rather than mere cytostasis, Annexin V/PI staining is employed. Annexin V binds to externalized phosphatidylserine (early apoptosis), while Propidium Iodide (PI) intercalates into the DNA of cells with compromised membranes (late apoptosis/necrosis).

• Harvesting: Collect both adherent and floating cells post-treatment (48h) to ensure late-apoptotic cells are not excluded from the analysis.

• Staining: Wash the cell pellet twice with cold PBS and resuspend in 100μL of 1X Annexin V Binding Buffer. Add 5μL of FITC-Annexin V and 5μL of PI.

• Incubation: Incubate for 15 minutes at room temperature in the dark to preserve fluorophore integrity.

• Analysis: Add 400μL of Binding Buffer and analyze immediately via flow cytometry. Gating strategy: FITC+/PI- indicates early apoptosis; FITC+/PI+ indicates late apoptosis.

Self-validating experimental workflow for cytotoxicity and apoptosis evaluation.

Conclusion

The transition from non-halogenated to halogenated quinolinones represents a critical optimization step in rational drug design. By leveraging halogen bonding and increased lipophilicity, researchers can significantly enhance the binding affinity of these molecules to oncogenic targets like Topoisomerase II and EGFR. When evaluating these compounds, implementing self-validating workflows that combine direct DNA synthesis metrics with apoptotic profiling ensures robust, reproducible, and translationally relevant data.

References

• MDPI (Molecules) - Quinolin-4-ones: Methods of Synthesis and Application in Medicine.[Link]

• RSC Publishing (RSC Advances) - Microwave-assisted synthesis and in vitro and in silico studies of pyrano[3,2-c]quinoline-3-carboxylates as dual acting anti-cancer and anti-microbial agents.[Link]

• Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry) - Recruitment of hexahydroquinoline as anticancer scaffold targeting inhibition of wild and mutants EGFR.[Link]

• TU Dublin (Arrow) - Anti-Cancer Activity and Mutagenic Potential of Novel Copper (II) Quinolinone Schiff Base Complexes in Hepatocarinoma Cells.[Link]

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A Senior Application Scientist's Guide to the Validation of the 6-Bromoquinolinone Scaffold for Developing Mutant IDH1 Inhibitors

Introduction: Targeting a Metabolic Vulnerability in Cancer

Mutations in the isocitrate dehydrogenase 1 (IDH1) enzyme represent a pivotal discovery in cancer metabolism, particularly in malignancies such as acute myeloid leukemia (AML), cholangiocarcinoma, and glioma.[1][2] Wild-type IDH1 plays a crucial role in cellular metabolism by catalyzing the oxidative decarboxylation of isocitrate to α-ketoglutarate (α-KG).[3] However, specific point mutations, most commonly at the R132 residue, confer a neomorphic (new function) enzymatic activity.[2][4] This mutant IDH1 (mIDH1) enzyme gains the ability to reduce α-KG to the oncometabolite D-2-hydroxyglutarate (2-HG).[5][6]

The aberrant accumulation of 2-HG competitively inhibits α-KG-dependent dioxygenases, leading to widespread epigenetic dysregulation and a block in cellular differentiation, ultimately driving tumorigenesis.[4][7][8] This unique, gain-of-function mechanism makes mIDH1 an exceptionally attractive therapeutic target. The development of small molecule inhibitors that selectively target the mutant enzyme over its wild-type counterpart offers a promising strategy to deplete 2-HG levels and restore normal cellular processes.

This guide provides an in-depth validation of the 6-bromoquinolinone scaffold as a robust chemical starting point for the development of potent, selective, and orally bioavailable mIDH1 inhibitors. We will objectively compare its performance against alternative chemical scaffolds, provide detailed experimental protocols for its validation, and present supporting data to guide researchers and drug development professionals in this field.

The Quinolinone Scaffold: An Allosteric Approach to Inhibition

Our journey into the quinolinone scaffold began with the identification of potent derivatives that showed promising activity against mIDH1.[3][9] Structure-activity relationship (SAR) studies revealed that the quinolinone core is critical for activity; replacing it with a simple quinoline ring abolishes inhibitory function entirely, suggesting the carbonyl group and/or the lactam NH are essential for binding.[3]

A significant breakthrough came with the resolution of an X-ray co-crystal structure, which showed that these inhibitors bind to an allosteric site at the dimer interface of the mIDH1 protein, rather than the active site.[3][9] This is a crucial mechanistic insight, as allosteric inhibitors can offer higher selectivity and avoid direct competition with the high intracellular concentrations of the native substrate.

The 6-bromoquinolinone scaffold, exemplified by preclinical candidates and clinically evaluated compounds like Olutasidenib (FT-2102), has proven to be a particularly fruitful avenue.[10][11] The bromine atom at the 6-position serves as a key substituent, contributing to the overall binding affinity and providing a vector for further chemical modification to optimize drug-like properties.

Caption: Core structure of the 6-bromoquinolinone scaffold.

Comparative Analysis of mIDH1 Inhibitor Scaffolds

To objectively validate the 6-bromoquinolinone scaffold, its performance must be benchmarked against other prominent chemical classes targeting mIDH1. Each scaffold interacts with the enzyme in a distinct manner, leading to different profiles of potency, selectivity, and resistance.

• Phenylglycine Derivatives (e.g., Ivosidenib/AG-120): This was a pioneering class of mIDH1 inhibitors, with Ivosidenib being the first FDA-approved drug for mIDH1-mutated AML.[1][2][12] These compounds also bind to the allosteric dimer interface.

• Triazine-Based Inhibitors (e.g., Vorasidenib/AG-881): This scaffold is unique in its ability to dually inhibit both mIDH1 and mIDH2, making it a candidate for gliomas where either mutation can occur.[12][13]

• Hydantoin-Based Inhibitors: This is an emerging class of inhibitors identified through extensive SAR optimization, showing potent inhibition of both R132H and R132C mIDH1 variants.[4][14]

The following table summarizes the comparative performance of representative compounds from these scaffolds based on publicly available data.

Scaffold	Representative Compound	Biochemical IC50 (mIDH1 R132H)	Cellular 2-HG IC50 (U87-R132H cells)	Selectivity vs. WT IDH1	Key Features
Quinolinone	Olutasidenib (FT-2102)	~5-15 nM[10]	~20-50 nM[10]	>1000-fold[11]	Potent, selective, orally bioavailable, brain penetrant. Retains activity against certain resistance mutations.[10][11]
Phenylglycine	Ivosidenib (AG-120)	~10-50 nM[7][15]	~50-100 nM[15]	>100-fold[7][15]	First-in-class approved drug. Well-characterized efficacy and safety profile.[1][16]
Triazine	Vorasidenib (AG-881)	~1-5 nM (mIDH1)	~15-30 nM	>1000-fold	Dual mIDH1/mIDH2 inhibitor, brain penetrant.[12][13]
Hydantoin	Compound 16a	220 nM[4]	1450 nM[4]	>100-fold	Novel scaffold with moderate cellular activity.[4]
Other	ML309	~30-60 nM[7][15]	~1 µM	>100-fold	Publicly available probe compound, competitive inhibitor.[7][15]

Experimental Validation Framework: A Step-by-Step Guide

Validating a new chemical scaffold requires a hierarchical and systematic approach, moving from initial biochemical potency to cellular target engagement and finally to in vivo pharmacokinetics and efficacy. The causality behind this workflow is to de-risk candidates at each stage; a compound must first be potent against the purified enzyme before investing resources in more complex and expensive cellular and in vivo models.

Caption: Hierarchical workflow for mIDH1 inhibitor validation.

Protocol 1: Biochemical Enzyme Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against purified mIDH1 and wild-type (WT) IDH1 enzymes, thereby establishing potency and selectivity.

Expertise & Rationale: We utilize a diaphorase-coupled fluorometric assay, a robust and high-throughput method ideal for screening and SAR studies.[7][15] The reaction principle is that the NADPH consumed by the mIDH1 enzyme is coupled to the conversion of non-fluorescent resazurin to highly fluorescent resorufin by the enzyme diaphorase. A decrease in the rate of fluorescence generation is directly proportional to the inhibition of mIDH1. Running the assay in parallel against WT IDH1 is a self-validating control for selectivity; a promising inhibitor should have an IC50 for mIDH1 that is at least 100-fold lower than for WT IDH1.

Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 10 mM MgCl₂, 0.1% BSA.

  • Enzyme Solution: Dilute purified recombinant mIDH1-R132H or WT IDH1 enzyme in Assay Buffer to a final concentration of ~5 nM.

  • Substrate Mix: Prepare a solution in Assay Buffer containing NADPH (final conc. 25 µM), α-KG (final conc. 50 µM), Diaphorase (final conc. 0.5 U/mL), and Resazurin (final conc. 10 µM).

• Compound Plating:

  • Using an acoustic liquid handler or manual multichannel pipette, serially dilute test compounds in DMSO.

  • Transfer ~50 nL of each compound dilution into a 384-well, low-volume, black assay plate. Include DMSO-only wells as a negative control (0% inhibition) and a known potent inhibitor (e.g., AG-120) as a positive control (100% inhibition).

• Enzyme Incubation:

  • Add 5 µL of the Enzyme Solution to each well of the assay plate.

  • Incubate for 30 minutes at room temperature to allow the compound to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Add 5 µL of the Substrate Mix to each well to initiate the enzymatic reaction.

  • Immediately transfer the plate to a fluorescence plate reader (e.g., PerkinElmer EnVision) pre-set to 25°C.

  • Measure the rate of resorufin formation kinetically over 15-20 minutes (Excitation: 535 nm, Emission: 590 nm).

• Data Analysis:

  • Calculate the rate of reaction (slope of fluorescence vs. time).

  • Normalize the rates to the DMSO (0% inhibition) and positive (100% inhibition) controls.

  • Plot the percent inhibition against the logarithm of compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular 2-HG Reduction Assay

Objective: To measure a compound's ability to inhibit the production of the oncometabolite 2-HG in a cancer cell line endogenously expressing mIDH1.

Expertise & Rationale: This assay moves from the artificial environment of a purified enzyme to a more physiologically relevant cellular context. It validates that the compound can penetrate cell membranes, engage its target, and produce the desired functional effect: a reduction in 2-HG levels. We use patient-derived cell lines like HT-1080 (fibrosarcoma, R132C mutation) or engineered lines like U87 glioblastoma cells expressing R132H (U87-mIDH1)[15][17]. For 2-HG quantification, mass spectrometry (LC-MS/MS) is the gold standard for accuracy and sensitivity, while commercially available enzymatic assays offer a higher-throughput, albeit less precise, alternative for initial screening.[15][17][18]

Methodology (using LC-MS/MS):

• Cell Culture and Seeding:

  • Culture U87-mIDH1 cells in MEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Seed 10,000 cells per well in a 96-well cell culture plate and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include DMSO-only vehicle controls.

  • Incubate the cells for 48-72 hours at 37°C in a 5% CO₂ incubator.

• Metabolite Extraction:

  • After incubation, collect 80 µL of the cell culture supernatant from each well.

  • Add 320 µL of ice-cold 80% methanol containing an internal standard (e.g., ¹³C₅-2-HG) to precipitate proteins.

  • Vortex and incubate at -20°C for 30 minutes.

  • Centrifuge at 4,000 x g for 10 minutes to pellet the protein.

• LC-MS/MS Analysis:

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Inject the samples onto a reverse-phase LC column coupled to a triple-quadrupole mass spectrometer.

  • Monitor the specific mass transition for 2-HG and the internal standard.

• Data Analysis:

  • Quantify the 2-HG concentration in each sample by comparing its peak area to the internal standard and a standard curve of known 2-HG concentrations.

  • Normalize the 2-HG levels to the vehicle control.

  • Plot the percent reduction in 2-HG against the logarithm of compound concentration to determine the cellular IC50 value.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

Objective: To directly confirm that the test compound engages and stabilizes the mIDH1 protein inside intact cells.

Expertise & Rationale: A reduction in 2-HG is a functional readout, but it can be influenced by off-target effects. CETSA provides direct evidence of on-target binding.[15] The principle is that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand. By heating treated cells to a range of temperatures, we can determine the temperature at which the target protein denatures and aggregates. A potent inhibitor will increase this "melting temperature." This assay is a self-validating system; if a compound shows a thermal shift for mIDH1, it unequivocally binds to it in the cell. The correlation between CETSA and cellular 2-HG inhibition is often stronger than with biochemical assays, making it a more reliable predictor of cellular activity.[19]

Methodology:

• Cell Treatment:

  • Culture U87-mIDH1 cells in 10 cm dishes to ~80% confluency.

  • Treat the cells with the test compound at a high concentration (e.g., 10x cellular IC50) or vehicle (DMSO) for 2 hours.

• Heating and Lysis:

  • Harvest the cells, wash with PBS, and resuspend in PBS.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.

  • Lyse the cells by three freeze-thaw cycles (liquid nitrogen followed by a 25°C water bath).

• Protein Quantification:

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

  • Carefully collect the supernatant, which contains the soluble, non-denatured protein fraction.

• Western Blot Analysis:

  • Measure the total protein concentration of each supernatant sample.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for IDH1.

  • Use a secondary antibody conjugated to HRP and detect the signal using a chemiluminescence imager.

• Data Analysis:

  • Quantify the band intensity for IDH1 at each temperature for both the vehicle- and compound-treated samples.

  • Plot the band intensity versus temperature for each condition. The curve for the compound-treated sample should be shifted to the right (higher temperatures) compared to the vehicle control, indicating target stabilization.

Conclusion and Future Directions

The comprehensive validation framework presented here demonstrates that the 6-bromoquinolinone scaffold is an outstanding starting point for the development of next-generation mIDH1 inhibitors. Compounds derived from this scaffold, such as Olutasidenib, exhibit high potency, excellent selectivity, and favorable drug-like properties, including oral bioavailability and, critically for glioma, brain penetrance.[10] The allosteric binding mode at the dimer interface is a key advantage, potentially offering a path to overcome resistance mutations that may arise in the enzyme's active site.[11]

Future work should focus on leveraging this scaffold to address emerging challenges. This includes designing inhibitors with even greater brain penetrance for improved efficacy in gliomas and proactively designing derivatives that retain activity against potential second-site resistance mutations, ensuring the long-term clinical viability of this important therapeutic class.[11] By combining rational, structure-based design with the rigorous experimental validation pipeline detailed in this guide, the 6-bromoquinolinone scaffold holds immense promise for delivering highly effective therapies to patients with mIDH1-mutated cancers.

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In Vitro Comparison of 6-Bromoquinolinone Analogues Against MCF-7 and SW480 Cell Lines: A Technical Guide

The quinolin-2(1H)-one scaffold is a privileged pharmacophore in medicinal chemistry, demonstrating a broad spectrum of antineoplastic activities[1]. Halogenation—specifically bromine substitution at the C-6 position—significantly enhances the lipophilicity and binding affinity of these derivatives. The bromine atom acts as a versatile steric and electronic handle, enabling strong halogen bonding within the hydrophobic pockets of target kinases[2].

This guide provides an objective, data-driven comparison of the in vitro efficacy of distinct 6-bromoquinolinone analogues against two prevalent solid tumor models: MCF-7 (human breast adenocarcinoma) and SW480 (human colorectal adenocarcinoma).

Structural Rationale & Comparative In Vitro Efficacy

To accurately evaluate the therapeutic window of any novel antineoplastic agent, cytotoxicity must be contextualized against a normal human cell line (e.g., MRC-5 lung fibroblasts) to establish a selectivity index[3].

The three-dimensional conformation and steric bulk of quinolinone analogues dictate their biological activity. For instance, modifications at the C-3 and C-4 positions alter the planarity of the ring system, directly impacting how the molecule fits into the ATP-binding cleft of target enzymes[4].

Quantitative Cytotoxicity Comparison

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for three key 6-bromoquinolinone analogues, alongside a standard chemotherapeutic control.

Compound Analogue	MCF-7 IC₅₀ (µM)	SW480 IC₅₀ (µM)	MRC-5 IC₅₀ (µM)	Primary Mechanistic Target
6-Amino-4-bromoquinolin-2(1H)-one	12.4 ± 1.1	15.2 ± 1.3	84.2 ± 1.7	EGFR / PI3K Inhibition[4]
Methyl 6-bromoquinoline-3-carboxylate	0.53 - 46.6	0.53 - 46.6	> 100.0	Topoisomerase II / Caspase-3[5]
3-Benzyl-6-bromoquinoline-2(1H)-thione	8.7 ± 0.9	11.4 ± 1.2	65.3 ± 2.1	Apoptosis Induction[6]
Doxorubicin (Positive Control)	0.8 ± 0.1	1.2 ± 0.2	2.5 ± 0.4	DNA Intercalation[1]

*Note: Values for the carboxylate derivative vary based on specific sub-substitutions within the 0.53 - 46.6 µM range[5].

Causality Insight: The 6-amino substitution in 6-Amino-4-bromoquinolin-2(1H)-one enhances hydrogen bonding capacity, leading to potent inhibition in MCF-7 cells while maintaining a high IC₅₀ (84.20 µM) in normal MRC-5 cells. This suggests a highly selective action against tumorigenic cells[4]. Conversely, esterification in Methyl 6-bromoquinoline-3-carboxylate shifts the primary target affinity toward topoisomerase II, triggering rapid caspase-3 mediated apoptosis[5].

Mechanistic Signaling Pathways

The anticancer activity of these quinolinone derivatives is primarily mediated through the inhibition of the EGFR/PI3K/Akt/mTOR signaling axis, a pathway frequently hyperactivated in both MCF-7 and SW480 lineages[1]. By blocking EGFR phosphorylation, these analogues prevent the downstream activation of Akt and mTOR, effectively halting tumor cell proliferation and forcing the cell into programmed death (apoptosis).

Mechanism of action for 6-bromoquinolinone analogues via EGFR/PI3K/Akt/mTOR inhibition.

Experimental Methodologies & Validation Protocols

To ensure reproducibility and scientific rigor, the following in vitro evaluation pipeline is designed as a self-validating system . Every assay includes internal controls to rule out experimental artifacts such as solvent toxicity or background absorbance.

Standardized high-throughput in vitro screening workflow for quinolinone derivatives.

Protocol A: Cell Culture and Seeding

Causality Insight: MCF-7 cells are estrogen receptor-positive (ER+). When evaluating compounds against MCF-7, it is critical to use phenol red-free media, as phenol red possesses weak estrogenic activity that can artificially stimulate cell proliferation and mask the cytotoxic effects of the drug.

• Culturing: Maintain MCF-7 and SW480 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin[7]. Incubate in a humidified atmosphere at 37°C with 5% CO₂.

• Seeding: Harvest cells at 80% confluence using Trypsin-EDTA. Seed the cells into 96-well plates at a density of 5×103 to 1×104 cells/well in 100 µL of complete growth medium[1].

• Attachment: Incubate the plates for 24 hours to allow for complete cellular adhesion and recovery from trypsinization stress.

Protocol B: Self-Validating MTT Cell Viability Assay

Causality Insight: The MTT assay measures the activity of mitochondrial succinate dehydrogenase. Because this enzyme is only active in living cells, the reduction of yellow MTT to purple formazan is a direct, causal indicator of cellular metabolic viability[3].

• Compound Preparation: Dissolve the 6-bromoquinolinone analogues in Dimethyl sulfoxide (DMSO) to create a stock solution.

• Treatment: Prepare serial dilutions of the test compounds in fresh media. Replace the old media in the 96-well plate with 100 µL of the treated media.

• System Validation Controls:

  • Vehicle Control: Include wells treated with media containing the highest concentration of DMSO used (must not exceed 0.5% v/v) to prove the solvent is not causing cell death[1].

  • Positive Control: Treat a set of wells with Doxorubicin or Cisplatin to validate the assay's sensitivity to known cytotoxins.

  • Blank Control: Include wells with media and MTT but no cells to subtract background absorbance.

• Incubation: Incubate the treated plates for 48 to 72 hours[3].

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours at 37°C[1].

• Solubilization & Readout: Carefully aspirate the media. Add 150 µL of DMSO to each well to dissolve the insoluble purple formazan crystals. Shake for 15 minutes. Measure absorbance at 570 nm using a microplate reader[1]. Calculate IC₅₀ using non-linear regression analysis.

Protocol C: Caspase-3 Activity Assay (Apoptosis Confirmation)

Causality Insight: Cytotoxicity observed in the MTT assay could be due to either necrosis (which causes severe in vivo inflammation) or apoptosis (programmed, clean cell death). Measuring the cleavage of a fluorogenic Caspase-3 substrate confirms that the 6-bromoquinolinone analogues are inducing the preferred apoptotic pathway[5].

• Lysis: Following a 24-hour compound treatment, wash cells with cold PBS and lyse them using a specialized CHAPS-based lysis buffer.

• Enzymatic Reaction: Centrifuge the lysate and transfer the supernatant to a black 96-well plate. Add the Caspase-3 specific fluorogenic substrate (e.g., Ac-DEVD-AMC).

• Detection: Incubate at 37°C for 1 hour. Measure fluorescence (Excitation: 380 nm / Emission: 460 nm). An increase in fluorescence relative to the vehicle control directly validates the activation of the apoptotic cascade.

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A Comparative Guide to Molecular Docking of Quinoline-Based Ligands as EGFR Inhibitors

Introduction: The Quinoline Scaffold in Kinase Inhibition

The quinoline nucleus, a heterocyclic aromatic compound, stands as a cornerstone in medicinal chemistry and drug discovery.[1][2] Its rigid structure and versatile nature for chemical modification have established it as a "privileged scaffold." This allows for the development of a multitude of derivatives with a wide array of pharmacological activities, including anticancer, antimalarial, antibacterial, and antiviral effects.[3] In the realm of oncology, quinoline-based compounds have gained significant prominence as kinase inhibitors, which are crucial in cancer treatment.[4] These agents often exert their therapeutic effects by competitively binding to the ATP-binding pocket of protein kinases, thereby disrupting the signaling pathways that fuel tumor growth and progression.[4]

One of the most critical targets in cancer therapy is the Epidermal Growth Factor Receptor (EGFR).[5][6] Overexpression and mutation of EGFR are hallmarks of various cancers, making it a prime target for therapeutic intervention.[5] Molecular docking, a powerful computational tool, is instrumental in predicting the binding affinities and interaction patterns of small molecules like quinoline derivatives within the EGFR kinase domain, facilitating rational drug design and lead optimization.[4][5][7]

This guide provides a comparative analysis of molecular docking scores for various quinoline-based ligands targeting EGFR, synthesizing data from multiple research endeavors. We will delve into the quantitative data, explore the underlying experimental methodologies, and provide insights into the interpretation of these results for researchers, scientists, and drug development professionals.

Comparative Docking Performance of Quinoline Derivatives Against EGFR

The efficacy of a potential inhibitor in silico is often initially assessed by its docking score, which estimates the binding affinity between the ligand and its protein target. A lower (more negative) docking score generally indicates a more favorable binding interaction. The following table summarizes the molecular docking scores of a selection of quinoline and quinazoline derivatives against EGFR, collated from various studies.

Compound/Derivative	Scaffold Type	Target Detail	Docking Score (kcal/mol)	Key Interactions/Notes	Reference
Compound 5j	Quinoline	EGFR Tyrosine Kinase	-7.031	H-bonding with Met793 and Asp855. Showed maximum docking score in its series.	[8]
Compound 5c	Quinoline	EGFR Tyrosine Kinase	-6.670	From a series of novel quinoline analogues.	[8]
Compound 3	Quinazolinone	EGFR	-7.53	A quinazolinone derivative evaluated for EGFR inhibition.	[5]
Quinoxalinone CPD4	Quinoxalinone	EGFR (L858R/T790M/C797S)	< -7.0	Designed to target a triple-mutant resistant form of EGFR.	[5]
Pred65	Quinazoline	EGFR	Superior to Erlotinib	A newly designed inhibitor showing stronger interactions and stability in the EGFR binding pocket compared to the reference drug.	[9]
Erlotinib (Reference)	Quinazoline	EGFR	Not explicitly stated	A known EGFR inhibitor often used as a standard for comparison in docking studies.	[9][10]
Quinoline-Thiazole 4f	Quinoline-Thiazole	EGFR Kinase (mutant)	Not explicitly stated	IC50 values suggest strong inhibition (2.17-3.62 nM), implying a favorable docking score.	[11]
Quinoline-Thiazole 4i	Quinoline-Thiazole	EGFR Kinase (mutant)	Not explicitly stated	Demonstrated the strongest inhibitory action against wild-type and mutant EGFR in its series.	[11]

Experimental Protocols: A Generalized Molecular Docking Workflow

To ensure the scientific integrity and reproducibility of in silico studies, a standardized workflow is crucial. The following protocol represents a generalized, self-validating system for the molecular docking of quinoline-based ligands against a target protein like EGFR, synthesized from established methodologies.[4][12][13]

Step 1: Protein Preparation

The initial phase involves preparing the 3D structure of the target protein, which is typically retrieved from the Protein Data Bank (PDB).

• Acquisition: Download the 3D crystal structure of the target protein (e.g., EGFR kinase domain, PDB ID: 1M17).

• Cleaning: Remove all non-essential molecules from the PDB file, including water molecules, co-crystallized ligands, and any other heteroatoms not pertinent to the binding interaction.[4][13]

• Protonation: Add hydrogen atoms to the protein structure, as these are often not resolved in crystallographic data. This is critical for accurate hydrogen bond calculations.[4]

• Charge and Bond Order Assignment: Assign correct partial charges and bond orders to the protein atoms.

• Energy Minimization: Minimize the energy of the protein structure using a suitable force field (e.g., CHARMm) to relieve steric clashes and correct any structural artifacts.[4]

Step 2: Ligand Preparation

The small molecules (quinoline derivatives) must also be prepared for docking.

• Structure Generation: Draw the 2D structures of the quinoline ligands using chemical drawing software and convert them to 3D structures.[12]

• Conformation and Tautomer Generation: Generate various possible low-energy conformations, tautomers, and ionization states (typically at a physiological pH of 7.4) for each ligand.

• Energy Minimization: Perform energy minimization on the 3D ligand structures using an appropriate force field, such as MMFF94.[12][13] This ensures that the starting conformation is energetically favorable.

• File Conversion: Save the final prepared ligand structures in a format compatible with the docking software (e.g., PDBQT for AutoDock).[12]

Step 3: Receptor Grid Generation and Docking Simulation

This step defines the search space for the docking algorithm.

• Grid Box Definition: Define a 3D grid box around the active site of the protein.[4][12] The center and dimensions of the grid must be large enough to encompass the entire binding pocket where the ligand is expected to interact.

• Docking Algorithm Execution: Utilize a docking program such as AutoDock Vina, Glide, or GOLD to perform the simulation.[4][12] The algorithm systematically samples numerous orientations and conformations of the ligand within the defined grid box.[4] It then calculates the binding affinity for each generated "pose" using a scoring function.

Step 4: Analysis and Validation

The final step involves interpreting the results.

• Scoring and Ranking: The primary output is the binding energy or docking score (in kcal/mol), which estimates the binding affinity.[5] The different poses are ranked based on these scores.

• Interaction Analysis: Visually inspect the top-ranked poses to analyze the key molecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, between the ligand and the protein's amino acid residues.[4]

• Re-docking Validation: To validate the docking protocol, the co-crystallized native ligand (if present in the original PDB file) is removed and then re-docked into the active site. A valid protocol should be able to reproduce the original crystallographic pose with a root-mean-square deviation (RMSD) of less than 2.0 Å.[9][14]

Visualization of Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the generalized workflow for molecular docking and the EGFR signaling pathway, a common target for quinoline-based inhibitors.

Caption: A generalized workflow for comparative molecular docking studies.

Caption: EGFR signaling pathway and the inhibitory action of quinoline derivatives.

Conclusion and Future Directions

Comparative molecular docking serves as an invaluable in silico tool for the preliminary screening and prioritization of quinoline derivatives as potential therapeutic agents.[3] The data presented in this guide highlight the promising binding affinities of various quinoline-based scaffolds against EGFR, a key target in oncology. The methodologies outlined provide a foundational framework for conducting robust and reliable computational studies. By understanding the predicted binding modes and affinities, medicinal chemists can make more informed decisions in the design and synthesis of next-generation inhibitors with enhanced potency and selectivity. Future research should focus on validating these in silico findings through in vitro and in vivo experimental assays to confirm the therapeutic potential of these promising compounds.

References

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• BenchChem. (n.d.). Comparative Docking Analysis of Quinoline Derivatives Across Diverse Protein Targets. BenchChem.
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• Academia.edu. (2020). Novel quinazoline-based EGFR kinase inhibitors: A review focussing on SAR and molecular docking studies (2015-2019).
• BenchChem. (2025). A Comparative Guide to the Molecular Docking of Quinoline-Based Kinase Inhibitors. BenchChem.
• MDPI. (2025). Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer. MDPI.
• PubMed. (2025). In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment. PubMed.
• Al Mustansiriyah Journal of Pharmaceutical Sciences. (2026). Comparative Analysis of Molecular Docking Programs GOLD, Glide, and MOE on Quinazoline Derivatives as Antiproliferative Agents: Implications for EGFR-Targeted Therapies.
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• ScienceDirect. (2023). Design, synthesis, anticancer activity and docking studies of novel quinazoline-based thiazole derivatives as EGFR kinase inhibi.
• PubMed. (2020). Novel quinazoline-based EGFR kinase inhibitors: A review focussing on SAR and molecular docking studies (2015-2019). PubMed.
• Frontiers. (n.d.). Eco-Friendly Synthesis, Biological Evaluation, and In Silico Molecular Docking Approach of Some New Quinoline Derivatives as Potential Antioxidant and Antibacterial Agents. Frontiers.
• PMC. (n.d.). Molecular Docking Study for Binding Affinity of 2H-thiopyrano[2,3-b]quinoline Derivatives against CB1a. PMC.
• ResearchGate. (n.d.). Design synthesis in-silico study and biological evaluation of quinoline derivatives as potential antibacterial agents. ResearchGate.
• SpringerLink. (2016). Comprehensive review on current developments of quinoline-based anticancer agents.
• Journal of Pharmaceutical Research and Innovation. (n.d.). Synthesis, characterization, in silico and in vitro antimicrobial evaluation of some quinoline derivatives.
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• Semantic Scholar. (n.d.). Synthesis, anticancer activity and molecular docking studies of newer quinoline analogues.
• International Journal of Research and Review. (2025). Molecular Docking of Fangchinoline Against Bruton's Tyrosine Kinase (BTK) as a Potential Anticancer Target.
• International Journal of Pharmaceutical Research and Applications. (2023). Design, Synthesis, Molecular Docking Study of Novel Quinolines as Potential Anti malarial Drugs.

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Head-to-head comparison of Gould-Jacobs versus Conrad-Limpach synthesis efficiency

A Head-to-Head Comparison of Quinolone Synthesis: Gould-Jacobs vs. Conrad-Limpach

A Senior Application Scientist's Guide to Synthesis Efficiency and Regiocontrol

The quinoline and 4-quinolone cores are foundational scaffolds in medicinal chemistry, appearing in a vast array of pharmaceuticals, including widely used antibacterial and antimalarial agents.[1][2] For researchers and drug development professionals, selecting the most efficient synthetic route to these privileged structures is a critical decision. Among the classical methods, the Gould-Jacobs and Conrad-Limpach syntheses are two of the most established and frequently employed routes for creating 4-hydroxyquinolines (which exist in equilibrium with their 4-quinolone tautomers).[3][4]

This guide provides an in-depth, head-to-head comparison of these two methods. We will move beyond simple procedural outlines to analyze the causality behind experimental choices, compare their efficiencies with supporting data, and offer clear guidance on when to select one pathway over the other.

The Gould-Jacobs Synthesis: A Pathway to 4-Hydroxyquinoline-3-carboxylates

The Gould-Jacobs reaction, first reported in 1939, is a robust method for preparing 4-hydroxyquinolines that are specifically substituted with a carboxylate group at the 3-position.[5][6] This feature is a key differentiator and a common reason for its selection, as the carboxylate handle can be retained or later removed.

The synthesis proceeds in a two-stage sequence:

• Condensation: An aniline reacts with an alkoxymethylenemalonate derivative, such as diethyl ethoxymethylenemalonate (DEEM), typically at moderately high temperatures (e.g., 120-140°C), to form an anilidomethylenemalonate intermediate.[5][7] This is a nucleophilic substitution on the electron-deficient double bond of the malonate derivative.

• Thermal Cyclization: The intermediate is heated to a much higher temperature, often exceeding 250°C, to induce an intramolecular electrophilic aromatic substitution, closing the ring to form the quinoline system.[3][7] This step is often the yield-limiting part of the sequence and requires high-boiling point solvents like diphenyl ether or mineral oil to achieve the necessary temperature.[8]

The reaction is generally effective for anilines bearing electron-donating groups at the meta-position, which activates the ortho-position for cyclization.[5] However, asymmetrically substituted anilines can lead to mixtures of regioisomers.[3]

Logical Workflow of the Gould-Jacobs Reaction

Caption: The Gould-Jacobs reaction pathway, from condensation to the final product.

The Conrad-Limpach Synthesis: A Direct Route to 4-Hydroxyquinolines

Discovered in 1887, the Conrad-Limpach synthesis is another powerful two-step method that utilizes the condensation of anilines with β-ketoesters (like ethyl acetoacetate) to generate 4-hydroxyquinolines.[9][10]

The key steps are:

• Enamine Formation: The aniline attacks the highly reactive keto group of the β-ketoester.[9] This reaction is often performed at moderate temperatures (room temperature to reflux) and can be catalyzed by acid.[11] This kinetically controlled attack forms a β-aminoacrylate (an enamine) intermediate.

• Thermal Cyclization: Similar to the Gould-Jacobs reaction, the intermediate is heated to very high temperatures (~250°C) in an inert, high-boiling solvent to effect the ring-closing reaction, which involves the elimination of an alcohol molecule.[9][11]

A crucial aspect of this synthesis is its competition with the Knorr quinoline synthesis. If the initial condensation is run at higher temperatures (e.g., 140°C), the aniline may attack the less reactive ester group, leading to a β-keto anilide. This thermodynamically favored intermediate then cyclizes to form a 2-hydroxyquinoline, not the 4-hydroxyquinoline product.[9] This makes temperature control in the first step critical for regioselectivity.

Logical Workflow of the Conrad-Limpach Reaction

Caption: The Conrad-Limpach pathway to 4-hydroxyquinolines and the competing Knorr pathway.

Head-to-Head Comparison: Efficiency and Scope

The choice between these two methods is dictated by the desired substitution pattern, required reaction conditions, and the sensitivity of the starting materials.

Parameter	Gould-Jacobs Synthesis	Conrad-Limpach Synthesis	Analysis & Justification
Starting Materials	Aniline, Diethyl ethoxymethylenemalonate (DEEM)[7]	Aniline, β-ketoester (e.g., ethyl acetoacetate)[7]	DEEM is a more specialized and expensive reagent than common β-ketoesters, which can be a factor in large-scale synthesis.
Final Product	4-Hydroxyquinoline-3-carboxylate[5]	4-Hydroxyquinoline (typically with alkyl/aryl at C2)[9]	This is the most critical distinction. Gould-Jacobs is the method of choice for accessing the 3-carboxylate series. Conrad-Limpach is more direct for products unsubstituted at C3.
Cyclization Temp.	Very High (>250°C)[3][7]	Very High (~250°C)[9][10]	Both are energy-intensive and not suitable for substrates with thermally labile functional groups. The high temperature is needed to overcome the aromatic stabilization energy of the aniline ring during the intramolecular cyclization.[12]
Typical Yield	Moderate to Good (up to 95% with optimization)[7]	Can be low (<30%) without proper high-boiling solvents, but can reach up to 95%.[7][9]	Yields for both reactions are highly dependent on the successful execution of the high-temperature cyclization step. Limpach noted that using an inert, high-boiling solvent like mineral oil was critical to raising yields from below 30% to as high as 95%.[3][9]
Key Advantage	Access to 3-carboxy-4-hydroxyquinolines, a valuable synthetic handle.	Direct synthesis of 2-substituted-4-hydroxyquinolines. Avoids later decarboxylation step if the 3-position is to be unsubstituted.	The choice is primarily driven by the target molecule's structure.
Key Disadvantage	Requires a multi-step sequence (hydrolysis, decarboxylation) to get the unsubstituted 4-hydroxyquinoline.[5]	Prone to forming the 2-hydroxyquinoline (Knorr product) if the initial condensation temperature is too high.[9]	The Conrad-Limpach requires more precise temperature control in the first step to ensure correct regioselectivity.
Environmental Impact	High energy consumption; use of high-boiling, often non-ideal solvents.[7]	High energy consumption; similar environmental concerns as Gould-Jacobs.[7]	Both are classical reactions with significant environmental drawbacks by modern standards. Microwave-assisted protocols can mitigate some of these issues by reducing reaction times and sometimes allowing for solvent-free conditions.[7][13]

Experimental Protocols

Representative Protocol: Gould-Jacobs Synthesis of Ethyl 4,7-dichloro-3-quinolinecarboxylate

This protocol is adapted from established literature procedures.

Materials:

• 3,4-Dichloroaniline

• Diethyl ethoxymethylenemalonate (DEEM)

• Diphenyl ether (solvent)

• Ethanol (for washing)

Procedure:

• Condensation: A mixture of 3,4-dichloroaniline (1.0 eq) and DEEM (1.1 eq) is heated at 120-130°C for 1-2 hours until the theoretical amount of ethanol has been distilled off. The mixture is then cooled. The resulting crude anilidomethylenemalonate intermediate often solidifies upon cooling and can be used directly in the next step.

• Cyclization: The crude intermediate is added portion-wise to a pre-heated (250°C) high-boiling solvent such as diphenyl ether, under vigorous stirring. The temperature is maintained for 30-60 minutes.

• Isolation: The reaction mixture is cooled to room temperature. The precipitated solid product is collected by vacuum filtration, washed thoroughly with cold ethanol or another low-boiling solvent to remove the diphenyl ether, and dried under vacuum. Further purification can be achieved by recrystallization.

Representative Protocol: Conrad-Limpach Synthesis of 4-Hydroxy-2-methylquinoline

This protocol is adapted from established literature procedures.[1]

Materials:

• Aniline

• Ethyl acetoacetate

• Mineral oil or Dowtherm A (solvent)

• Petroleum ether (for washing)

Procedure:

• Enamine Formation: Aniline (1.0 eq) and ethyl acetoacetate (1.0 eq) are mixed and warmed gently (e.g., 60°C) for 1 hour. The mixture is then cooled, during which the intermediate ethyl β-anilinocrotonate may crystallize. The water formed during the condensation is removed under reduced pressure.

• Cyclization: The crude intermediate is added slowly to a pre-heated (250-260°C) high-boiling solvent like mineral oil.[1] The temperature is maintained for approximately 30-60 minutes.

• Isolation: The reaction mixture is allowed to cool. The product, which often crystallizes upon cooling, is collected by vacuum filtration.[1] The collected solid is washed with a low-boiling solvent like petroleum ether to remove the high-boiling reaction solvent and then dried. Recrystallization from a suitable solvent like ethanol can be used for further purification.

Conclusion and Recommendations

The choice between the Gould-Jacobs and Conrad-Limpach syntheses is not a matter of inherent superiority, but of strategic selection based on the desired final product.

• Choose the Gould-Jacobs synthesis when: Your target molecule requires a carboxylate group at the C3 position. This substituent is a versatile handle for further chemical modification, making this route highly valuable for building complex molecular libraries.

• Choose the Conrad-Limpach synthesis when: Your target is a 4-hydroxyquinoline that is unsubstituted at the C3 position and potentially substituted at C2 (based on the choice of β-ketoester). This provides a more direct and atom-economical route to such compounds, provided that the initial condensation conditions are carefully controlled to prevent the formation of the 2-hydroxyquinoline isomer via the competing Knorr pathway.

For both syntheses, the primary challenge is the high-temperature cyclization step. Researchers should prioritize the use of appropriate high-boiling, inert solvents and precise temperature control to maximize yield and purity.[12] The advent of microwave-assisted synthesis presents a compelling alternative to conventional heating, often leading to dramatically reduced reaction times and improved yields, and should be considered for modern applications.[7][13]

References

• Wikipedia. (n.d.). Conrad–Limpach synthesis.
• BenchChem. (2025). A comparative study of different synthetic routes to quinoline esters.
• BenchChem. (2025). A Comparative Analysis of Synthesis Methods for Quinolone-Core Antibacterial Agents.
• Wikipedia. (n.d.). Gould–Jacobs reaction.
• BenchChem. (2025). A Comparative Guide to Quinoline Synthesis: Alternatives to the Gould-Jacobs Reaction.
• S.A. (n.d.). Quinoline Synthesis: Conrad-Limpach-Knorr.
• MDPI. (2025, January 3). Quinolin-4-ones: Methods of Synthesis and Application in Medicine.
• SynArchive. (n.d.). Conrad-Limpach Synthesis.
• Weyesa, A., & Mulugeta, E. (2020, June 2). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Publishing.
• Wikidoc. (2012, August 9). Gould-Jacobs reaction.
• ResearchGate. (n.d.). Acid‐catalyzed multicomponent Conrad–Limpach reaction.
• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC.
• Cambridge University Press & Assessment. (n.d.). Gould-Jacobs Reaction.
• ResearchGate. (n.d.). Mechanism of Conrad–Limpach synthesis of 4‐hydroxyquinolines/....
• ResearchGate. (n.d.). Regioselectivity of the Gould–Jacobs Reaction.
• ResearchGate. (n.d.). Gould–Jacobs reaction | Request PDF.
• BenchChem. (2025). Application Notes and Protocols for the Conrad-Limpach Synthesis of 4-Hydroxyquinolines.
• Name-Reaction.com. (n.d.). Gould-Jacobs Reaction.
• PMC. (n.d.). A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones.

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Comparative Guide: Computational ADMET and Drug-Likeness Evaluation of Novel Quinolinone Analogues vs. Standard Therapeutics

The quinolinone scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous antibacterial, neuroprotective, and anticancer agents. However, the high attrition rate of novel drug candidates during clinical trials is often driven by poor pharmacokinetics or unforeseen toxicity. As a Senior Application Scientist, I emphasize that transitioning from in vitro efficacy to in vivo success requires rigorous, early-stage computational Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiling.

This guide objectively compares the computational ADMET and drug-likeness profiles of emerging novel quinolinone analogues—specifically N-substituted quinoline hydrazones and quinoline-thiazole hybrids—against established clinical standards like Sorafenib. By employing a self-validating in silico workflow, we can uncover the causality behind molecular design choices and predict clinical viability with high confidence.

Mechanistic Context: Targeting VEGFR-2 with Quinolinone Scaffolds

In oncology, novel quinolinone analogues are frequently designed as competitive inhibitors of the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)[1]. The planar nature of the quinolinone ring allows it to intercalate into the ATP-binding pocket of the kinase domain, effectively shutting down downstream signaling cascades (RAS/RAF/MEK/ERK and PI3K/AKT) responsible for tumor angiogenesis and proliferation.

Fig 1. Mechanism of novel quinolinone analogues inhibiting VEGFR-2 signaling pathways.

Comparative ADMET & Drug-Likeness Data

To evaluate performance, we compare the in silico data of a standard VEGFR-2 inhibitor (Sorafenib) against two representative classes of novel candidates: NQA-A (a novel N-substituted quinoline hydrazone)[2] and NQA-B (a quinoline-thiazole hybrid)[3].

The Causality Behind the Data

Highly lipophilic compounds (LogP > 4.0) like older kinase inhibitors often fail due to promiscuous off-target binding and poor aqueous solubility. Furthermore, the planar, lipophilic nature of traditional quinolines frequently leads to hERG potassium channel blockade, causing severe cardiotoxicity (QT prolongation).

By introducing polar moieties (e.g., hydrazone linkers or morpholine rings), researchers intentionally lower the LogP and optimize the Topological Polar Surface Area (TPSA). As seen in the data below, this structural causality directly translates to a reduced risk of hERG toxicity and improved drug-likeness scores (QED)[4].

Table 1: Quantitative In Silico ADMET Comparison

Property / Metric	Sorafenib (Standard)	NQA-A (Quinoline Hydrazone)	NQA-B (Quinoline-Thiazole)
Molecular Weight ( g/mol )	464.82	350.41	410.52
LogP (Lipophilicity)	3.85	2.92	3.24
TPSA (Ų)	92.35	75.40	85.12
H-Bond Donors / Acceptors	3 / 7	2 / 5	2 / 6
Lipinski Rule Violations	0	0	0
BBB Permeability	Low	Medium	Low
CYP3A4 Inhibition	Yes (High Risk)	No (Low Risk)	No (Low Risk)
hERG Toxicity Risk	Medium	Low	Low

Data synthesized from consensus modeling using SwissADME and pkCSM platforms.

Step-by-Step Methodology: The Self-Validating ADMET Workflow

A robust computational protocol must be a self-validating system . You cannot blindly trust algorithmic outputs. To establish trustworthiness, this workflow requires running a known clinical standard (Sorafenib) through the exact same pipeline alongside your novel analogues. If the software accurately predicts the standard's known clinical flaws (e.g., CYP3A4 inhibition), the predictions for the novel compounds gain statistical authority.

Fig 2. Step-by-step computational ADMET and drug-likeness evaluation workflow.

Protocol Steps:

Step 1: Ligand Preparation and Optimization

• Draw the 2D structures of the novel quinolinone analogues and the reference drug using ChemDraw.

• Convert the 2D structures into canonical SMILES strings.

• Generate 3D conformations using LigPrep (Schrödinger) or open-source alternatives like Avogadro. Apply an MMFF94 force field to minimize the energy of the ligands, ensuring they are in their most stable bioactive conformations prior to property calculation[2].

Step 2: Physicochemical & Drug-Likeness Evaluation

• Input the optimized SMILES strings into the SwissADME web server.

• Evaluate the compounds against Lipinski’s Rule of Five (MW ≤ 500, LogP ≤ 5, HBD ≤ 5, HBA ≤ 10) and Veber’s rules (Rotatable bonds ≤ 10, TPSA ≤ 140 Ų).

• Causality Check: Ensure the TPSA of the novel analogues remains below 140 Ų to guarantee sufficient oral bioavailability, but above 60 Ų if central nervous system (BBB) penetration is undesirable (e.g., to prevent neurological side effects in peripheral cancer treatments).

Step 3: Pharmacokinetic and Toxicity Prediction (ADMET)

• Process the molecules through pkCSM and admetSAR platforms to predict dynamic pharmacokinetic parameters[2].

• Metabolism: Assess CYP450 isoform inhibition (specifically CYP3A4 and CYP2D6). Quinolinones that inhibit these enzymes pose a high risk for adverse drug-drug interactions.

• Toxicity: Evaluate the AMES toxicity (mutagenicity) and hERG channel inhibition.

Step 4: Consensus Validation & Baseline Calibration

• Compare the predicted values of the reference drug (Sorafenib) against its known in vitro and in vivo clinical data.

• Calculate the predictive error margin. If the reference drug's profile aligns with clinical reality, proceed to accept the ADMET profiles of the novel quinolinone analogues.

• Select lead compounds (like NQA-A and NQA-B) that demonstrate equal or superior target affinity while exhibiting a statistically significant reduction in hERG and CYP450 liability.

Conclusion

The comparative evaluation demonstrates that novel quinolinone analogues—specifically those modified with hydrazone or thiazole hybrid moieties—offer superior computational ADMET profiles compared to older generation kinase inhibitors. By strategically reducing lipophilicity and optimizing polar surface areas, these novel candidates maintain compliance with Lipinski's rules while successfully engineering out the cardiotoxic and metabolic liabilities historically associated with the quinoline scaffold.

References

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• Jangade, N. M., & Charde, M. S. (2024). "Computational ADMET Profiling and Docking Study of N-Substituted Quinoline Hydrazone Derivatives." Frontiers in Health Informatics, 13(5), 14-20. Available at:[Link]

• Makhaeva, G. F., et al. (2020). "New Hybrids of 4-Amino-2,3-polymethylene-quinoline and p-Tolylsulfonamide as Dual Inhibitors of Acetyl- and Butyrylcholinesterase and Potential Multifunctional Agents for Alzheimer's Disease Treatment." Molecules, 25(17), 3915. Available at:[Link]

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A Senior Application Scientist's Guide to the Comparative Stability of Functionalized Quinolone Probes in Aqueous Solutions

For researchers, scientists, and professionals in drug development, the reliability of fluorescent probes is paramount. The quinolone scaffold, a versatile and powerful fluorophore, forms the core of numerous probes designed for bio-imaging, ion sensing, and therapeutic applications. However, their performance is intrinsically linked to their stability in aqueous environments, where they are most often deployed. This guide provides an in-depth comparison of the stability of variously functionalized quinolone probes, offering insights into rational probe design and selection, supported by experimental data and validated protocols.

The Critical Role of Aqueous Stability in Quinolone Probe Performance

A fluorescent probe is only as good as its stability. In aqueous solutions, probes are subjected to a range of environmental stressors, including pH variations, light exposure, and interaction with reactive oxygen species. Instability can lead to a loss of signal, the appearance of interfering fluorescent artifacts from degradation products, and ultimately, erroneous data. For quinolone-based probes, the nature and position of functional groups on the core ring structure dictate their resilience. Understanding these structure-stability relationships is not merely academic; it is a crucial step in ensuring the accuracy and reproducibility of experimental results. This guide will focus on three key pillars of stability: photostability, chemical stability (hydrolytic and oxidative), and thermal stability.

Comparative Stability Analysis: The Influence of Functionalization

The stability of a quinolone probe is not an inherent, fixed property but a tunable characteristic governed by its molecular architecture. The choice of substituents at key positions can dramatically alter the probe's robustness.

Photostability: Resisting the Effects of Light

Photodegradation is a primary concern for any fluorescent probe, as excitation light is a prerequisite for their function. For quinolones, the substitution pattern, particularly at the C8 and C1 positions, has a profound impact on photostability.

• The C8 Position: This is arguably the most critical position for modulating photostability. Research on fluoroquinolone antibiotics provides a clear and compelling narrative. Halogenation at C8 (e.g., in lomefloxacin and sparfloxacin) is known to induce photolability, leading to rapid degradation upon UV irradiation.[1] Conversely, the introduction of a methoxy group (-OCH₃) at the C8 position, as seen in moxifloxacin, confers significant photostability.[2][3][4] An 8-methoxy quinolone, Q-35, showed no spectral change even after irradiation with 3 J/cm² of UVA light, whereas its 8-H and 8-F analogs degraded in a dose-dependent manner.[3] This stabilizing effect is a key design principle for developing robust quinolone probes.

• The C1 Position: While the C8 position is dominant, the C1 substituent also influences photostability. For 8-halogenated quinolones, which are inherently photolabile, the group at C1 can modulate this instability. For example, cyclopropyl, ethyl, or difluorophenyl groups at C1 can contribute to severe phototoxicity.[1] However, modifying the C1 substituent to an aminodifluorophenyl or an isoxazolyl group can result in a mildly phototoxic probe, even with a halogen at C8.[1]

• Quinolinium-Based Probes: A distinct class of quinolone derivatives, quinolinium-based probes, are often designed for applications like pH sensing. These probes are noted for their high quantum yield, long fluorescence lifetime, and, critically, high photostability, making them well-suited for demanding fluorescence lifetime imaging microscopy (FLIM) applications.[5][6][7]

Table 1: Comparative Photostability of Functionalized Quinolones

Quinolone Derivative	Key Functional Groups	Relative Photostability	Experimental Conditions	Reference
Moxifloxacin	C8-OCH₃	High	UVA and UVB Irradiation	[4]
Q-35	C8-OCH₃	High (No spectral change)	3 J/cm² UVA Irradiation	[3]
Ciprofloxacin	C8-H	Moderate	UVA and UVB Irradiation	[4]
Lomefloxacin	C8-F	Low	UVA and UVB Irradiation	[4]
Enoxacin	C8-H	Low	0.3 J/cm² UVA Irradiation	[3]
1-Methyl-7-amino-quinolinium	Quinolinium Core	High	FLIM Applications	[5][6]

Chemical Stability: Navigating the Aqueous Milieu

Chemical degradation through hydrolysis and oxidation represents another significant challenge.

• Hydrolytic Stability: Quinolone derivatives are generally characterized by high resistance to hydrolysis across a wide pH range.[8] For instance, the quinolinone derivative cilostazol was found to be stable in acidic (up to 5N HCl) and alkaline solutions, even under heating.[8] The stability of many pharmaceuticals to hydrolysis is often tested according to OECD 111 Guidelines, and many are found to have half-lives greater than a year at 25°C across pH 4, 7, and 9.[9] However, the ionization state of the molecule, which is pH-dependent, can affect its properties and interactions. The pKa values of quinolones can be evaluated using chromatographic data, which shows how retention behavior changes with the pH of the mobile phase.[10]

• Oxidative Stability: The piperazine moiety, commonly found at the C7 position of many quinolone antibiotics and probes, is a primary site for oxidative degradation.[11] Studies on the reaction of fluoroquinolones with manganese oxide (δ-MnO₂) show that oxidation results in dealkylation and hydroxylation at the piperazine ring, leaving the core quinolone structure intact.[12] The degradation rates of ciprofloxacin, norfloxacin, and enrofloxacin increase with temperature and the concentration of oxidizing agents like persulfate, indicating susceptibility to oxidative stress.[11]

Thermal Stability: Resilience to Temperature Changes

For many applications, probes must withstand varying temperatures.

• High-Temperature Decomposition: Studies on the parent quinoline molecule show it decomposes at very high temperatures (1275–1700 K).[2]

• Stability in Formulations: In more practical scenarios, quinolones show high thermal stability. A study on quinolones in milk demonstrated that even after heating to 120°C for 20 minutes, the maximum concentration loss for ciprofloxacin and norfloxacin was only 12.71% and 12.01%, respectively.[13]

• Solid-State Stability: In the solid state, the decomposition of ciprofloxacin begins at approximately 280-300°C.[14] The kinetic stability of amorphous quinolones has also been studied, which is relevant for pharmaceutical formulations.[12]

Common Degradation Pathways

Understanding the likely degradation pathways is essential for interpreting stability data and designing more robust probes. The primary routes of degradation in aqueous solution are photodegradation and oxidation.

• Photodegradation: This often involves the C8 position. For 8-halogeno quinolones, UV irradiation can cause photolabile cleavage of the carbon-halogen bond.[1] Norfloxacin can undergo photodefluorination at the C6 position.[15][16] The process can proceed through the formation of reactive oxygen species, leading to further molecular damage.[4]

• Oxidation: As mentioned, the C7 piperazine ring is a hot-spot for oxidative attack. This can involve a series of substitutions, additions, and eliminations that can ultimately lead to the opening of the piperazine ring.[11]

• Acid/Base Hydrolysis: While generally stable, under harsh conditions, functional groups like amides or esters on a quinolone side chain could be susceptible to hydrolysis. The core quinolone structure itself is very resistant.

• Thermal Decomposition: At extreme temperatures, the fused ring structure breaks down into smaller aromatic and nitrogen-containing fragments like benzonitrile and pyridine derivatives.[2]

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Navigating the Kinome: A Comparative Guide to the Selectivity of Quinolinone Derivatives

In the landscape of modern drug discovery, protein kinases have emerged as a pivotal class of therapeutic targets, particularly in oncology.[1][2] Their role as central regulators of cellular signaling pathways makes them attractive targets for intervention.[1] The quinoline and quinolinone scaffolds have garnered significant attention as privileged structures in the design of kinase inhibitors, with several approved drugs and clinical candidates built upon this framework.[3][4] However, the high degree of conservation within the ATP-binding site across the human kinome presents a formidable challenge: achieving inhibitor selectivity.[5][6][7] This guide provides an in-depth, comparative analysis of the selectivity profiles of quinolinone derivatives against a panel of kinases, offering experimental insights and data-driven guidance for researchers, scientists, and drug development professionals.

The Imperative of Selectivity Profiling

The therapeutic efficacy of a kinase inhibitor is intrinsically linked to its selectivity profile. While targeting multiple kinases can sometimes be advantageous, a lack of selectivity can lead to off-target effects and associated toxicities.[2][8] Therefore, a comprehensive understanding of a compound's interactions across the kinome is crucial for predicting its biological activity and potential liabilities.[9][10] This process, known as kinase selectivity profiling, involves screening a compound against a large panel of kinases to determine its inhibitory activity and specificity.[9]

Designing a Robust Kinase Selectivity Screening Cascade

A well-designed screening cascade is essential for generating reliable and reproducible selectivity data. The choice of assay technology and the composition of the kinase panel are critical considerations.

Biochemical vs. Cell-Based Assays: A Dichotomy of Perspectives

Biochemical assays directly measure the catalytic activity of purified kinase enzymes and are the workhorse of initial selectivity profiling.[1][11] They offer high throughput and a direct measure of a compound's inhibitory potency against a specific kinase. Common formats include:

• Radiometric Assays: Long considered the "gold standard," these assays measure the incorporation of radiolabeled phosphate ([³²P]- or [³³P]-ATP) into a substrate.[2][6]

• Fluorescence-Based Assays: These methods utilize fluorescent probes to detect kinase activity, offering a non-radioactive alternative with high sensitivity.[1]

• Luminescence-Based Assays: Formats like ADP-Glo™ measure the amount of ADP produced during the kinase reaction, providing a robust and scalable readout.[7]

• Mobility Shift Assays: These assays separate phosphorylated and non-phosphorylated substrates based on charge, offering high-quality data.[6][8]

Cell-based assays , on the other hand, provide a more physiologically relevant context by assessing inhibitor activity within a cellular environment.[12] These assays can reveal important factors such as cell permeability and engagement with the target in its native state.[12][13] Key cell-based approaches include:

• Cellular Phosphorylation Assays: These assays quantify the phosphorylation of a downstream substrate of the target kinase within the cell.[14]

• Target Engagement Assays (e.g., NanoBRET™): These assays directly measure the binding of an inhibitor to its target kinase in live cells.[13][14]

• Cell Proliferation/Viability Assays: In oncology, the effect of a kinase inhibitor on the proliferation and survival of cancer cells is a crucial measure of its functional activity.[12][14]

It's important to recognize that discrepancies can exist between biochemical and cell-based data due to factors like cellular ATP concentrations, the presence of scaffolding proteins, and the conformational state of the kinase.[6][13] Therefore, a comprehensive selectivity assessment often involves a combination of both approaches.

Curating the Kinase Panel: Breadth vs. Focus

The selection of kinases for the screening panel is a critical decision. A broad, kinome-wide panel provides a comprehensive overview of a compound's selectivity and can help identify potential off-targets.[9] However, for later-stage lead optimization, a more focused panel comprising the primary target(s) and closely related kinases or those known to be associated with toxicity can be more efficient.[7]

Experimental Workflow for Kinase Selectivity Profiling

The following diagram outlines a typical workflow for assessing the selectivity of quinolinone derivatives.

Caption: A generalized workflow for kinase inhibitor selectivity profiling.

Detailed Protocol: In Vitro Biochemical Kinase Assay (Luminescence-Based)

This protocol provides a step-by-step method for determining the inhibitory activity of quinolinone derivatives against a panel of kinases using a luminescence-based assay like ADP-Glo™.[3][7]

• Reagent Preparation:

  • Prepare a stock solution of the quinolinone derivative in 100% DMSO.

  • Prepare serial dilutions of the compound in assay buffer.

  • Reconstitute purified, recombinant kinase enzymes and their corresponding substrates in the appropriate kinase reaction buffer.

  • Prepare the ATP solution at a concentration relevant to the Kₘ of each kinase.[6][15]

• Kinase Reaction:

  • In a 384-well plate, add the quinolinone derivative at various concentrations.

  • Add the specific kinase and its substrate to each well.

  • Initiate the kinase reaction by adding the ATP solution.

  • Incubate the reaction at the optimal temperature for a predetermined time, ensuring the reaction is in the linear range.[16]

• ADP Detection:

  • Stop the kinase reaction by adding the ADP-Glo™ Reagent, which depletes the remaining ATP.

  • Add the Kinase Detection Reagent to convert the generated ADP back to ATP.

  • This newly synthesized ATP is then used by a luciferase to produce a luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to a DMSO vehicle control.

  • Plot the percent inhibition against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Comparative Selectivity Profiles of Quinolinone Derivatives

The selectivity of quinolinone-based kinase inhibitors can vary significantly based on the specific substitutions on the quinolinone core.[17][18] To illustrate this, we present a hypothetical comparison of three quinolinone derivatives against a representative kinase panel.

Kinase Target	Quinolinone A (IC₅₀, nM)	Quinolinone B (IC₅₀, nM)	Quinolinone C (IC₅₀, nM)
Primary Target
MAP4K4	15	250	5
Off-Targets
GAK	50	10	>10,000
VEGFR2	150	>10,000	75
EGFR	>10,000	500	1,200
SRC	800	2,500	500
ABL1	>10,000	>10,000	>10,000

Interpretation of the Data:

• Quinolinone A: Shows good potency against the primary target MAP4K4 but also inhibits GAK and VEGFR2 at sub-micromolar concentrations, indicating a multi-targeted profile.

• Quinolinone B: Exhibits high selectivity for GAK, with significantly weaker activity against the other kinases in the panel.

• Quinolinone C: Demonstrates the highest potency for MAP4K4 and a relatively clean off-target profile, suggesting it may be a more selective inhibitor.

Structure-Activity Relationships (SAR) and Selectivity

The selectivity of quinolinone derivatives is dictated by their specific interactions within the ATP-binding pocket of different kinases.[5] Subtle modifications to the quinolinone scaffold can lead to dramatic shifts in the selectivity profile.[19][20]

Caption: Relationship between quinolinone substitutions and kinase selectivity.

For example, modifications to the 4-anilino moiety of a quinazoline (a related scaffold) can significantly alter its interactions with the hinge region of the kinase, a key determinant of binding affinity.[21][22] Similarly, substitutions that exploit unique features of a particular kinase's binding site, such as the size of the gatekeeper residue, can enhance selectivity.[7]

Conclusion and Future Directions

The assessment of kinase selectivity is a cornerstone of modern kinase inhibitor drug discovery.[11] This guide has provided a framework for understanding and comparing the selectivity profiles of quinolinone derivatives. By employing a combination of robust biochemical and cell-based assays, carefully curating kinase panels, and systematically analyzing structure-activity relationships, researchers can rationally design and optimize quinolinone-based inhibitors with desired selectivity profiles. Future advancements in areas such as computational modeling and chemical proteomics will likely further refine our ability to predict and engineer kinase inhibitor selectivity, ultimately leading to the development of safer and more effective targeted therapies.[23]

References

• AssayQuant. (n.d.). Activity-Based Kinase Selectivity and Profiling Services.
• Profacgen. (n.d.). Cell-based Kinase Assays.
• PubMed. (2009, January 15). High-throughput biochemical kinase selectivity assays: panel development and screening applications.
• PubMed. (2007, September 15). Chemical genomic and proteomic methods for determining kinase inhibitor selectivity.
• PMC - NIH. (n.d.). Measuring and interpreting the selectivity of protein kinase inhibitors.
• Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
• Domainex. (n.d.). Biochemical kinase assay to improve potency and selectivity.
• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats.
• Benchchem. (n.d.). Benchmarking the Selectivity of 6,7-Dimethoxy-4-phenoxy-quinoline Derivatives: A Comparative Guide.
• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service.
• IntechOpen. (2021, July 12). Protein Kinase Inhibitors - Selectivity or Toxicity?.
• Wiley Online Library. (2025, July 18). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024).
• PMC. (2026, January 10). New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma.
• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
• ResearchGate. (2026, November 26). New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma.
• BellBrook Labs. (2026, January 20). Protocol Recommendations for Performing a Kinase Inhibition Assay.
• PubMed. (2026, January). New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti-Tumor Activity Against Ewing Sarcoma.
• Oxford Academic. (2019, January 15). Computational analysis of kinase inhibitor selectivity using structural knowledge.
• Eurofins Discovery. (n.d.). In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays.
• Cell. (2025, October 10). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors.
• PubMed. (2018, May 10). Synthesis and structure-activity relationships of quinolinone and quinoline-based P2X7 receptor antagonists and their anti-sphere formation activities in glioblastoma cells.
• Promega Corporation. (n.d.). Kinase Selectivity Profiling Systems Data Analysis Worksheets.
• MDPI. (2023, April 3). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present).
• ResearchGate. (2023, April 3). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present).
• PubMed. (2008, June 15). Structure activity relationships of quinoline-containing c-Met inhibitors.
• Reaction Biology. (n.d.). Kinase Selectivity Panels.
• ACS Publications. (2013, October 12). Visually Interpretable Models of Kinase Selectivity Related Features Derived from Field-Based Proteochemometrics.
• ClinPGx. (n.d.). A quantitative analysis of kinase inhibitor selectivity.

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of 6-Bromoquinolin-4(3H)-one: Ensuring Laboratory Safety and Regulatory Compliance

For professionals engaged in the dynamic fields of research, discovery, and drug development, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical reagents we employ. The proper management and disposal of these compounds are not merely operational tasks but are fundamental to ensuring a safe laboratory environment, protecting our ecosystem, and upholding regulatory standards. 6-Bromoquinolin-4(3H)-one, a halogenated quinoline derivative, is one such compound that demands a specific and informed disposal protocol due to its chemical properties and potential hazards.

This guide provides a comprehensive, step-by-step framework for the safe disposal of 6-Bromoquinolin-4(3H)-one. Moving beyond a simple checklist, we will explore the causality behind these procedures, grounding our recommendations in established safety protocols and regulatory guidelines to empower your laboratory with field-proven insights.

Part 1: Hazard Identification and Essential Safety Precautions

Before initiating any disposal procedures, a thorough understanding of the compound's hazard profile is paramount. While specific toxicological data for 6-Bromoquinolin-4(3H)-one may not be extensively documented, the hazard profile can be inferred from data on structurally similar halogenated quinolines. These compounds are generally classified as harmful and irritants.

Based on GHS classifications for related bromo-quinoline compounds, researchers must assume that 6-Bromoquinolin-4(3H)-one presents similar risks.[1] Key hazards include:

• Acute Toxicity (Oral): Harmful if swallowed.[1]

• Skin Corrosion/Irritation: Causes skin irritation.[1]

• Serious Eye Damage/Irritation: Causes serious eye irritation or damage.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Given these potential hazards, all handling and disposal operations must be conducted with appropriate personal protective equipment. This is a non-negotiable standard for minimizing exposure risk.

• Eye Protection: Wear safety goggles or a face shield.[2]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of after contamination in accordance with good laboratory practices.[3]

• Body Protection: A laboratory coat is mandatory.[2]

• Respiratory Protection: All handling of the compound, especially in its solid, powdered form, should occur in a well-ventilated area, preferably within a certified chemical fume hood to prevent inhalation of dust or vapors.[2][3]

Hazard Summary Table

The following table summarizes the GHS hazard classifications for compounds structurally related to 6-Bromoquinolin-4(3H)-one, providing a clear basis for risk assessment.

Hazard Classification	GHS Hazard Statement	Representative Compounds
Acute Toxicity, Oral	H302: Harmful if swallowed	6-Bromoquinoline[1], 6-Bromo-1,2,3,4-tetrahydroquinoline[4]
Skin Irritation	H315: Causes skin irritation	6-Bromoquinoline[1], 6-Bromoisoquinoline
Eye Damage/Irritation	H318/H319: Causes serious eye damage/irritation	6-Bromoquinoline[1], 6-Bromoisoquinoline
Respiratory Irritation	H335: May cause respiratory irritation	6-Bromoquinoline[1], 6-Bromo-2,4-dichloroquinazoline

Part 2: The Core Disposal Protocol: A Step-by-Step Guide

The fundamental principle governing the disposal of 6-Bromoquinolin-4(3H)-one is its classification as a halogenated organic compound .[2][5] This classification dictates the entire disposal pathway, from segregation to the final treatment method.

Step 1: Waste Classification and Segregation

Proper segregation is the most critical step in a compliant waste management program. Commingling different waste streams is not only a safety hazard but can significantly increase disposal costs and create regulatory complications.[6]

• Action: Designate a specific waste container exclusively for "Halogenated Organic Waste."[2]

• Causality: 6-Bromoquinolin-4(3H)-one contains a carbon-bromine bond, placing it in the halogenated category as defined by environmental agencies like the EPA.[7][8] Halogenated wastes require specific high-temperature incineration conditions, often with scrubbers, to neutralize the acidic gases (like hydrogen bromide) produced during combustion.[3][9] Mixing this waste with non-halogenated solvents complicates this process.[6]

• Crucial Do Not's:

  • DO NOT mix with non-halogenated organic wastes (e.g., acetone, ethanol, hexane).[2]

  • DO NOT mix with aqueous waste (acids, bases).[5]

  • DO NOT mix with wastes containing heavy metals, cyanides, or acutely toxic "P-listed" wastes.[6]

Step 2: Container Selection and Labeling

The integrity of the waste container is essential for safe storage and transport.

• Action: Select a chemically resistant container with a secure, leak-proof screw cap.[2][10] Before the first drop of waste is added, the container must be clearly and accurately labeled.[10]

• Labeling Requirements: The label must include:

  • The words "Hazardous Waste ".

  • The designation "Halogenated Organic Waste ".[2]

  • A complete list of all chemical constituents by their full names (no formulas or abbreviations), including "6-Bromoquinolin-4(3H)-one".[10]

• Causality: Proper labeling prevents accidental mixing of incompatible chemicals and provides critical information for emergency responders and the final disposal facility. It is a core requirement of all hazardous waste regulations.

Step 3: Waste Accumulation and Storage

• Action: Carefully transfer waste 6-Bromoquinolin-4(3H)-one and any contaminated materials (e.g., gloves, weigh boats, absorbent pads) into the designated container.[2] Keep the container securely closed at all times except when actively adding waste.[10]

• Best Practices:

  • Avoid overfilling the container; a general rule is not to exceed 80-90% of its capacity.[2]

  • Store the sealed container in a designated, well-ventilated, and secure satellite accumulation area.[2][6]

  • Ensure the storage area has secondary containment to manage potential leaks.

  • Maintain a detailed log of the waste, including the chemical name, quantity, and date of accumulation.[2]

Step 4: Final Disposal

The accepted and required method for disposing of halogenated organic compounds is through a licensed professional waste disposal service.

• Action: Contact your institution's Environmental Health & Safety (EH&S) department or a certified hazardous waste management company to arrange for pickup.[3]

• Causality: These contractors operate specialized incineration facilities designed to handle halogenated compounds in an environmentally sound and legally compliant manner.[9][11] Self-treatment or disposal via the standard sewer system is strictly prohibited and illegal.

Part 3: Emergency Procedures for Spills

Accidents can happen, and a clear, pre-defined spill response plan is crucial.

• Evacuate and Alert: Ensure all personnel in the immediate area are aware of the spill.

• Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is contained within one.[3]

• Contain the Spill: Use an inert absorbent material such as sand, silica gel, or a universal binder to contain the spill.[2] Avoid using combustible materials like paper towels.

• Collect the Material: Once absorbed, carefully sweep or scoop the material into a suitable, sealable container.[3]

• Dispose as Hazardous Waste: Label the container as "Halogenated Organic Waste" with the contents listed and manage it according to the protocol described in Part 2.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to your laboratory supervisor and EH&S department as per your institution's policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-Bromoquinolin-4(3H)-one.

Caption: Disposal workflow for 6-Bromoquinolin-4(3H)-one.

By adhering to this structured and scientifically-grounded protocol, researchers can ensure the safe and compliant disposal of 6-Bromoquinolin-4(3H)-one, reinforcing a culture of safety and environmental stewardship within the laboratory.

References

• 6-Bromoquinoline | C9H6BrN | CID 79243 - PubChem . National Center for Biotechnology Information. [Link]

• MSDS of 6-Bromo-4-hydroxyquinolin-2(1H)-one - Capot Chemical . Capot Chemical Co., Ltd. [Link]

• 6-Bromoquinoline - SAFETY DATA SHEET . Thermo Fisher Scientific. [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . U.S. Environmental Protection Agency. [Link]

• Hazardous Waste Segregation . Unknown Source. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 . eCFR :: Code of Federal Regulations. [Link]

• 6-Bromo-1,2,3,4-tetrahydroquinoline | C9H10BrN | CID 4715029 - PubChem . National Center for Biotechnology Information. [Link]

• BrdU in animals SOP . University of California, Berkeley. [Link]

• Alternative Control Technology Document: Halogenated Solvent Cleaners . U.S. Environmental Protection Agency. [Link]

• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds . California Code of Regulations. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure . Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• Halogenated Solvents in Laboratories . Temple University Environmental Health and Radiation Safety. [Link]

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• 1. 6-Bromoquinoline | C9H6BrN | CID 79243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. capotchem.com [capotchem.com]
• 4. 6-Bromo-1,2,3,4-tetrahydroquinoline | C9H10BrN | CID 4715029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. bucknell.edu [bucknell.edu]
• 6. campusoperations.temple.edu [campusoperations.temple.edu]
• 7. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 8. govt.westlaw.com [govt.westlaw.com]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 11. downloads.ossila.com [downloads.ossila.com]

Standard Operating Procedure &amp; Safety Matrix: Handling 6-Bromoquinolin-4(3H)-one in Drug Discovery Workflows

As a Senior Application Scientist, I frequently audit laboratory workflows to ensure that the handling of privileged pharmacophores does not compromise operator safety or experimental integrity. 6-Bromoquinolin-4(3H)-one (CAS: 1116339-53-7) is a cornerstone building block in modern medicinal chemistry. The bromine atom at the C6 position serves as an ideal electrophilic handle for palladium-catalyzed cross-coupling reactions (such as Buchwald-Hartwig or Suzuki-Miyaura couplings), making it indispensable for synthesizing kinase inhibitors, antimalarials, and fluoroquinolone antibiotics [1].

However, the exact structural features that make this heterocycle-fused scaffold biologically active [2] also render it an occupational hazard. This guide provides the definitive, causality-driven protocol for handling, dissolving, and disposing of 6-Bromoquinolin-4(3H)-one safely.

Chemical Identity & Hazard Causality

To design a safe workflow, we must first understand the physical and chemical nature of the threat. 6-Bromoquinolin-4(3H)-one is a halogenated azaheterocycle.

• Mechanistic Toxicology: The planar nature of the quinolone core allows it to intercalate with biological macromolecules, while the brominated aromatic system can act as a mild electrophile, causing localized oxidative stress upon mucosal contact.

• The Solvent Vector Risk (Critical): In drug discovery, this compound is routinely dissolved in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). While the dry powder cannot easily penetrate the stratum corneum, DMSO acts as a highly efficient chemical vector . If a DMSO solution of this compound contacts standard thin nitrile gloves, the solvent rapidly permeates the elastomer, carrying the brominated quinolone directly through the skin and into the bloodstream. This transforms a localized surface irritant into a systemic hazard.

Quantitative Chemical Profile

Property	Value	Operational Implication
CAS Number	1116339-53-7	Unique identifier for inventory and waste tracking.
Molecular Weight	224.06 g/mol	Required for precise stoichiometric calculations in cross-coupling.
Physical State	Solid (Fine Powder)	High risk of static aerosolization; requires draft-free weighing.
GHS Classification	Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE 3 (H335)	Mandates strict barrier protection (gloves, goggles) and local exhaust ventilation [3].

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one-size-fits-all" approach to PPE. Your protective barriers must adapt to the physical state of the chemical.

Protection Category	Recommended Specification	Causality / Rationale
Hand Protection (Solid)	Nitrile gloves (≥0.11 mm thickness)	Sufficient for dry powder handling. Prevents direct dermal contact with the electrophilic bromine species.
Hand Protection (Solution)	Double-gloved Nitrile OR Butyl Rubber (≥0.30 mm)	Critical: Mitigates the DMSO/DMF solvent vector risk. If the outer glove is splashed, it must be removed immediately while the inner glove maintains the barrier.
Eye Protection	ANSI Z87.1 tight-fitting safety goggles	Fine azaheterocyclic powders pose a severe risk of corneal abrasion and localized mucosal irritation. Standard safety glasses with side shields are insufficient against airborne dust.
Respiratory	N95 / P100 particulate respirator	Required only if weighing outside a ventilated enclosure. Mitigates inhalation of sternutatory dust which targets the respiratory tract (H335).
Body Protection	Flame-retardant lab coat (Nomex/Cotton)	Protects against static discharge during powder transfer and chemical splashes during the setup of heated cross-coupling reactions.

Operational Workflow: Step-by-Step Handling Protocol

Every protocol must be a self-validating system. Follow these sequential steps to ensure total containment from storage to reaction assembly.

Phase 1: Pre-Weighing & Enclosure Setup

• Ventilation Verification: Activate the fume hood and verify the face velocity is operating between 80–100 feet per minute (fpm).

• Static Mitigation: Ground the analytical balance. 6-Bromoquinolin-4(3H)-one powder is prone to static "fly-away," which can contaminate the balance enclosure and expose the operator.

• Tool Preparation: Use an anti-static weigh boat and a grounded stainless-steel micro-spatula.

Phase 2: Weighing & Transfer (Solid Phase)

• Tare the anti-static weigh boat inside the enclosed balance.

• Carefully transfer the required mass of 6-Bromoquinolin-4(3H)-one.

• Transfer the powder into the reaction vial.

• Self-Validation Check: Cap the receiving vial before removing it from the weighing station. Wipe the exterior of the vial with a dry Kimwipe. A clean exterior validates that no micro-dust is being transported across the laboratory.

Phase 3: Dissolution & Vector Mitigation (High-Risk Phase)

• Transfer the sealed vial to the primary fume hood.

• Upgrade PPE to double-nitrile gloves.

• Inject the solvent (e.g., DMSO, DMF) directly into the sealed vial via a septum using a syringe. If a septum is not viable, open the vial only deep within the fume hood (at least 6 inches behind the sash).

• Agitate via vortexing. Do not sonicate in an open container , as ultrasonic cavitation will aerosolize the dissolved quinolone into a highly respirable, toxic mist.

Spill Response & Disposal Plan

Because this compound contains a covalently bound halogen (bromine), it cannot be disposed of in standard organic waste streams.

Spill Containment Protocol

• Solid Spill: Do NOT sweep dry powder, as this generates toxic dust. Cover the spill with damp paper towels (using water or a 10% ethanol solution) to trap the powder. Carefully scoop the wet mass into a secondary container.

• Solution Spill: Absorb the liquid with chemical spill pads.

• Decontamination: Wipe the affected area with a 10% sodium hypochlorite (bleach) solution, followed by soap and water. The oxidative power of bleach disrupts the azaheterocyclic ring, neutralizing its biological activity.

Waste Routing

All contaminated consumables (weigh boats, Kimwipes, gloves) and liquid reaction quench waste must be routed strictly to Halogenated Organic Waste . Mixing brominated compounds with non-halogenated waste can lead to exothermic reactions in the carboy and severe regulatory fines.

Mandatory Visualization: Operational Workflow

The following diagram maps the critical path of 6-Bromoquinolin-4(3H)-one through the laboratory, highlighting the transition points where PPE and environmental controls must be upgraded.

Operational workflow for 6-Bromoquinolin-4(3H)-one, highlighting the high-risk dissolution phase.

References

• Title: The chemistry and biological activity of heterocycle-fused quinolinone derivatives: A review Source: European Journal of Medicinal Chemistry (2015) URL: [Link]

• Title: Quinolin-4-ones: Methods of Synthesis and Application in Medicine Source: Molecules / PubMed Central (2024/2025) URL: [Link]